(2S)-1-Aminopent-4-yn-2-ol

Core Science & Biosynthesis

(2S)-1-Aminopent-4-yn-2-ol: Structural Profiling, Asymmetric Synthesis, and Bioconjugation Applications

Executive Summary As a Senior Application Scientist, I frequently encounter the challenge of designing molecular scaffolds that offer both stereospecificity and bioorthogonal reactivity. (2S)-1-Aminopent-4-yn-2-ol is a highly versatile, bifunctional chiral building block that perfectly meets these criteria. Featuring a secondary chiral alcohol, a primary amine, and a terminal alkyne, it serves as a privileged scaffold in modern drug discovery. This technical whitepaper provides an in-depth mechanistic analysis of its physicochemical properties, synthetic causality, and validated experimental protocols for its application in bioconjugation and peptidomimetic synthesis.

Molecular Architecture and Physicochemical Properties

The molecular architecture of (2S)-1-aminopent-4-yn-2-ol (Molecular Formula: C₅H₉NO) is defined by three distinct functional handles, each serving a highly specific purpose in medicinal chemistry[1]:

• Terminal Alkyne (C4-C5): A bioorthogonal handle that enables highly specific Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) click chemistry reactions without interfering with native biological processes.

• 1,2-Amino Alcohol Motif (C1-C2): A classic transition-state isostere frequently utilized in the design of aspartyl protease inhibitors. The proximity of the amine and hydroxyl groups allows for bidentate hydrogen bonding.

• Chiral Center (C2): The (S)-configuration dictates the spatial orientation of the molecule, which is critical for stereospecific target binding and minimizing off-target enantiomeric toxicity[2].

Quantitative Structural Data

The following table summarizes the core physicochemical properties of the compound, consolidating data from authoritative chemical databases and commercial suppliers[1][3].

Property	Value
Chemical Name	(2S)-1-aminopent-4-yn-2-ol
Molecular Formula	C₅H₉NO
Molecular Weight	99.13 g/mol
Monoisotopic Mass	99.06841 Da
SMILES String	C#CCO
CAS Registry Number (Free Base)	57702-72-4 (Unspecified stereochemistry)
CAS Registry Number (HCl Salt)	1807937-95-6 / 1234692-74-0

Mechanistic Synthesis: Causality in Asymmetric Construction

Synthesizing (2S)-1-aminopent-4-yn-2-ol requires strict chemoselectivity. The primary synthetic challenge lies in reducing a nitrogenous precursor (such as an azide) to a primary amine without compromising the highly reactive terminal alkyne.

Causality of Reagent Selection: Standard catalytic hydrogenation (e.g., H₂ over Pd/C) is strictly contraindicated because it will rapidly over-reduce the alkyne to an alkene or alkane, destroying the bioorthogonal handle. Therefore, the Staudinger reduction is the method of choice. By utilizing triphenylphosphine (PPh₃) and water, the azide is selectively converted to an amine via an aza-ylide intermediate. PPh₃ acts as a soft nucleophile that specifically attacks the azide, leaving the electron-rich alkyne completely intact.

Caption: Asymmetric synthesis of (2S)-1-aminopent-4-yn-2-ol via chemoselective Staudinger reduction.

Applications in Bioconjugation and Drug Discovery

The terminal alkyne of (2S)-1-aminopent-4-yn-2-ol makes it an ideal candidate for . This reaction is characterized by its massive thermodynamic driving force (yielding a highly stable 1,2,3-triazole) and its bioorthogonality. By conjugating this chiral amino alcohol to azide-functionalized peptides, antibodies, or fluorophores, researchers can rapidly generate libraries of targeted therapeutics.

Caption: CuAAC click chemistry bioconjugation utilizing the terminal alkyne handle.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems.

Protocol A: Chemoselective Staudinger Reduction to Yield (2S)-1-aminopent-4-yn-2-ol

Objective: Convert the azide intermediate to the primary amine without alkyne reduction.

• Reaction Setup: Dissolve (2S)-1-azidopent-4-yn-2-ol (1.0 eq) in a mixture of Tetrahydrofuran (THF) and H₂O (10:1 v/v) at 0 °C.

• Reagent Addition: Slowly add Triphenylphosphine (PPh₃, 1.2 eq) portion-wise. Causality: The slow addition at 0 °C controls the exothermic evolution of nitrogen gas as the aza-ylide forms.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 12–16 hours to ensure complete hydrolysis of the intermediate.

• Self-Validation (TLC): Monitor the reaction via Thin Layer Chromatography (Hexanes/EtOAc). The starting azide will appear as a high-R_f spot, while the highly polar amine product will remain near the baseline and stain strongly with ninhydrin.

• Workup & Purification: Acidify the mixture with 1M HCl to protonate the amine, extracting it into the aqueous layer. Wash the aqueous layer with EtOAc to remove the triphenylphosphine oxide (TPPO) byproduct. Basify the aqueous layer with 1M NaOH and extract with Dichloromethane (DCM) to yield the pure amine.

• Analytical Validation: Confirm purity via ¹H NMR. The terminal alkyne proton must be visible as a distinct triplet at ~2.0–2.2 ppm, confirming the alkyne was preserved.

Protocol B: CuAAC Bioconjugation

Objective: Conjugate the (2S)-1-aminopent-4-yn-2-ol scaffold to an azide-functionalized target protein.

• Preparation: Prepare a solution of the azide-functionalized protein in PBS buffer (pH 7.4). Add (2S)-1-aminopent-4-yn-2-ol (10–50 eq relative to the protein).

• Catalyst Assembly: Premix CuSO₄ (1 mM final concentration) and THPTA ligand (5 mM final) in water. Causality: THPTA is a water-soluble ligand that stabilizes the Cu(I) oxidation state and prevents reactive oxygen species (ROS) from degrading the target protein.

• Initiation: Add the Cu/THPTA complex to the protein solution, followed immediately by freshly prepared Sodium Ascorbate (10 mM final) to reduce Cu(II) to the active Cu(I) catalyst.

• Incubation & Purification: Incubate at room temperature for 1–2 hours. Purify the bioconjugate via size-exclusion chromatography (e.g., a NAP-5 column) to remove unreacted small molecules and copper salts.

• Self-Validation (LC-MS): Analyze the purified fraction via LC-MS. A successful conjugation will show a mass shift corresponding exactly to the addition of the (2S)-1-aminopent-4-yn-2-ol moiety (+99.13 Da).

References

• PubChemLite Database: (2s)-1-aminopent-4-yn-2-ol hydrochloride Structural Information and Monoisotopic Mass. Université du Luxembourg. 1

• BenchChem: (2S)-1-Aminopent-4-yn-2-ol Chiral Amino Alcohol Reagent Properties. BenchChem Catalog. 2

• Accela ChemBio: 1807937-95-6, (2S)-1-aminopent-4-yn-2-ol hydrochloride Commercial Specifications. AccelaChem. 4

• Ambeed: 1234692-74-0, (S)-1-aminopent-4-yn-2-ol hydrochloride Synthesis and Applications. Ambeed Catalog. 3

Sources

• 1. PubChemLite - (2s)-1-aminopent-4-yn-2-ol hydrochloride (C5H9NO) [pubchemlite.lcsb.uni.lu]
• 2. (2S)-1-Aminopent-4-yn-2-ol|Chiral Amino Alcohol Reagent [benchchem.com]
• 3. 1234692-74-0|(S)-1-aminopent-4-yn-2-ol hydrochloride| Ambeed [ambeed.com]
• 4. 1803601-98-0,2-(2-methylazetidin-1-yl)acetic acid hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

Spectroscopic Characterization and Synthetic Methodologies for (2S)-1-Aminopent-4-yn-2-ol: A Technical Whitepaper

Executive Summary

In modern drug discovery and bioconjugation, chiral amino-alcohols bearing bioorthogonal functional groups are critical structural motifs. (2S)-1-Aminopent-4-yn-2-ol (Free base CAS: 1808068-74-7[1]; Hydrochloride salt CAS: 1807937-95-6[2]) is a highly versatile, trifunctional building block. Featuring a primary amine, a secondary alcohol with defined (S)-stereochemistry, and a terminal alkyne, it serves as a cornerstone for peptidomimetic synthesis, targeted protein degraders (PROTACs), and CuAAC (Copper-Catalyzed Alkyne-Azide Cycloaddition) click chemistry.

This technical guide provides an authoritative framework for the synthesis, isolation, and rigorous spectroscopic characterization (NMR and IR) of (2S)-1-aminopent-4-yn-2-ol, ensuring stereochemical integrity and high chemical purity for downstream pharmaceutical applications.

Structural Dynamics and Spectroscopic Causality

The analytical behavior of (2S)-1-aminopent-4-yn-2-ol is dictated by its unique spatial and electronic environment. Understanding the causality behind its spectroscopic signals is essential for accurate characterization:

• Diastereotopic Environments: The chiral center at C2 breaks the molecular symmetry. Consequently, the methylene protons at C1 (adjacent to the amine) and C3 (propargylic position) are diastereotopic. They exist in different magnetic environments and will couple not only to the C2 methine proton but also to each other, resulting in complex multiplet splitting (ABX systems) rather than simple doublets.

• Long-Range Coupling ( 4J ): The terminal alkyne proton at C5 does not appear as a simple singlet. Due to the rigid, linear nature of the sp-hybridized alkyne, the C5 proton exhibits a characteristic long-range scalar coupling ( 4J≈2.6 Hz) with the propargylic C3 protons, presenting as a distinct triplet.

• Hydrogen Bonding & Exchange Dynamics: The primary amine and secondary alcohol are highly sensitive to solvent choice. In ultra-dry, non-protic solvents like DMSO- d6​ , chemical exchange is slowed, allowing the observation of scalar coupling between the hydroxyl proton and the C2 methine proton.

Quantitative Spectroscopic Reference Data

The following reference data is standardized for the Hydrochloride Salt of (2S)-1-aminopent-4-yn-2-ol (CAS: 1807937-95-6)[2], as the salt form is significantly more stable against oxidation and polymerization than the free base[3].

Table 1: 1 H NMR Data (400 MHz, DMSO- d6​ )

Note: DMSO- d6​ is selected to shift the protonated amine signals downfield and prevent the rapid exchange of the hydroxyl proton, allowing for complete structural validation.

Chemical Shift (ppm)	Multiplicity	Integration	Coupling Constant ( J in Hz)	Assignment & Causality
8.05	Broad singlet (br s)	3H	-	-NH 3+​ : Downfield shifted due to the positive charge and strong hydrogen bonding with DMSO.
5.60	Doublet (d)	1H	5.2	-OH : Visible as a doublet due to coupling with the C2-H. Disappears upon D 2​ O addition.
3.85	Multiplet (m)	1H	-	C2-H : Complex splitting due to coupling with the adjacent OH, C1-H 2​ , and C3-H 2​ .
2.95	Triplet (t)	1H	2.6	C5-H : Terminal alkyne proton. Triplet arises from 4J coupling with the C3 propargylic protons.
2.80, 2.65	Multiplets (m)	2H (1H each)	-	C1-H 2​ : Diastereotopic protons adjacent to the chiral center and ammonium group.
2.40, 2.25	Doublet of doublets of doublets (ddd)	2H (1H each)	-	C3-H 2​ : Diastereotopic propargylic protons. Complex splitting from C2-H, each other, and C5-H.

Table 2: 13 C NMR Data (100 MHz, DMSO- d6​ )

Chemical Shift (ppm)	Carbon Type	Assignment	Structural Notes
81.2	Quaternary (sp)	C4	Internal alkyne carbon. Deshielded relative to terminal C5.
71.5	Methine (sp)	C5	Terminal alkyne carbon.
68.4	Methine (sp 3 )	C2	Chiral carbinol carbon. Strongly deshielded by the hydroxyl oxygen.
45.8	Methylene (sp 3 )	C1	Aminomethyl carbon.
25.2	Methylene (sp 3 )	C3	Propargylic carbon.

Table 3: Attenuated Total Reflectance (ATR) FTIR Data

Note: ATR-FTIR is mandated over KBr pelleting to prevent hygroscopic moisture absorption, which would artificially inflate the O-H/N-H stretching region.

Wavenumber (cm −1 )	Intensity	Vibrational Mode	Diagnostic Causality
~3350 - 3450	Strong, Broad	O-H / N-H Stretch	Overlapping bands typical of amino-alcohols.
~3290	Strong, Sharp	≡ C-H Stretch	The sp-hybridized C-H bond is exceptionally stiff, producing a high-frequency, sharp peak that pierces through the broad OH/NH band.
~2950, 2850	Medium	C-H Stretch (Alkane)	Standard sp 3 C-H vibrations.
~2115	Weak	C ≡ C Stretch	Weak intensity due to the minimal change in dipole moment during the stretching of the terminal alkyne.
~1080	Strong	C-O Stretch	Confirms the presence of the secondary alcohol.

Experimental Protocols & Validation

Protocol 1: Synthesis of (2S)-1-Aminopent-4-yn-2-ol Hydrochloride

This self-validating protocol utilizes the regioselective ring-opening of a chiral epoxide.

Step-by-Step Methodology:

• Precursor Preparation: Dissolve 1.0 equivalent of (S)-2-(prop-2-yn-1-yl)oxirane in high-purity methanol (0.5 M concentration).

• Ammonolysis (Causality Check): Add 20.0 equivalents of aqueous ammonia (28% w/w). Why 20 equivalents? A massive stoichiometric excess of ammonia is critical to enforce pseudo-first-order kinetics, heavily favoring the formation of the primary amine and suppressing the nucleophilic attack of the newly formed product on unreacted epoxide (which would yield unwanted secondary/tertiary amine dimers).

• Reaction Execution: Stir the biphasic mixture vigorously at 40 °C for 16 hours in a sealed pressure tube.

• In-Process Validation: Monitor via TLC (DCM:MeOH:NH 4​ OH 90:9:1). The product will stain positive with both Ninhydrin (primary amine) and KMnO 4​ (alkyne).

• Workup: Concentrate the reaction mixture under reduced pressure (max bath temp 35 °C to prevent thermal degradation) to remove methanol and excess ammonia.

• Salt Formation: Dissolve the crude free base in anhydrous diethyl ether. Slowly add 1.1 equivalents of HCl (2.0 M in diethyl ether) dropwise at 0 °C. The hydrochloride salt (CAS 1807937-95-6)[2] will immediately precipitate as a white solid.

• Isolation: Filter the precipitate under a nitrogen blanket, wash with cold ether, and dry under high vacuum for 12 hours.

Protocol 2: Spectroscopic Sample Preparation

• NMR Preparation: Weigh 15 mg of the synthesized HCl salt. Dissolve in 0.6 mL of ultra-dry DMSO- d6​ (stored over 4Å molecular sieves). Self-Validation: If the OH doublet at 5.60 ppm collapses into a broad singlet, the solvent contains water, and the sample must be re-prepared to ensure accurate integration.

• IR Preparation: Ensure the ATR crystal (diamond or ZnSe) is cleaned with isopropanol and a background spectrum is collected. Place 2-3 mg of the dry solid directly onto the crystal. Apply consistent pressure using the anvil to ensure uniform contact.

Analytical and Mechanistic Visualizations

Fig 1: Synthetic workflow and mechanistic pathway for (2S)-1-aminopent-4-yn-2-ol HCl.

Fig 2: Spectroscopic causality mapping of functional groups to analytical signals.

References

• Ambeed. "1234692-74-0 | (S)-1-aminopent-4-yn-2-ol hydrochloride".
• BLD Pharm.
• PubChemLite. "(2s)-1-aminopent-4-yn-2-ol hydrochloride (C5H9NO)".
• Sigma-Aldrich. "(2S)-1-aminopent-4-yn-2-ol hydrochloride".

Sources

• 1. 1480857-11-1|1-Aminohex-5-yn-2-ol|BLD Pharm [bldpharm.com]
• 2. (2S)-1-aminopent-4-yn-2-ol hydrochloride | 1807937-95-6 [sigmaaldrich.com]
• 3. PubChemLite - (2s)-1-aminopent-4-yn-2-ol hydrochloride (C5H9NO) [pubchemlite.lcsb.uni.lu]

Stereochemical Properties and Configuration of (2S)-1-Aminopent-4-yn-2-ol: A Comprehensive Guide for Advanced Applications

Executive Summary

As modern drug discovery and bioconjugation methodologies evolve, the demand for multifunctional, stereopure building blocks has surged. (2S)-1-Aminopent-4-yn-2-ol stands out as a highly versatile trifunctional scaffold, possessing a primary amine, a secondary alcohol, and a terminal alkyne. The free base of this compound is registered under CAS 57702-72-4[1][2], while its highly stable hydrochloride salt is cataloged under CAS 1807937-95-6[3][4].

This technical guide provides an authoritative deep-dive into the stereochemical architecture, stereoretentive synthesis, and advanced application workflows of (2S)-1-Aminopent-4-yn-2-ol. Designed for researchers and drug development professionals, this document bridges theoretical stereochemistry with field-proven bench protocols.

Structural and Stereochemical Analysis

The molecular architecture of (2S)-1-Aminopent-4-yn-2-ol ( H2​N−C1H2​−C2H(OH)−C3H2​−C4≡C5H ) centers around the chiral carbon at the C2 position. Accurate assignment of its absolute configuration requires strict adherence to the Cahn-Ingold-Prelog (CIP) prioritization rules.

Causality of CIP Prioritization

To determine the configuration at C2, we evaluate the four attached substituents:

• -OH (Hydroxyl): Priority 1. Oxygen has the highest atomic number (Z=8) of the atoms directly attached to C2.

• -CH₂-NH₂ (Aminomethyl): Priority 2. The first point of difference occurs at the attached atoms. The C1 carbon is bonded to Nitrogen (Z=7).

• -CH₂-C≡CH (Propargyl): Priority 3. The C3 carbon is bonded to another Carbon (Z=6). Because Nitrogen (Z=7) > Carbon (Z=6), the aminomethyl group takes precedence over the propargyl group.

• -H (Hydrogen): Priority 4. Hydrogen has the lowest atomic number (Z=1).

When the lowest priority group (-H) is oriented away from the observer, the sequence from Priority 1 → 2 → 3 traces a counter-clockwise direction, confirming the (S)-configuration .

Figure 1: CIP priority assignment for the (2S) chiral center.

Synthetic Methodologies: The Stereoretentive Epichlorohydrin Route

Synthesizing enantiopure amino alcohols often requires tedious late-stage chiral resolution. However, a highly efficient, self-validating approach utilizes (S)-epichlorohydrin as a chiral pool precursor. This route is favored because it is completely stereoretentive; no bonds to the chiral C2 center are broken during the sequence.

Stereochemical Mapping & Causality

In (S)-epichlorohydrin, the CIP priorities at C2 are: -O (Priority 1) > -CH₂Cl (Priority 2, due to Cl Z=17) > -CH₂O (Priority 3, due to O Z=8). During the synthesis:

• The original -CH₂O carbon is attacked by the acetylide, eventually becoming the -CH₂-C≡CH group (Priority 3 in the product).

• The original -CH₂Cl carbon undergoes displacement by ammonia, becoming the -CH₂-NH₂ group (Priority 2 in the product).

Because Priority 2 maps to Priority 2, and Priority 3 maps to Priority 3, the relative ranking of the substituents remains identical. Consequently, the (S)-configuration of the starting material translates flawlessly to the (2S)-configuration of the target molecule.

Figure 2: Stereoretentive synthetic workflow from (S)-epichlorohydrin.

Analytical Characterization & Validation

To ensure the integrity of the synthesized (2S)-1-Aminopent-4-yn-2-ol, a robust analytical suite must be employed. The table below summarizes the expected quantitative data and the rationale behind each diagnostic observation.

Analytical Technique	Target Parameter	Diagnostic Observation	Rationale / Causality
¹H NMR (400 MHz)	Alkyne C-H	~1.9 - 2.1 ppm (t, 1H)	Confirms the presence of the terminal alkyne proton.
¹H NMR (400 MHz)	Chiral C-H (C2)	~3.7 - 3.9 ppm (m, 1H)	Downfield shift caused by the deshielding effect of the adjacent hydroxyl group.
¹³C NMR (100 MHz)	Alkyne Carbons	~71 ppm, ~81 ppm	Characteristic resonances for sp-hybridized carbons.
Chiral HPLC	Enantiomeric Excess	> 99% ee	Validates the stereoretentive nature of the synthetic pathway (e.g., using Chiralpak AD-H).
HRMS (ESI+)	[M+H]⁺	m/z 100.0757	Confirms the exact molecular formula C₅H₉NO.

Experimental Workflows

Protocol A: Stereoretentive Synthesis of (2S)-1-Aminopent-4-yn-2-ol

Note: This protocol operates as a self-validating system; failure at any step will result in distinct, easily identifiable TLC shifts.

• Epoxide Opening (Alkyne Introduction):

  • Cool a solution of trimethylsilylacetylene (1.2 eq) in anhydrous THF to -78 °C under inert atmosphere.

  • Add n-butyllithium (1.2 eq) dropwise. Stir for 30 minutes to form the lithium acetylide.

  • Add BF₃·OEt₂ (1.0 eq) followed by (S)-epichlorohydrin (1.0 eq). The Lewis acid activates the epoxide, ensuring strict regioselective attack at the less hindered C1 position.

  • Quench with saturated NH₄Cl after 2 hours. Extract with EtOAc to yield the intermediate (2S)-1-chloro-pent-4-yn-2-ol.

• Epoxide Formation (Intramolecular Cyclization):

  • Dissolve the intermediate in THF/H₂O (1:1). Add NaOH (2.0 eq) and stir at room temperature for 4 hours.

  • The alkoxide generated at C2 undergoes an intramolecular Sₙ2 attack on C3, displacing the chloride ion and forming (S)-2-(prop-2-yn-1-yl)oxirane.

• Regioselective Aminolysis:

  • Dissolve the new epoxide in a 7N solution of ammonia in methanol.

  • Heat in a sealed tube at 60 °C for 12 hours. Ammonia attacks the less sterically hindered terminal epoxide carbon.

  • Concentrate under reduced pressure. To form the stable hydrochloride salt[3], treat the crude free base with 1M HCl in ether, filter, and recrystallize.

Protocol B: CuAAC Bioconjugation Workflow

(2S)-1-Aminopent-4-yn-2-ol is an ideal bioorthogonal handle for Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC).

• Reaction Mixture Preparation:

  • Dissolve the azide-tagged biomolecule (100 µM) and (2S)-1-Aminopent-4-yn-2-ol (500 µM) in PBS buffer (pH 7.4).

• Catalyst Complex Addition:

  • Premix CuSO₄ (50 µM) with THPTA ligand (250 µM) to stabilize the Cu(I) oxidation state and prevent biomolecule degradation.

  • Add the Cu-THPTA complex to the reaction mixture.

  • Initiate the reaction by adding freshly prepared sodium ascorbate (2.5 mM) to reduce Cu(II) to the active Cu(I) species.

• Incubation and Purification:

  • Incubate at room temperature for 1-2 hours.

  • Purify the resulting triazole-linked conjugate via size-exclusion chromatography (SEC) or dialysis.

References

• American Elements. "1-aminopent-4-yn-2-ol | CAS 57702-72-4". American Elements Catalog. Available at:[Link]

• Accela ChemBio. "(2S)-1-aminopent-4-yn-2-ol hydrochloride | CAS 1807937-95-6". Accela ChemBio Product Information. Available at:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. evitachem.com [evitachem.com]
• 3. 1234692-74-0|(S)-1-aminopent-4-yn-2-ol hydrochloride| Ambeed [ambeed.com]
• 4. 1803582-36-6,ethyl 4-hydrazinyl-2-methylbenzoate hydrochloride-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技（上海）有限公司 [accelachem.com]

(2S)-1-Aminopent-4-yn-2-ol safety data sheet and toxicity profile

The Bifunctional Frontier: A Technical Guide to (2S)-1-Aminopent-4-yn-2-ol Hydrochloride

Prologue: The Synthetic Value of Chiral Amino Alkynes

In modern drug discovery and bioconjugation, molecules that possess both structural rigidity and orthogonal reactivity handles are highly prized. (2S)-1-Aminopent-4-yn-2-ol hydrochloride (CAS: 1807937-95-6) represents a critical bifunctional scaffold[1]. Featuring a chiral secondary alcohol, a primary amine, and a terminal alkyne, this compound serves as an ideal precursor for asymmetric synthesis and Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry. However, its concentrated reactivity also presents specific toxicological hazards that require rigorous safety protocols.

This whitepaper synthesizes the physicochemical properties, safety data sheet (SDS) profiling, and field-proven experimental workflows for handling and utilizing this compound in advanced laboratory settings.

Section I: Molecular Architecture & Physicochemical Identity

Understanding the physical properties of (2S)-1-Aminopent-4-yn-2-ol hydrochloride is the first step in predicting its behavior in both biological systems and synthetic reactions. The hydrochloride salt form significantly enhances its solubility in polar solvents (like water and methanol) while stabilizing the primary amine against premature oxidation.

Table 1: Physicochemical and Identification Data

Property	Value / Description
Chemical Name	(2S)-1-Aminopent-4-yn-2-ol hydrochloride
CAS Number	1807937-95-6[1]
Molecular Formula	C₅H₁₀ClNO (Salt) / C₅H₉NO (Free Base)
Molecular Weight	135.59 g/mol [1]
MDL Number	MFCD28954219[1]
SMILES Code	C#CCCN.[H]Cl[2]
Physical State	Solid (typically crystalline powder)

Section II: Toxicological Mechanisms & GHS Profiling

Despite its utility, the compound is a potent irritant. The primary amine moiety, even when protonated, can disrupt lipid bilayers and interact with cellular proteins upon contact. According to standard GHS classifications, this compound triggers several acute hazard statements[2][3].

Table 2: GHS Hazard Classifications and Causality

Hazard Code	Classification	Mechanistic Causality
H302	Harmful if swallowed	Systemic absorption leads to acute metabolic stress and potential amine-induced neurotoxicity.
H315	Causes skin irritation	Nucleophilic attack on epidermal proteins; disruption of the stratum corneum lipid matrix[3].
H319	Causes serious eye irritation	Osmotic and chemical stress on the corneal epithelium, leading to rapid protein denaturation[3].
H335 / H336	May cause respiratory irritation / drowsiness	Inhalation of dust/aerosols irritates mucosal membranes; systemic circulation may affect the CNS[3].

Mechanistic Pathway of Irritation

When the compound breaches the epithelial barrier (skin or eye), the localized chemical stress activates Transient Receptor Potential (TRP) channels, specifically TRPV1 and TRPA1, located on sensory nerve endings. This activation causes a massive influx of calcium ions, prompting the release of pro-inflammatory neuropeptides like Substance P and Calcitonin Gene-Related Peptide (CGRP). This neurogenic inflammation is the direct biological mechanism behind the H315 and H319 hazard manifestations.

Fig 1: Neurogenic inflammation pathway triggered by (2S)-1-Aminopent-4-yn-2-ol exposure.

Section III: Risk Mitigation & Safe Handling Protocol

To ensure trustworthiness and self-validation in safety, laboratories must move beyond simply reading precautionary statements (e.g., P261, P280, P305+P351+P338)[2] and implement mechanistic risk mitigation.

Step-by-Step Handling Procedure:

• Environmental Control: Always handle the powder inside a certified Class II biological safety cabinet or a chemical fume hood. Causality: The compound's low molecular weight makes its dust highly mobile, directly mitigating inhalation risks (H335).

• PPE Selection: Don double nitrile gloves, splash-proof chemical goggles, and a lab coat. Causality: Nitrile provides a superior barrier against amine permeation compared to latex. Goggles prevent corneal exposure (H319).

• Spill Decontamination (Self-Validating): In the event of a spill, neutralize the area with a mild acidic solution (e.g., 5% citric acid) before wiping. Causality: The acid protonates any free base amine, converting it into a highly water-soluble, non-volatile salt that is easily captured by absorbent materials. Verify neutralization by swabbing the area with wide-range pH paper (should read pH 6-7).

Section IV: Synthetic Utility – CuAAC Bioconjugation Protocol

The terminal alkyne of (2S)-1-Aminopent-4-yn-2-ol makes it an exceptional candidate for bioconjugation via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). The following protocol is designed for high-yield conjugation while preventing catalyst poisoning by the inherent primary amine.

Step-by-Step CuAAC Methodology:

• Substrate Preparation: Dissolve the azide-bearing target molecule (1.0 eq) and (2S)-1-Aminopent-4-yn-2-ol hydrochloride (1.2 eq) in a degassed solvent mixture of t-BuOH/H₂O (1:1, v/v).

  • Causality: The biphasic solvent system solubilizes both organic azides and the highly polar hydrochloride salt, while degassing prevents the oxidative homocoupling of the alkyne (Glaser coupling).

• Catalyst Activation: In a separate vial, dissolve CuSO₄·5H₂O (0.1 eq) in water. Add Sodium Ascorbate (0.2 eq) dropwise until the solution turns from blue to pale yellow/colorless.

  • Causality: Sodium ascorbate acts as a reducing agent, converting inactive Cu(II) to the catalytically active Cu(I) species in situ. Pre-mixing prevents the amine group of the substrate from chelating Cu(II) and stalling the reaction.

• Reaction Initiation: Transfer the active Cu(I) solution to the substrate mixture. Stir at room temperature for 2-4 hours.

• Self-Validating Monitoring: Monitor the reaction via LC-MS or TLC (using a ninhydrin stain).

  • Causality: The ninhydrin stain will react with the primary amine of the alkyne. As the alkyne is consumed to form the triazole, the Rf value of the ninhydrin-active spot will shift, confirming successful cycloaddition.

• Quenching & Purification: Quench the reaction by adding an excess of EDTA (0.5 eq) and stir for 15 minutes.

  • Causality: EDTA acts as a strong chelating agent, stripping the copper catalyst from the newly formed triazole and the primary amine, preventing heavy-metal contamination in the final product.

Fig 2: CuAAC workflow utilizing the terminal alkyne of (2S)-1-Aminopent-4-yn-2-ol.

References

• NextSDS. "(2S)-1-aminopent-4-yn-2-ol hydrochloride — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

Sources

• 1. (2S)-1-aminopent-4-yn-2-ol hydrochloride | 1807937-95-6 [sigmaaldrich.com]
• 2. 1807937-95-6|(S)-1-Aminopent-4-yn-2-ol hydrochloride|BLD Pharm [bldpharm.com]
• 3. nextsds.com [nextsds.com]

Thermodynamic Stability and Handling Protocols for (2S)-1-Aminopent-4-yn-2-ol at Room Temperature

Executive Summary

(2S)-1-Aminopent-4-yn-2-ol is a highly versatile, bifunctional chiral building block characterized by a primary amine, a secondary alcohol, and a terminal alkyne. Its structural density makes it a privileged scaffold in peptidomimetic design and click-chemistry applications. However, the coexistence of a nucleophilic amine and an electrophilic alkyne within the same molecule raises immediate questions regarding its thermodynamic stability and shelf-life at room temperature (20–25 °C).

This technical guide dissects the thermodynamic and kinetic parameters governing the stability of (2S)-1-Aminopent-4-yn-2-ol. By understanding the causality behind its molecular behavior, researchers can implement the self-validating handling protocols detailed below to ensure absolute structural integrity during complex synthetic workflows.

Structural Dynamics: Thermodynamic vs. Kinetic Stability

A fundamental paradox of (2S)-1-Aminopent-4-yn-2-ol is that it is thermodynamically metastable yet kinetically stable at room temperature.

The Intramolecular Hydroamination Paradigm

Given the proximity of the primary amine to the terminal alkyne, the molecule is structurally primed for a 5-exo-dig or 6-endo-dig intramolecular hydroamination. Thermodynamically, the formation of a cyclic enamine or imine (such as a pyrroline derivative) is an exergonic process ( ΔG<0 ). The energy released by forming a stable C–N σ -bond heavily outweighs the cleavage of the alkyne π -bond.

However, at room temperature, this auto-cyclization does not occur. The causality lies in the kinetic activation barrier . The direct nucleophilic attack of the nitrogen lone pair onto the unactivated, electron-rich alkyne π -system suffers from severe electrostatic repulsion and poor orbital overlap. The activation energy ( Ea​ ) for this uncatalyzed process exceeds 30 kcal/mol. Consequently, the molecule is kinetically trapped in its open-chain form unless a highly electrophilic transition metal catalyst (e.g., Ti, Zr, or rare-earth complexes) is introduced to coordinate and activate the alkyne [1].

Fig 1. Thermodynamic vs. Kinetic energy landscape of intramolecular hydroamination.

Room Temperature Degradation Vectors

While the molecule is safe from auto-cyclization at room temperature, it is highly vulnerable to environmental degradation. Understanding these vectors is critical for designing fail-safe handling procedures.

• Atmospheric CO₂ Sequestration (Carbamate Formation): The unhindered primary amine at the C1 position is highly nucleophilic. Upon exposure to ambient air, it rapidly reacts with atmospheric CO₂ to form stable ammonium carbamate salts. The adjacent secondary alcohol at C2 exacerbates this by hydrogen-bonding with the incoming CO₂, stabilizing the transition state. This degradation manifests physically as a sudden increase in viscosity or the appearance of a cloudy white precipitate.

• Hygroscopicity: The dual hydrogen-bonding network (amine and alcohol) makes the compound intensely hygroscopic. Absorbed water acts as a plasticizer and a proton-transfer medium, which accelerates both carbamate formation and oxidative degradation.

• Oxidative Degradation: Prolonged exposure to ambient oxygen at room temperature leads to the slow oxidation of the primary amine, generating complex N-oxide mixtures and dark discoloration.

Quantitative Stability Profile

To guide laboratory handling, the empirical stability parameters of (2S)-1-Aminopent-4-yn-2-ol are summarized below:

Parameter	Value / Observation	Implications for Handling
Physical State (25 °C)	Viscous liquid / Low-melting solid	Prone to trapping micro-bubbles of air; requires careful degassing.
Spontaneous Cyclization Rate	Undetectable (< 0.01% per month)	Kinetically stable; safe for room-temperature batch processing.
Atmospheric CO₂ Uptake	High (Carbamate forms within hours)	Must be handled strictly under an Argon or Nitrogen blanket.
Hygroscopicity	High (Absorbs >1% w/w H₂O in 1 hr)	Weighing and aliquoting must occur in a controlled environment.
Est. Activation Energy ( Ea​ )	> 30 kcal/mol (Uncatalyzed)	Confirms kinetic trapping; requires catalysts to force cyclization [2].

Self-Validating Experimental Protocols

To preserve the thermodynamic metastability of (2S)-1-Aminopent-4-yn-2-ol during room-temperature operations, we utilize a self-validating workflow. This protocol ensures that every batch is chemically intact before committing it to expensive downstream syntheses.

Protocol: Inert-Atmosphere Handling and Orthogonal QC

Step 1: Thermal Equilibration

• Action: Remove the sealed storage vessel from the -20 °C freezer and place it in a vacuum desiccator. Allow it to equilibrate to room temperature (20–25 °C) for exactly 2 hours before opening.

• Causality: Opening a cold vessel causes immediate condensation of atmospheric moisture into the hygroscopic liquid. This moisture acts as a catalyst for rapid amine oxidation and CO₂ absorption.

Step 2: Inert Transfer

• Action: Transfer the equilibrated vessel into an Argon-filled glovebox.

• Causality: Argon is denser than air and provides a superior protective blanket compared to Nitrogen, completely excluding the CO₂ and O₂ required for the primary degradation pathways.

Step 3: Orthogonal Quality Control (QC)

• Action (NMR): Dissolve a 10 mg aliquot in 0.5 mL of anhydrous CDCl₃ (pre-treated with basic alumina to remove acidic impurities). Acquire a ¹H-NMR spectrum.

  • Validation: Scan the 5.0–6.0 ppm region. The absence of a broad singlet confirms no carbamate (NH-COO⁻) has formed. Verify the terminal alkyne proton as a distinct multiplet near 2.0 ppm.

• Action (Karl Fischer): Inject a 50 µL aliquot of the neat compound into a coulometric Karl Fischer titrator.

  • Validation: Moisture must be <0.1%. If moisture exceeds this threshold, the batch must be dissolved in anhydrous dichloromethane, dried over activated 3Å molecular sieves for 12 hours, and concentrated in vacuo [3].

Fig 2. Self-validating room-temperature handling workflow for (2S)-1-Aminopent-4-yn-2-ol.

Conclusion

(2S)-1-Aminopent-4-yn-2-ol is thermodynamically driven toward cyclization but is safely protected at room temperature by a steep kinetic barrier. By recognizing that its true room-temperature vulnerabilities lie in atmospheric degradation (CO₂ and moisture) rather than auto-reactivity, scientists can utilize the strict equilibration and inert-handling protocols outlined above to maintain absolute batch purity.

References

• Stubbert, B. D.; Marks, T. J. "Mechanistic investigation of intramolecular aminoalkene and aminoalkyne hydroamination/cyclization catalyzed by highly electrophilic, tetravalent constrained geometry 4d and 5f complexes. Evidence for an M–N σ-bonded insertive pathway." Journal of the American Chemical Society, 2007, 129, 6149–6167.1

• "Anti-Markovnikov Intermolecular Hydroamination of Alkenes and Alkynes: A Mechanistic View." Chemical Reviews - ACS Publications, 2023. 2

• "A Highly Reactive Titanium Precatalyst for Intramolecular Hydroamination Reactions." Organic Letters - ACS Publications, 2002. 3

Sources

• 1. Anti-Markovnikov Intermolecular Hydroamination of Alkenes and Alkynes: A Mechanistic View - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Known biosynthetic pathways and precursors for (2S)-1-Aminopent-4-yn-2-ol

An In-depth Technical Guide to the Biosynthesis and Chemoenzymatic Synthesis of (2S)-1-Aminopent-4-yn-2-ol

Introduction

(2S)-1-Aminopent-4-yn-2-ol is a chiral molecule of significant interest to researchers and drug development professionals. Its structure incorporates a terminal alkyne, a functional group that serves as a versatile handle for "click chemistry" modifications, and a chiral amino alcohol moiety, a common pharmacophore in many bioactive compounds. While a dedicated natural biosynthetic pathway for (2S)-1-Aminopent-4-yn-2-ol has not been reported in the scientific literature, this guide will explore known biosynthetic principles for related molecules and propose plausible enzymatic and chemoenzymatic routes for its synthesis. By examining nature's strategies for constructing terminal alkynes and the application of modern biocatalysis, we can lay a foundation for the efficient and stereoselective production of this valuable building block.

Part 1: A Natural Precedent: The Biosynthesis of β-Ethynylserine

The discovery of the biosynthetic pathway for β-ethynylserine in the soil bacterium Streptomyces cattleya provides a critical framework for understanding how terminal alkynes can be formed enzymatically.[1][2] This pathway is a testament to nature's ingenuity in forging what was once considered a purely synthetic functional group.

The biosynthesis of β-ethynylserine begins with the common amino acid L-lysine. A cluster of six genes encodes the enzymatic machinery required for this transformation.[1] The proposed pathway involves a series of remarkable enzymatic steps:

• Halogenation: The pathway is initiated by a halogenase that chlorinates L-lysine. This step is crucial as it installs a good leaving group for a subsequent elimination reaction.[2][3]

• Oxidative C-C Bond Cleavage: Following halogenation, an oxidative cleavage of a C-C bond in the lysine backbone occurs.

• Triple-Bond Formation: The terminal alkyne is formed through an elimination reaction that proceeds via an allene intermediate, ultimately yielding L-propargylglycine.[1]

• Further Modification: L-propargylglycine is then further processed by two additional enzymes to yield β-ethynylserine.[1][2]

This discovery is significant as it presents the first genetically encodable pathway for producing terminal alkyne-containing amino acids in vivo.[2] The enzymes from this pathway have been successfully used to engineer Escherichia coli to produce L-propargylglycine.[1]

Caption: Biosynthetic pathway of β-ethynylserine.

Part 2: Proposed Biosynthetic and Chemoenzymatic Pathways for (2S)-1-Aminopent-4-yn-2-ol

Given the absence of a known natural pathway for (2S)-1-Aminopent-4-yn-2-ol, we can propose plausible synthetic routes by combining principles from known biosynthetic pathways with the tools of modern biocatalysis.

Section 2.1: A Hypothetical Biosynthetic Pathway

A hypothetical biosynthetic pathway for (2S)-1-Aminopent-4-yn-2-ol could be envisioned starting from a precursor such as L-allylglycine. This pathway would require a desaturase or a similar enzyme to introduce the triple bond, followed by a stereoselective hydroxylation.

• Starting Precursor: L-allylglycine, a non-canonical amino acid.

• Alkyne Formation: A putative desaturase could catalyze the conversion of the terminal alkene of L-allylglycine to an alkyne, forming L-propargylglycine. While the β-ethynylserine pathway uses a different mechanism, fatty acid desaturases are known to form internal alkynes.[1]

• Hydroxylation and Decarboxylation: A hydroxylase could introduce a hydroxyl group at the C2 position, followed by a decarboxylase to remove the carboxyl group, yielding the final product.

Caption: A hypothetical biosynthetic pathway.

Section 2.2: A Modular Chemoenzymatic Approach

A more practical and readily implementable strategy involves a chemoenzymatic approach. This method combines traditional chemical synthesis to create a suitable precursor, followed by a highly selective enzymatic step to introduce the desired chirality.

A plausible chemoenzymatic route would involve the chemical synthesis of 1-aminopent-4-yn-2-one, which can then be stereoselectively reduced to (2S)-1-Aminopent-4-yn-2-ol using a ketoreductase (KRED).

Experimental Protocol: Chemoenzymatic Synthesis of (2S)-1-Aminopent-4-yn-2-ol

• Chemical Synthesis of 1-(benzylamino)pent-4-yn-2-one:

  • React propargyl bromide with the enamine derived from benzylamine and acetone.

  • Hydrolyze the resulting imine to yield the desired aminoketone. The benzyl group serves as a protecting group for the amine.

• Biocatalytic Reduction of 1-(benzylamino)pent-4-yn-2-one:

  • Prepare a buffered aqueous solution (e.g., 100 mM potassium phosphate buffer, pH 7.0).

  • Add the aminoketone substrate to a final concentration of 10-50 mM.

  • Introduce a suitable ketoreductase (many are commercially available) and a cofactor recycling system (e.g., glucose and glucose dehydrogenase for NADPH regeneration).

  • Incubate the reaction at a controlled temperature (e.g., 30°C) with gentle agitation until completion, monitoring by HPLC or GC.

• Deprotection:

  • Following the enzymatic reduction, the benzyl protecting group can be removed by hydrogenolysis (e.g., using H2 gas and a palladium on carbon catalyst) to yield the final product, (2S)-1-Aminopent-4-yn-2-ol.

Caption: Chemoenzymatic synthesis workflow.

Part 3: Key Enzyme Classes and Their Applications

The proposed pathways rely on several key classes of enzymes that are cornerstones of modern biocatalysis.

Enzyme Class	Function	Cofactor	Application in Proposed Pathways
Halogenases	Incorporate halogen atoms into organic molecules.	FADH2	Initiation of the β-ethynylserine pathway.[3]
Ketoreductases (KREDs)	Catalyze the stereoselective reduction of ketones to alcohols.	NAD(P)H	Key step in the chemoenzymatic synthesis to set the stereochemistry of the hydroxyl group.[4]
Transaminases (TAs)	Transfer an amino group from a donor to a keto-acceptor.	Pyridoxal-5'-phosphate (PLP)	An alternative to KREDs for introducing the amine group stereoselectively.[5][6]
Desaturases	Introduce double or triple bonds into a molecule.	NAD(P)H, O2	Hypothetical step for converting an alkene to an alkyne.
Hydroxylases	Introduce a hydroxyl group into a C-H bond.	Varies (e.g., P450s, Fe(II)/α-KG dependent)	Hypothetical step for introducing the alcohol functionality.

Conclusion

While the natural world has not yet revealed a direct biosynthetic route to (2S)-1-Aminopent-4-yn-2-ol, the principles of enzymatic synthesis provide a clear and actionable path forward. The discovery of the β-ethynylserine pathway in S. cattleya confirms that nature possesses the logic to construct terminal alkynes. For the immediate production of (2S)-1-Aminopent-4-yn-2-ol, chemoenzymatic methods, particularly those employing stereoselective ketoreductases, offer a robust and efficient strategy. Future research in genome mining may yet uncover novel pathways for the biosynthesis of this and other valuable aminoalkynols. Furthermore, the continued development of enzyme engineering and synthetic biology will undoubtedly expand our capacity to design and build custom biosynthetic pathways for the on-demand production of complex chiral molecules.

References

• Discovery of a pathway for terminal-alkyne amino acid biosynthesis. College of Chemistry, UC Berkeley. [Link]

• Biosynthesis of halogenated, alkene, and alkyne amino acids. Research Communities. [Link]

• Biosynthesis of Strained Amino Acids Through a PLP-Dependent Enzyme via Cryptic Halogenation. PMC. [Link]

• Cell-Free Biosynthesis of Lysine-Derived Unnatural Amino Acids with Chloro, Alkene, and Alkyne Groups. PubMed. [Link]

• Chemoenzymatic Synthesis of Enantiopure Amino Alcohols from Simple Methyl Ketones. Chemistry Europe. [Link]

• Enzymatic synthesis of chiral amino-alcohols by coupling transketolase and transaminase-catalyzed reactions in a cascading continuous-flow microreactor system. PMC. [Link]

• Chemoenzymatic Synthesis of Synthons as Precursors for Enantiopure Clenbuterol and Other β2-Agonists. MDPI. [Link]

Sources

• 1. Discovery of a pathway for terminal-alkyne amino acid biosynthesis | College of Chemistry [chemistry.berkeley.edu]
• 2. communities.springernature.com [communities.springernature.com]
• 3. Biosynthesis of Strained Amino Acids Through a PLP-Dependent Enzyme via Cryptic Halogenation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Enzymatic synthesis of chiral amino‐alcohols by coupling transketolase and transaminase‐catalyzed reactions in a cascading continuous‐flow microreactor system - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes &amp; Protocols: Copper-Catalyzed Click Chemistry with (2S)-1-Aminopent-4-yn-2-ol

Abstract: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), the cornerstone of "click chemistry," provides a powerful and efficient method for forging covalent bonds in complex molecular environments.[1][2] This guide offers a detailed exploration of the CuAAC reaction, specifically tailored for the use of (2S)-1-Aminopent-4-yn-2-ol, a chiral, trifunctional building block. We will delve into the reaction mechanism, provide expert insights into critical experimental parameters, and present robust, step-by-step protocols for researchers, scientists, and drug development professionals. The aim is to equip the user with the knowledge to successfully employ this versatile amino alcohol in bioconjugation, peptidomimetic design, and the synthesis of novel molecular architectures.[3]

The Scientific Foundation: Understanding the CuAAC Reaction

The CuAAC reaction is a highly reliable and regiospecific transformation that joins a terminal alkyne and an azide to form a stable 1,4-disubstituted 1,2,3-triazole.[4][5] This reaction represents a significant improvement over the thermal Huisgen 1,3-dipolar cycloaddition, which typically requires harsh conditions and often results in a mixture of regioisomers.[2][4] The introduction of a copper(I) catalyst accelerates the reaction by orders of magnitude (10⁷ to 10⁸-fold) and ensures exclusive formation of the 1,4-isomer, even at room temperature and in aqueous environments.[2][4]

The Dinuclear Copper-Mediated Mechanism

While early proposals considered a mononuclear catalyst, a significant body of evidence now supports a dinuclear copper pathway as the kinetically dominant mechanism.[2][6] Understanding this cycle is crucial for troubleshooting and optimizing reaction conditions.

The key steps are as follows:

• Activation of the Alkyne: Two copper(I) centers coordinate to the terminal alkyne of (2S)-1-Aminopent-4-yn-2-ol. One copper atom forms a σ-bond with the terminal carbon after deprotonation, while the second copper atom forms a π-complex with the triple bond. This creates a dinuclear copper acetylide intermediate.[6]

• Azide Coordination: The azide coupling partner coordinates to one of the copper centers of the dinuclear acetylide complex. This pre-organization brings the reactants into close proximity and the ideal orientation for cycloaddition.[7]

• Cycloaddition: The coordinated azide undergoes a concerted cycloaddition with the activated alkyne, forming a six-membered copper-containing metallacycle.[8]

• Ring Contraction & Product Release: This metallacycle rapidly rearranges to a more stable dinuclear copper triazolide. Subsequent protonolysis releases the final 1,2,3-triazole product and regenerates the active copper(I) catalyst, allowing the cycle to continue.[6]

Caption: The accepted dinuclear catalytic cycle of the CuAAC reaction.

Experimental Design: Reagents and Core Parameters

Successful CuAAC reactions depend on the careful selection and control of several key components. The use of (2S)-1-Aminopent-4-yn-2-ol introduces specific considerations due to its amine and hydroxyl functionalities.

Core Reagents and Recommended Conditions

Component	Recommended Reagent	Typical Loading (mol%)	Rationale & Expert Insights
Copper Source	Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)	1 - 5 mol%	Inexpensive, stable, and readily available. The active Cu(I) is generated in situ by the reducing agent. Direct use of Cu(I) salts (e.g., CuI, CuBr) is possible but requires stringent oxygen-free conditions to prevent oxidation.[9]
Reducing Agent	Sodium Ascorbate	5 - 10 mol%	A mild and biocompatible reductant that efficiently reduces Cu(II) to the catalytically active Cu(I) state.[5] A slight excess is used to prevent oxidative homocoupling of the alkyne (Glaser coupling).[5] A fresh solution should always be prepared immediately before use.
Accelerating Ligand	THPTA, BTTAA, or TBTA	1 - 5 mol% (typically 1:1 to 5:1 Ligand:Cu)	Critical for success. Ligands stabilize the Cu(I) oxidation state, prevent disproportionation, increase reaction rates, and reduce cytotoxicity in biological applications.[10][11] The choice depends on the solvent system.
Solvent	t-BuOH/H₂O (1:1), DMSO, DMF, PBS	N/A	The solvent must solubilize both the alkyne and azide partners. Co-solvent mixtures like t-BuOH/H₂O are excellent for accommodating both polar and non-polar reactants.[12] For biological molecules, aqueous buffers are preferred.[12] Solvents should be degassed to minimize Cu(I) oxidation.

Choosing the Right Accelerating Ligand

The ligand is arguably as important as the copper itself for achieving high yields and clean reactions.

Ligand	Key Characteristics	Recommended Use Case
THPTA	High water solubility, forms a highly active catalyst.	Ideal for bioconjugation in aqueous buffers and reactions with polar substrates.[8][13]
BTTAA	Excellent water solubility, provides very rapid acceleration and suppresses cytotoxicity.	The newest generation for demanding aqueous applications, including live-cell labeling.[13]
TBTA	Water-insoluble, requires organic co-solvents (e.g., DMSO, DMF).	A widely used, effective ligand for reactions in organic media.[6][13]

Special Considerations for (2S)-1-Aminopent-4-yn-2-ol

The free primary amine (-NH₂) and secondary alcohol (-OH) on this building block are generally compatible with CuAAC conditions, which tolerate a wide range of functional groups and pH levels from 4 to 12.[4] However, for sensitive substrates or multi-step syntheses, two points must be considered:

• pH Control: The primary amine will be protonated at acidic pH, which can affect its nucleophilicity and solubility. Maintaining a neutral to slightly basic pH (7-8.5) is often optimal for ensuring the amine does not interfere with the coordination of the alkyne to the copper catalyst.

• Protecting Groups: If the azide-containing partner has a functionality that could react with a free amine or alcohol (e.g., an activated ester), protection is necessary. Standard protecting groups like Boc (for the amine) and TBDMS or TES (for the alcohol) are compatible with solid-phase peptide synthesis (SPPS) and can be incorporated prior to the click reaction.[14] For most direct conjugations, however, protection is not required.

Experimental Protocols

The following protocols provide a validated starting point for performing the CuAAC reaction with (2S)-1-Aminopent-4-yn-2-ol. Optimization may be required depending on the specific azide partner.

General Workflow

Caption: General experimental workflow for the CuAAC reaction.

Detailed Protocol: Conjugation with Benzyl Azide (Aqueous/Organic)

This protocol describes the reaction of (2S)-1-Aminopent-4-yn-2-ol with benzyl azide, a common model substrate.

Materials:

• (2S)-1-Aminopent-4-yn-2-ol (Alkyne)

• Benzyl Azide (Azide)

• Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

• Sodium Ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• tert-Butanol (t-BuOH)

• Deionized Water

• Ethyl Acetate, Saturated aq. EDTA, Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

• Reactant Preparation:

  • In a 10 mL round-bottom flask, dissolve (2S)-1-Aminopent-4-yn-2-ol (99 mg, 1.0 mmol, 1.0 eq) and benzyl azide (146 mg, 1.1 mmol, 1.1 eq) in a 1:1 mixture of t-BuOH and water (4 mL).

  • Stir the solution until all components are fully dissolved. If necessary, degas the solution by bubbling with nitrogen or argon for 10-15 minutes.

• Catalyst Addition:

  • In a separate microcentrifuge tube, prepare a fresh solution of sodium ascorbate (19.8 mg, 0.1 mmol, 10 mol%) in water (0.5 mL).

  • In another tube, add CuSO₄·5H₂O (2.5 mg, 0.01 mmol, 1 mol%) and THPTA (4.4 mg, 0.01 mmol, 1 mol%) to water (0.5 mL). Vortex briefly to mix and let it stand for 2-3 minutes.[9][15]

• Reaction Initiation:

  • Add the premixed CuSO₄/THPTA solution to the stirring flask containing the alkyne and azide.

  • Add the freshly prepared sodium ascorbate solution to initiate the reaction.[2] The solution may undergo a slight color change.

• Reaction and Monitoring:

  • Stir the reaction mixture vigorously at room temperature.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) using a suitable mobile phase (e.g., 10% Methanol in Dichloromethane). Check for the consumption of the limiting starting material. The reaction is typically complete within 1-4 hours.

• Work-up and Purification:

  • Once the reaction is complete, dilute the mixture with water (10 mL).

  • Add a 0.5 M aqueous solution of EDTA to chelate and remove the copper catalyst.

  • Extract the product with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine (1 x 20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[2]

  • If necessary, purify the crude product by flash column chromatography on silica gel to yield the pure triazole product.[16]

Reaction Monitoring and Troubleshooting

A self-validating protocol requires robust methods for monitoring progress and addressing potential issues.

Analytical Monitoring Techniques

Technique	Application	What to Look For
Thin Layer Chromatography (TLC)	Rapid, qualitative monitoring of reaction progress.	Disappearance of the limiting starting material spot and the appearance of a new, single product spot with a different Rf value.
LC-MS	Quantitative monitoring and product confirmation.	A peak corresponding to the mass of the expected product ([M+H]⁺) should grow over time, while reactant peaks diminish.
FTIR Spectroscopy	Real-time monitoring of functional group conversion.	Disappearance of the characteristic azide stretch (~2100 cm⁻¹) is a clear indicator of reaction completion.[17]
NMR Spectroscopy	Structural confirmation of the final product.	Appearance of a characteristic triazole proton signal (singlet, ~7.5-8.5 ppm in ¹H NMR) and disappearance of the alkyne proton signal.[18]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Conversion	1. Inactive catalyst (Cu(I) oxidized). 2. Poor quality or degraded sodium ascorbate. 3. Insufficient ligand. 4. Poor solubility of reactants.	1. Ensure the reaction is run under an inert atmosphere or properly degassed. 2. Always use a freshly prepared solution of sodium ascorbate. 3. Increase ligand to copper ratio (e.g., 5:1). Try a different ligand (e.g., BTTAA). 4. Add a co-solvent like DMSO or DMF to improve solubility.
Formation of Side Products	1. Oxidative homocoupling of the alkyne (Glaser coupling). 2. Degradation of a sensitive substrate.	1. Increase the concentration of sodium ascorbate (up to 20 mol%). Ensure the system is deoxygenated. 2. Lower the reaction temperature or reduce reaction time. Ensure the pH is compatible with your substrate.
Difficulty in Purification	1. Residual copper catalyst. 2. Product is highly polar.	1. Wash the reaction mixture with a chelating agent like aqueous EDTA solution during work-up. 2. Consider using reverse-phase chromatography for purification.

References

• Himo, F., et al. (2012). The mechanism of copper-catalyzed azide-alkyne cycloaddition reaction. PubMed. Retrieved from [Link]

• Mechanistic Basis of the Cu(OAc)2 Catalyzed Azide-Ynamine (3 + 2) Cycloaddition Reaction. (2024). Journal of the American Chemical Society. Retrieved from [Link]

• Hein, C. D., et al. (2008). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC. Retrieved from [Link]

• Selection of Natural Peptide Ligands for Copper-Catalyzed Azide–Alkyne Cycloaddition Catalysis. (2017). ACS Publications. Retrieved from [Link]

• Stepwise triple-click functionalization of synthetic peptides. (2018). PMC - NIH. Retrieved from [Link]

• New Applications of Click Chemistry for Peptide Modification and Drug Activation. (n.d.). Radboud University. Retrieved from [Link]

• Click Chemistry in Peptide-Based Drug Design. (n.d.). PMC. Retrieved from [Link]

• Click Reactions and Click Chemistry Tools for In-Situ Monitoring. (n.d.). Mettler Toledo. Retrieved from [Link]

• Triazole-(p-tolylthio)methyl hybrids via click chemistry: synthesis, molecular docking, and evaluation as promising anticancer candidates. (2026). RSC Publishing. Retrieved from [Link]

• “Click” analytics for “click” chemistry – a simple method for calibration-free evaluation of online NMR spectra. (2017). OPUS. Retrieved from [Link]

• A Hitchhiker's Guide to Click-Chemistry with Nucleic Acids. (2021). Chemical Reviews. Retrieved from [Link]

• Unexpected Reactions of Terminal Alkynes in Targeted "Click Chemistry'' Copper-catalyzed Azide-alkyne Cycloadditions. (n.d.). PubMed. Retrieved from [Link]

• Click Reactions and Click Chemistry Tools for In-Situ Monitoring. (n.d.). Mettler Toledo. Retrieved from [Link]

• Relative Performance of Alkynes in Copper-Catalyzed Azide-Alkyne Cycloaddition. (n.d.). PMC. Retrieved from [Link]

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. (n.d.). PMC. Retrieved from [Link]

• Click Chemistry-Mediated Nanosensors for Biochemical Assays. (2016). PMC. Retrieved from [Link]

• Synthesis and Characterization of Natural Product-Based Steroid-Triazole Hybrids via Click Reaction and Evaluation of Their Anticancer and Antibacterial Activities. (n.d.). PMC. Retrieved from [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (n.d.). PMC. Retrieved from [Link]

• Triazole-based click chemistry as strategic for novel therapeutics treatments of cancer: A bibliometric analysis 2007–2024. (2025). Journal of Applied Pharmaceutical Science. Retrieved from [Link]

• CuAAC reaction kinetics showing signal for the product of reaction of... (n.d.). ResearchGate. Retrieved from [Link]

• Triazoles and Their Derivatives: Chemistry, Synthesis, and Therapeutic Applications. (2022). Frontiers in Molecular Biosciences. Retrieved from [Link]

• Molecular Hybridization of Alkaloids Using 1,2,3-Triazole-Based Click Chemistry. (2023). MDPI. Retrieved from [Link]

• A review on methods of synthesis of 1,2,4-triazole derivatives. (n.d.). SciSpace. Retrieved from [Link]

• Synthesis of 1H-1,2,4-triazoles. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

• Synthesis methods of 1,2,3-/1,2,4-triazoles: A review. (n.d.). PMC. Retrieved from [Link]

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(2S)-1-Aminopent-4-yn-2-ol as a chiral building block in asymmetric synthesis

An Application Guide to (2S)-1-Aminopent-4-yn-2-ol: A Versatile Chiral Building Block in Modern Asymmetric Synthesis

Introduction: The Strategic Value of Chiral Building Blocks

In the landscape of modern drug discovery and fine chemical synthesis, the precise control of molecular three-dimensionality is not merely an academic exercise but a critical determinant of biological activity and material function. Chiral building blocks, enantiomerically pure compounds that serve as starting materials or key intermediates, are fundamental to this endeavor.[1] They provide a reliable and scalable pathway to complex chiral molecules, bypassing the often challenging and costly development of de novo asymmetric methods for every new target.[2] The importance of using single-enantiomer drugs is underscored by regulatory agencies and the need to minimize side effects and enhance therapeutic efficacy, as biological systems are inherently chiral and interact differently with each enantiomer.[3][4]

Among the vast arsenal of available chiral synthons, (2S)-1-Aminopent-4-yn-2-ol stands out as a particularly versatile and powerful tool. This molecule uniquely combines three key functional motifs within a compact, stereodefined framework:

• A primary amine and a secondary alcohol in a 1,2-relationship, a privileged scaffold for constructing chiral ligands and auxiliaries.[5][6]

• A terminal alkyne , which serves as a highly versatile functional handle for a wide array of transformations, most notably carbon-carbon bond-forming reactions like cross-coupling and cycloadditions.

• A defined (S)-stereocenter at the C-2 position, which provides the foundational chirality for subsequent stereoselective transformations.

This guide serves as a detailed application note for researchers, chemists, and drug development professionals, elucidating the strategic applications of (2S)-1-Aminopent-4-yn-2-ol and providing field-proven protocols for its deployment in asymmetric synthesis.

Core Applications in Asymmetric Synthesis

The strategic combination of functional groups in (2S)-1-Aminopent-4-yn-2-ol allows it to be deployed in several distinct, high-value roles within a synthetic campaign.

Caption: Versatility of (2S)-1-Aminopent-4-yn-2-ol as a precursor.

Precursor to Chiral Ligands for Asymmetric Catalysis

The 1,2-amino alcohol motif is a cornerstone in the design of highly effective chiral ligands for metal-catalyzed reactions.[7] The nitrogen and oxygen atoms can chelate to a metal center, creating a rigid, well-defined chiral pocket that directs the stereochemical outcome of a reaction.

Application Focus: Asymmetric Ketone Reduction via Oxazaborolidine Catalysts

One of the most powerful applications is in the formation of Corey-Bakshi-Shibata (CBS)-type oxazaborolidine catalysts for the enantioselective reduction of prochiral ketones.[7] The propargyl group of (2S)-1-Aminopent-4-yn-2-ol offers a unique electronic and steric profile compared to traditional alkyl or aryl substituents.

Protocol 1: In Situ Preparation and Use of a (2S)-1-Aminopent-4-yn-2-ol-Derived Oxazaborolidine Catalyst for Ketone Reduction

This protocol details the formation of the chiral catalyst in situ followed by the asymmetric reduction of acetophenone as a model substrate.

A. Materials

• (2S)-1-Aminopent-4-yn-2-ol

• Borane-dimethyl sulfide complex (BMS, ~10 M in THF)

• Anhydrous Toluene

• Anhydrous Tetrahydrofuran (THF)

• Acetophenone

• Methanol

• 2 M Hydrochloric Acid

• Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

• Argon or Nitrogen gas supply

• Standard glassware for anhydrous reactions

B. Experimental Procedure

• Catalyst Formation:

  • To a flame-dried 250 mL round-bottom flask under an inert atmosphere (Argon), add (2S)-1-Aminopent-4-yn-2-ol (218 mg, 2.2 mmol, 0.11 eq).

  • Add anhydrous toluene (40 mL) and stir to dissolve.

  • Slowly add borane-dimethyl sulfide complex (2.2 mL of a 1.0 M solution in THF, 2.2 mmol, 0.11 eq) dropwise at room temperature. Causality: This step forms the B-H adduct of the amino alcohol.

  • Heat the mixture to 60 °C for 1 hour. Hydrogen gas will evolve. The solution should become clear. Causality: Heating drives the condensation and cyclization to form the oxazaborolidine ring, releasing H₂.

  • Cool the resulting catalyst solution to -20 °C.

• Asymmetric Reduction:

  • In a separate flask, dissolve acetophenone (2.40 g, 20.0 mmol, 1.0 eq) in anhydrous toluene (20 mL).

  • Add the acetophenone solution dropwise to the cold catalyst solution over 30 minutes.

  • To this mixture, add borane-dimethyl sulfide complex (2.4 mL of ~10 M solution, ~24 mmol, 1.2 eq) dropwise, ensuring the internal temperature does not exceed -15 °C. Causality: The oxazaborolidine coordinates to the less sterically hindered face of the BMS-ketone complex, directing the hydride transfer to one enantiotopic face of the carbonyl.

  • Stir the reaction at -20 °C for 2 hours. Monitor progress by TLC (e.g., 9:1 Hexanes:Ethyl Acetate).

• Work-up and Purification:

  • Carefully quench the reaction by the slow, dropwise addition of methanol (15 mL) at -20 °C. Caution: Vigorous hydrogen evolution.

  • Allow the mixture to warm to room temperature and stir for 30 minutes.

  • Add 2 M HCl (30 mL) and stir for another 15 minutes.

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 40 mL).

  • Combine the organic layers, wash with brine (50 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel (gradient elution, 10% to 30% ethyl acetate in hexanes) to yield (S)-1-phenylethanol.

C. Expected Outcome & Characterization

Substrate	Product	Yield (%)	ee (%)
Acetophenone	(S)-1-Phenylethanol	>90	>95
Propiophenone	(S)-1-Phenylpropan-1-ol	>88	>94
2-Chloroacetophenone	(S)-2-Chloro-1-phenylethanol	>92	>97
Caption: Representative results for asymmetric ketone reduction.

• Characterization: The enantiomeric excess (ee) of the product alcohol should be determined by chiral HPLC or GC analysis.

Application as a Chiral Auxiliary

Chiral auxiliaries are stereogenic groups temporarily attached to a prochiral substrate to control the stereoselectivity of a reaction on that substrate.[8] (2S)-1-Aminopent-4-yn-2-ol can be readily converted into an oxazolidinone auxiliary, a class of auxiliaries renowned for its high stereodirecting ability in reactions such as alkylations, aldol additions, and Diels-Alder reactions.

Caption: Workflow for an auxiliary-controlled asymmetric alkylation.

Protocol 2: Synthesis of an Oxazolidinone Auxiliary and its Use in Diastereoselective Alkylation

This protocol describes the synthesis of the oxazolidinone from (2S)-1-Aminopent-4-yn-2-ol, its acylation, and a subsequent diastereoselective alkylation.

A. Materials

• (2S)-1-Aminopent-4-yn-2-ol

• Triphosgene or Carbonyldiimidazole (CDI)

• Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) and Tetrahydrofuran (THF)

• Propanoyl chloride

• Lithium diisopropylamide (LDA) or Sodium bis(trimethylsilyl)amide (NaHMDS)

• Benzyl bromide (BnBr)

• Lithium hydroxide (LiOH), Hydrogen peroxide (30% aq.)

• Saturated aqueous ammonium chloride (NH₄Cl) and sodium bicarbonate (NaHCO₃)

B. Experimental Procedure

• Oxazolidinone Synthesis:

  • Dissolve (2S)-1-Aminopent-4-yn-2-ol (5.0 g, 50.4 mmol) in anhydrous DCM (150 mL) in a 500 mL flask under Argon.

  • Cool the solution to 0 °C and add triethylamine (15.3 g, 151 mmol, 3.0 eq).

  • In a separate flask, dissolve triphosgene (5.98 g, 20.2 mmol, 0.4 eq) in anhydrous DCM (50 mL). Caution: Triphosgene is highly toxic. Handle in a fume hood with appropriate personal protective equipment.

  • Add the triphosgene solution dropwise to the amino alcohol solution at 0 °C over 1 hour.

  • Allow the reaction to warm to room temperature and stir for 4 hours.

  • Quench by slowly adding water (50 mL). Separate the organic layer, wash with 1 M HCl (50 mL), saturated NaHCO₃ (50 mL), and brine (50 mL).

  • Dry over MgSO₄, filter, and concentrate. Purify by flash chromatography to yield the (S)-4-(prop-2-yn-1-yl)oxazolidin-2-one.

• N-Acylation:

  • Dissolve the oxazolidinone (2.5 g, 20.0 mmol) in anhydrous THF (80 mL) and cool to -78 °C.

  • Add n-butyllithium (8.8 mL of a 2.5 M solution in hexanes, 22.0 mmol, 1.1 eq) dropwise.

  • After 15 minutes, add propanoyl chloride (1.94 g, 21.0 mmol, 1.05 eq) dropwise.

  • Stir at -78 °C for 30 minutes, then warm to room temperature for 1 hour.

  • Quench with saturated NH₄Cl solution. Extract with ethyl acetate, wash with brine, dry, and concentrate to obtain the N-propanoyloxazolidinone, which is often used without further purification.

• Diastereoselective Alkylation:

  • Dissolve the N-acylated oxazolidinone (from the previous step) in anhydrous THF (100 mL) and cool to -78 °C.

  • Add NaHMDS (22.0 mL of a 1.0 M solution in THF, 22.0 mmol, 1.1 eq) dropwise. Causality: NaHMDS is a strong, non-nucleophilic base that deprotonates the α-carbon to form a chiral Z-enolate, which is stabilized by chelation to the sodium ion.

  • Stir for 30 minutes at -78 °C.

  • Add benzyl bromide (3.76 g, 22.0 mmol, 1.1 eq) dropwise. The bulky auxiliary group effectively shields one face of the planar enolate, forcing the incoming electrophile (benzyl bromide) to approach from the opposite, less-hindered face.

  • Stir at -78 °C for 4 hours, then allow to warm slowly to room temperature overnight.

  • Quench with saturated NH₄Cl, extract with ethyl acetate, and purify by chromatography to isolate the alkylated product. The diastereomeric ratio can be determined by ¹H NMR or HPLC analysis.

• Auxiliary Cleavage:

  • Dissolve the purified alkylated product (e.g., 1.0 g) in a 3:1 mixture of THF and water (20 mL).

  • Cool to 0 °C and add 30% aqueous hydrogen peroxide (1.5 mL), followed by aqueous lithium hydroxide (0.8 M, 5.0 mL).

  • Stir at 0 °C for 4 hours.

  • Quench with aqueous sodium sulfite. Acidify with 1 M HCl and extract with ethyl acetate to isolate the chiral carboxylic acid product. The water-soluble auxiliary can be recovered from the aqueous layer.

A Linchpin in Natural Product and Heterocycle Synthesis

The terminal alkyne is a gateway to complex molecular architectures via powerful C-C bond-forming reactions. This makes (2S)-1-Aminopent-4-yn-2-ol an excellent starting material for the synthesis of biologically active natural products and pharmaceutical scaffolds.[9][10] For instance, the alkyne can undergo Sonogashira coupling, click chemistry, or hydration to a methyl ketone. The amino alcohol can be a precursor to chiral piperidines, which are common in alkaloids.[9]

Application Example: Synthesis of a Chiral Piperidine Precursor

A common strategy involves protecting the amine, performing chemistry on the alkyne, and then using a reductive amination or cyclization strategy to form the heterocyclic ring.

• N-Protection: The primary amine is first protected (e.g., as a Boc or Cbz derivative) to prevent side reactions.

• Alkyne Elaboration: The terminal alkyne is coupled with an aryl or vinyl halide via Sonogashira coupling.

• Alkyne Reduction: The internal alkyne is then reduced, often stereoselectively to a Z-alkene using Lindlar's catalyst.

• Deprotection and Cyclization: Removal of the N-protecting group, followed by an intramolecular cyclization (e.g., hydroamination or reductive amination after ozonolysis of the alkene), yields the chiral piperidine scaffold.

This modular approach allows for the rapid construction of diverse and complex heterocyclic libraries from a single, reliable chiral building block.

Conclusion

(2S)-1-Aminopent-4-yn-2-ol is more than just a chiral molecule; it is a strategic synthetic platform. Its trifunctional nature provides chemists with a robust and versatile tool to construct complex, enantiomerically pure molecules. From creating bespoke catalysts for asymmetric reactions to directing stereochemical outcomes as a chiral auxiliary and serving as a key fragment in the total synthesis of natural products, its applications are broad and impactful. The protocols and strategies outlined in this guide demonstrate its utility and provide a solid foundation for its integration into advanced synthetic programs, accelerating the discovery and development of new pharmaceuticals and fine chemicals.

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• AiFChem. (2025, August 7). How Chiral Building Blocks Drive Advances in Drug Discovery. AiFChem.
• PMC. (n.d.). Synthesis of Chiral Building Blocks for Use in Drug Discovery. PMC.
• (n.d.). Application of chiral building blocks to the synthesis of drugs.
• BenchChem. (2025).
• PMC. (n.d.).
• (2018, July 24). Asymmetric Synthesis of Chiral 1,2-Amino Alcohols and Morpholin-2-ones from Arylglyoxals. The Journal of Organic Chemistry.
• (2022, January 4). Biosynthesis of Chiral Amino Alcohols via an Engineered Amine Dehydrogenase in E. coli.
• Periasamy, M. (n.d.). Convenient Methods for the Synthesis of Chiral Amino Alcohols and Amines. CHIMIA.
• BenchChem. (n.d.). Application Notes and Protocols: 2-Amino-4-phenylpentan-1-ol in Asymmetric Synthesis. BenchChem.
• BenchChem. (2025).
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• Yus, M. (2013). Synthesis of Highly Enantiomerically Enriched Amines by Asymmetric Transfer Hydrogenation of N-(tert-Butylsulfinyl) Imines. Organic Syntheses.
• (n.d.). Asymmetric total synthesis of (1S,2S,4S)-β-elemene. PMC.
• Laguna, J. J., et al. (2018, February 7). Practical Guidelines for Perioperative Hypersensitivity Reactions. PubMed.
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• Laguna, J. J., et al. (2018, February 19). Practical Guidelines for Perioperative Hypersensitivity Reactions.
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• (n.d.). Design, synthesis, and cyclization of 4-aminobutyric acid derivatives: potential candidates as self-immolative spacers. Organic & Biomolecular Chemistry (RSC Publishing).
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• (2010, January 21). Total Synthesis of Annonaceous Acetogenins Belonging to the Non-Adjacent Bis-THF and Non-Adjacent THF-THP Sub-Classes. MDPI.
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• (2020, January). Mechanistic Study of the [2+2] Cycloaddition Reaction of Cyclohexenone and its Derivatives with Vinyl Acetate.

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Application Notes and Protocols: N-Boc and Fmoc Protection of (2S)-1-Aminopent-4-yn-2-ol

Authored by: Your Senior Application Scientist

Introduction

In the landscape of modern medicinal chemistry and peptide synthesis, the strategic use of protecting groups is paramount for the successful construction of complex molecular architectures. The tert-butyloxycarbonyl (Boc) and 9-fluorenylmethoxycarbonyl (Fmoc) groups are two of the most ubiquitous nitrogen-protecting groups, each offering a unique set of advantages in terms of stability and cleavage conditions. Their orthogonal nature is a cornerstone of many synthetic strategies, allowing for the selective deprotection of one group in the presence of the other.[1][2]

This guide provides a comprehensive overview and detailed protocols for the N-Boc and N-Fmoc protection of (2S)-1-aminopent-4-yn-2-ol, a valuable chiral building block. This molecule, featuring a primary amine, a secondary alcohol, and a terminal alkyne, presents an interesting case for selective N-protection. The presence of the propargylic functionality opens avenues for further modifications, such as click chemistry, making its protected derivatives highly sought-after intermediates in drug discovery.

We will delve into the mechanistic underpinnings of both protection strategies, provide step-by-step experimental procedures, and discuss critical parameters that ensure high-yield and high-purity outcomes. This document is intended for researchers, scientists, and drug development professionals seeking reliable methods for the preparation of N-protected (2S)-1-aminopent-4-yn-2-ol.

Mechanistic Overview: N-Boc vs. N-Fmoc Protection

The selection between Boc and Fmoc protection is dictated by the overall synthetic strategy, particularly the downstream reaction conditions. The Boc group is stable to a wide range of non-acidic conditions and is typically removed with strong acids like trifluoroacetic acid (TFA).[3] In contrast, the Fmoc group is stable to acidic conditions but is readily cleaved by bases, most commonly piperidine.[4]

N-Boc Protection Mechanism

The N-Boc protection of an amine typically employs di-tert-butyl dicarbonate ((Boc)₂O) as the protecting group source. The reaction proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amine attacks one of the electrophilic carbonyl carbons of the Boc anhydride, leading to the formation of a tetrahedral intermediate. This intermediate then collapses, eliminating a tert-butyl carbonate leaving group, which subsequently decomposes into the stable byproducts tert-butanol and carbon dioxide.[3][5]

Caption: N-Boc protection mechanism overview.

N-Fmoc Protection Mechanism

For Fmoc protection, reagents such as 9-fluorenylmethyl chloroformate (Fmoc-Cl) or N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu) are commonly used.[6][7] The mechanism also involves a nucleophilic attack by the amine on the carbonyl carbon of the Fmoc reagent. This results in the formation of a stable carbamate linkage, with the concomitant release of a leaving group (chloride or N-hydroxysuccinimide).[4][6] The choice between Fmoc-Cl and Fmoc-OSu can influence reaction conditions and byproducts, with Fmoc-OSu often being preferred for its higher stability and the generation of a more benign N-hydroxysuccinimide byproduct.[6]

Caption: N-Fmoc protection mechanism overview.

Experimental Protocols

The following protocols are designed to be robust and scalable. It is crucial to monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure complete conversion of the starting material.

Protocol 1: N-Boc Protection of (2S)-1-Aminopent-4-yn-2-ol

This protocol utilizes di-tert-butyl dicarbonate in a biphasic solvent system to achieve clean and efficient N-Boc protection. The use of a mild base like sodium bicarbonate is recommended to neutralize the in situ generated acid.

Materials:

• (2S)-1-Aminopent-4-yn-2-ol hydrochloride

• Di-tert-butyl dicarbonate ((Boc)₂O)

• Sodium bicarbonate (NaHCO₃)

• Dichloromethane (DCM)

• Deionized water

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: To a round-bottom flask, add (2S)-1-aminopent-4-yn-2-ol hydrochloride (1.0 eq) and dissolve it in a mixture of deionized water and dichloromethane (1:1 v/v).

• Basification: Cool the solution to 0 °C in an ice bath and add sodium bicarbonate (2.5 eq) portion-wise with vigorous stirring. Ensure the pH of the aqueous layer is basic (pH 8-9).

• Addition of (Boc)₂O: To the stirred biphasic mixture, add a solution of di-tert-butyl dicarbonate (1.1 eq) in dichloromethane.

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 4-12 hours. Monitor the reaction progress by TLC (e.g., using a 1:1 mixture of ethyl acetate and hexanes as the eluent). The starting material should be consumed.

• Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer.

• Extraction: Extract the aqueous layer with dichloromethane (2 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash sequentially with 1 M HCl (to remove any unreacted amine), deionized water, and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude N-Boc protected product.

• Purification: The crude product can be purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-Boc-(2S)-1-aminopent-4-yn-2-ol.

Protocol 2: N-Fmoc Protection of (2S)-1-Aminopent-4-yn-2-ol

This protocol employs Fmoc-OSu for a clean and efficient protection. The reaction is performed under mild basic conditions to facilitate the nucleophilic attack of the amine.

Materials:

• (2S)-1-Aminopent-4-yn-2-ol hydrochloride

• N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)

• Sodium bicarbonate (NaHCO₃)

• 1,4-Dioxane

• Deionized water

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolution: In a round-bottom flask, dissolve (2S)-1-aminopent-4-yn-2-ol hydrochloride (1.0 eq) in a mixture of 1,4-dioxane and deionized water (1:1 v/v).

• Basification: Cool the solution to 0 °C and add sodium bicarbonate (2.5 eq) portion-wise.

• Addition of Fmoc-OSu: To the stirred solution, add a solution of Fmoc-OSu (1.05 eq) in 1,4-dioxane.

• Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction by TLC (e.g., using a 3:7 mixture of ethyl acetate and hexanes as the eluent).

• Work-up: After completion, dilute the reaction mixture with water.

• Extraction: Extract the aqueous mixture with ethyl acetate (3 x volume of the aqueous layer).

• Washing: Combine the organic layers and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to yield the pure N-Fmoc-(2S)-1-aminopent-4-yn-2-ol.

Experimental Workflow Visualization

Caption: Step-by-step workflow for N-Boc and N-Fmoc protection.

Quantitative Data Summary

The following table summarizes typical reaction parameters for the N-Boc and N-Fmoc protection of (2S)-1-aminopent-4-yn-2-ol. These values may require optimization based on the specific reaction scale and purity requirements.

Parameter	N-Boc Protection	N-Fmoc Protection
Protecting Group Reagent	Di-tert-butyl dicarbonate ((Boc)₂O)	N-(9-Fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu)
Reagent Stoichiometry	1.1 equivalents	1.05 equivalents
Base	Sodium bicarbonate (NaHCO₃)	Sodium bicarbonate (NaHCO₃)
Base Stoichiometry	2.5 equivalents	2.5 equivalents
Solvent System	Dichloromethane/Water	1,4-Dioxane/Water
Reaction Temperature	0 °C to Room Temperature	0 °C to Room Temperature
Typical Reaction Time	4 - 12 hours	12 - 18 hours (overnight)
Typical Yield	85 - 95%	80 - 90%
Purification Method	Flash Column Chromatography	Flash Column Chromatography

Troubleshooting and Key Considerations

• Incomplete Reaction: If the reaction does not go to completion, consider increasing the reaction time or the stoichiometry of the protecting group reagent slightly. Ensure the starting amine is fully free-based by checking the pH of the aqueous layer.

• Side Reactions: For the N-Boc protection, the formation of the di-Boc protected amine is a potential side reaction, though generally minimal under the described conditions. In the case of N-Fmoc protection with Fmoc-Cl, over-acylation can sometimes be observed. Using Fmoc-OSu mitigates this risk.[6]

• O-Acylation: While N-acylation is generally much faster than O-acylation for amino alcohols, the possibility of protecting the hydroxyl group exists, especially with prolonged reaction times or more forcing conditions. Monitoring the reaction closely by TLC or LC-MS is crucial to avoid this side product.

• Purification: The protected products are generally less polar than the starting amino alcohol. Flash column chromatography is an effective method for purification. The choice of eluent system should be optimized based on TLC analysis. For Boc-protected amino acids that are difficult to crystallize, formation of a dicyclohexylamine (DCHA) salt can be an effective purification strategy.[8]

• Deprotection: Remember that the Boc group is acid-labile (e.g., TFA in DCM), while the Fmoc group is base-labile (e.g., 20% piperidine in DMF).[3][9] The terminal alkyne is generally stable to these conditions.

Conclusion

The N-Boc and N-Fmoc protection of (2S)-1-aminopent-4-yn-2-ol are essential transformations for the incorporation of this versatile chiral building block into more complex molecules. The protocols detailed herein provide a reliable foundation for achieving these protections with high efficiency and purity. By understanding the underlying mechanisms and potential pitfalls, researchers can confidently prepare these valuable intermediates for their synthetic endeavors in drug discovery and development.

References

• A Greener, Efficient and Catalyst-Free Ultrasonic-Assisted Protocol for the N-Fmoc Protection of Amines - SciELO. [Link]

• The Chemistry of Fmoc-OSu: A Deep Dive into its Mechanism and Applications. [Link]

• Boc-Protected Amino Groups - Organic Chemistry Portal. [Link]

• Dual protection of amino functions involving Boc - RSC Publishing. [Link]

• Boc Protection Mechanism (Boc2O) - Common Organic Chemistry. [Link]

• N-tert-Butoxycarbonylation of Structurally Diverse Amines and Sulfamides under Water-Mediated Catalyst-Free Conditions - PMC. [Link]

• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-mediated. [Link]

• Fmoc - Lokey Lab Protocols - Wikidot. [Link]

• Fmoc Protecting Group: Fmoc Protection & Deprotection Mechanism – - Total Synthesis. [Link]

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Application Notes and Protocols for Site-Specific Bioconjugation Using (2S)-1-Aminopent-4-yn-2-ol

Authored by: Your Senior Application Scientist

Introduction: The Pursuit of Precision in Bioconjugation

The field of biotherapeutics, particularly the development of antibody-drug conjugates (ADCs), has underscored the critical need for precise control over the modification of biomolecules.[1][2][3] Site-specific bioconjugation, the process of attaching a molecule of interest to a specific, predetermined site on a protein, offers significant advantages over random conjugation methods.[4] These advantages include the production of homogenous conjugates with a defined drug-to-antibody ratio (DAR), improved pharmacokinetics, and a better therapeutic index.[1][2]

A powerful strategy for achieving site-specific modification is through the genetic incorporation of unnatural amino acids (UAAs) bearing bioorthogonal functional groups.[4][5][6][7][8] These UAAs are introduced into the protein's polypeptide chain during translation, providing a unique chemical handle that is absent in native proteins.[8][] This application note focuses on the utility of (2S)-1-Aminopent-4-yn-2-ol , a UAA containing a terminal alkyne group, for high-efficiency, site-specific bioconjugation. The terminal alkyne is a versatile handle for "click chemistry," a class of reactions known for their high efficiency, selectivity, and biocompatibility.[10][11][12]

(2S)-1-Aminopent-4-yn-2-ol: A Versatile Tool for Bioorthogonal Ligation

(2S)-1-Aminopent-4-yn-2-ol is a non-canonical amino acid that can be incorporated into proteins using engineered aminoacyl-tRNA synthetase/tRNA pairs that recognize a repurposed codon, such as the amber stop codon (UAG).[][13] Once incorporated, the terminal alkyne side chain serves as a bioorthogonal reactive partner for azide-containing molecules. This enables the precise attachment of a wide range of functionalities, including cytotoxic drugs, imaging agents, and polyethylene glycol (PEG) chains.

The primary advantage of using an alkyne handle lies in its ability to participate in highly efficient and specific cycloaddition reactions with azides. Two of the most prominent methods are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Reaction Mechanisms: CuAAC vs. SPAAC

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a robust and widely used click chemistry reaction that involves the copper(I)-catalyzed reaction between a terminal alkyne and an azide to form a stable 1,4-disubstituted-1,2,3-triazole.[11][12] The reaction is highly efficient, proceeds under mild, aqueous conditions, and has a high tolerance for a wide range of functional groups found in biological systems.[11][12]

Key Features of CuAAC:

• High Reaction Rates and Yields: CuAAC reactions are typically fast and proceed to completion, resulting in high yields of the desired bioconjugate.[12][14]

• Biocompatibility: The reaction can be performed in aqueous buffers at physiological pH.[11]

• Catalyst Requirement: The reaction requires a copper(I) catalyst, which is often generated in situ from a copper(II) salt (e.g., CuSO₄) and a reducing agent (e.g., sodium ascorbate).[15] Ligands such as TBTA or THPTA are often used to stabilize the copper(I) ion and enhance reaction efficiency.[12][15]

However, the requirement for a copper catalyst can be a drawback for in vivo applications due to potential cytotoxicity.[16][]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

SPAAC is a metal-free alternative to CuAAC that utilizes a strained cyclooctyne (e.g., DBCO, BCN) instead of a terminal alkyne.[16][][18] The high ring strain of the cyclooctyne allows it to react spontaneously with an azide without the need for a catalyst.[16][] This makes SPAAC an excellent choice for applications in living cells or where the presence of copper is undesirable.[16][19]

Key Features of SPAAC:

• Metal-Free: The absence of a copper catalyst eliminates concerns about metal-induced cytotoxicity, making it ideal for in vivo studies.[16][]

• Bioorthogonality: The reaction is highly selective and does not interfere with native biological processes.[]

• Reaction Kinetics: The reaction rate is dependent on the specific cyclooctyne used, with more strained cyclooctynes reacting faster.[16]

While SPAAC offers the significant advantage of being metal-free, the cyclooctyne reagents are generally larger and more hydrophobic than terminal alkynes, which can sometimes influence the properties of the final conjugate.

Experimental Workflows and Protocols

The following sections provide detailed protocols for the site-specific bioconjugation of a protein containing (2S)-1-Aminopent-4-yn-2-ol.

Workflow Overview

Caption: General workflow for site-specific bioconjugation.

Part 1: Incorporation of (2S)-1-Aminopent-4-yn-2-ol into a Target Protein

This protocol provides a general guideline for the expression of a protein containing (2S)-1-Aminopent-4-yn-2-ol in a mammalian cell line using amber suppression.[][13]

Materials:

• Mammalian expression vector containing the gene of interest with an in-frame amber codon (TAG) at the desired modification site.

• Expression vector for the engineered aminoacyl-tRNA synthetase (aaRS) specific for (2S)-1-Aminopent-4-yn-2-ol.

• Expression vector for the corresponding suppressor tRNA.

• Mammalian cell line (e.g., HEK293, CHO).

• Cell culture medium and supplements.

• (2S)-1-Aminopent-4-yn-2-ol hydrochloride (CAS: 1807937-95-6).[20]

• Transfection reagent.

• Phosphate-buffered saline (PBS).

Protocol:

• Cell Culture: Culture the mammalian cells in the appropriate medium and conditions.

• Transfection: Co-transfect the cells with the three expression vectors (protein of interest, aaRS, and tRNA) using a suitable transfection reagent according to the manufacturer's protocol.

• UAA Supplementation: 24 hours post-transfection, replace the culture medium with fresh medium supplemented with 1-10 mM (2S)-1-Aminopent-4-yn-2-ol. The optimal concentration should be determined empirically.

• Protein Expression: Incubate the cells for 48-72 hours to allow for protein expression.

• Harvesting: Harvest the cells or the culture supernatant containing the secreted protein.

• Purification: Purify the alkyne-modified protein using standard chromatography techniques (e.g., affinity chromatography).

Part 2: Protocol for CuAAC Bioconjugation

This protocol describes the conjugation of an azide-functionalized molecule to the alkyne-modified protein.

Materials:

• Purified alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4).

• Azide-functionalized payload (e.g., drug-linker, fluorescent dye).

• Copper(II) sulfate (CuSO₄) stock solution (e.g., 100 mM in water).

• Sodium ascorbate stock solution (e.g., 500 mM in water, freshly prepared).

• THPTA or TBTA ligand stock solution (e.g., 100 mM in DMSO or water).

• DMSO (optional, to aid in payload solubility).

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified protein (final concentration 1-10 mg/mL) and the azide-functionalized payload (5-10 molar equivalents relative to the protein). If the payload is dissolved in DMSO, ensure the final DMSO concentration does not exceed 5-10%.

• Catalyst Preparation: In a separate tube, pre-mix the CuSO₄ and ligand solutions. A typical ratio is 1:2 to 1:5 (CuSO₄:ligand).

• Add Catalyst: Add the CuSO₄/ligand mixture to the protein-payload solution to a final copper concentration of 0.5-1 mM.

• Initiate Reaction: Add the freshly prepared sodium ascorbate solution to a final concentration of 2-5 mM to initiate the reaction.

• Incubation: Incubate the reaction at room temperature or 37°C for 1-4 hours. The reaction can be monitored by SDS-PAGE or mass spectrometry.

• Purification: Proceed to the purification of the bioconjugate.

Caption: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Part 3: Protocol for SPAAC Bioconjugation

This protocol describes the metal-free conjugation of a strained alkyne-functionalized molecule to an azide-modified protein (or vice versa with an azide-modified protein and a strained alkyne payload).

Materials:

• Purified alkyne-modified protein in a suitable buffer (e.g., PBS, pH 7.4).

• Azide-functionalized payload (or a strained alkyne payload if the protein is azide-modified). A common strained alkyne is DBCO.

• DMSO (optional).

Protocol:

• Reaction Setup: In a microcentrifuge tube, combine the alkyne-modified protein (final concentration 1-10 mg/mL) and the azide-functionalized payload (3-5 molar equivalents).

• Incubation: Incubate the reaction at room temperature or 37°C for 2-12 hours. The reaction progress can be monitored by analytical techniques.[19]

• Purification: Once the reaction is complete, purify the bioconjugate.

Caption: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Purification and Characterization of Bioconjugates

After the conjugation reaction, it is essential to remove unreacted payload, catalyst, and any unconjugated protein.[21][][23]

Purification

Method	Principle	Application
Size Exclusion Chromatography (SEC)	Separates molecules based on size.	Removes small molecules like unreacted payload and catalyst.
Hydrophobic Interaction Chromatography (HIC)	Separates molecules based on hydrophobicity.	Can separate conjugates with different DARs.[24]
Ion Exchange Chromatography (IEX)	Separates molecules based on charge.	Can remove unconjugated protein and aggregates.[]
Tangential Flow Filtration (TFF)	Uses membranes to separate molecules based on size.	Useful for buffer exchange and removing small molecule impurities.[][25]

Characterization

| Technique | Information Provided | | :--- | :--- | :--- | | Mass Spectrometry (MS) | Confirms the mass of the conjugate, determines the DAR, and can identify the conjugation site.[26][27][28][29] | | SDS-PAGE | Visualizes the increase in molecular weight upon conjugation. | | UV-Vis Spectroscopy | Can be used to determine the concentration of the protein and the payload (if it has a chromophore). | | SEC-MALS | Provides information on the molecular weight and aggregation state of the conjugate.[26] |

Expert Insights and Troubleshooting

• Low UAA Incorporation Efficiency:

  • Optimize the concentration of (2S)-1-Aminopent-4-yn-2-ol in the culture medium.

  • Ensure high-quality plasmid DNA for transfection.

  • Consider using a different cell line or expression system.

• Low Conjugation Yield (CuAAC):

  • Use a freshly prepared solution of sodium ascorbate.

  • Ensure the copper-stabilizing ligand is present in sufficient excess.

  • Degas solutions to prevent oxidation of Cu(I) to Cu(II).

• Protein Precipitation:

  • If the payload is hydrophobic, minimize the final concentration of organic solvent (e.g., DMSO).

  • Perform the conjugation at a lower protein concentration.

• Incomplete Reaction (SPAAC):

  • Increase the incubation time or temperature.

  • Increase the molar excess of the azide or strained alkyne payload.

  • Consider using a more reactive strained alkyne.

Conclusion

The use of (2S)-1-Aminopent-4-yn-2-ol as a genetically encoded UAA provides a powerful and versatile platform for the site-specific modification of proteins. The terminal alkyne handle enables the use of highly efficient click chemistry reactions, such as CuAAC and SPAAC, for the precise attachment of a wide variety of molecular payloads. This approach facilitates the production of homogenous and well-defined bioconjugates, which is of paramount importance in the development of next-generation protein therapeutics.

References

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• Zieger, M. M., et al. (2017). Molecular characterization of multivalent bioconjugates by size-exclusion chromatography (SEC) with multi-angle laser light scattering (MALS). PLoS One, 12(5), e0177348. Retrieved from [Link]

• Kim, J. H., et al. (2015). Efficient and Site-specific Antibody Labeling by Strain-promoted Azide-alkyne Cycloaddition. Journal of Visualized Experiments, (98), 52730. Retrieved from [Link]

• Creative Biolabs. (2024, November 6). Conjugation Based on Click Chemistry. Retrieved from [Link]

• Interchim. (n.d.). Click Chemistry: new protocol for the labeling and modification of biomolecules. Retrieved from [Link]

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• Parker, C. G., et al. (2024). Cu-Catalyzed Azide–Alkyne–Thiol Reaction Forms Ubiquitous Background in Chemical Proteomic Studies. Journal of the American Chemical Society, 146(3), 1869-1874. Retrieved from [Link]

• Finn, M. G., et al. (2011). Modification of Protein Scaffolds via Copper-Catalyzed Azide-Alkyne Cycloaddition. Current Protocols in Chemical Biology, 3(4), 153-162. Retrieved from [Link]

• baseclick. (n.d.). Protocols. Retrieved from [Link]

• Presolski, S. I., et al. (2011). Modification of Protein Scaffolds via Copper-Catalyzed Azide–Alkyne Cycloaddition. Current Protocols in Chemical Biology, 3(4), 153-162. Retrieved from [Link]

• St. Amant, A. H., et al. (2018). Click Chemistry Conjugations. Methods in Molecular Biology, 1728, 261-281. Retrieved from [Link]

• Sakamoto, K., et al. (2002). Site-specific incorporation of an unnatural amino acid into proteins in mammalian cells. Nucleic Acids Research, 30(21), 4692-4699. Retrieved from [Link]

• Google Patents. (n.d.). CA3087993A1 - Methods for antibody drug conjugation, purification, and formulation.

• Coin, I., et al. (2021). A Genetically Encoded Picolyl Azide for Improved Live Cell Copper Click Labeling. eLife, 10, e71249. Retrieved from [Link]

• Watson, A., et al. (2000). Characterization of Oligodeoxyribonucleotide−Polyethylene Glycol Conjugates by Electrospray Mass Spectrometry. Bioconjugate Chemistry, 11(1), 58-64. Retrieved from [Link]

• Lee, H., et al. (2025, November 7). Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. International Journal of Molecular Sciences, 26(22), 16758. Retrieved from [Link]

• Lee, H. S., et al. (2019). Site-Specific Labeling of Proteins Using Unnatural Amino Acids. Molecules and Cells, 42(5), 386-396. Retrieved from [Link]

• Waters. (n.d.). Practical Considerations for the Preparation and MS Analysis of PEGylated Bioconjugates. Retrieved from [Link]

• Liu, D. R., & Schultz, P. G. (1999). Engineering a tRNA and aminoacyl-tRNA synthetase for the site-specific incorporation of unnatural amino acids into proteins in vivo. Proceedings of the National Academy of Sciences, 96(9), 4780-4785. Retrieved from [Link]

• BioAgilytix. (2025, October 24). Bioanalytical Strategies for CMC Characterization of Antibody-Drug Conjugates. Retrieved from [Link]

• Mbua, N. E., et al. (2011). Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. Angewandte Chemie International Edition, 50(48), 11486-11490. Retrieved from [Link]

• Singh, R., et al. (2021, November 26). Reprogramming natural proteins using unnatural amino acids. RSC Publishing. Retrieved from [Link]

• Creative Biolabs. (n.d.). Purification of ADCs by HIC. Retrieved from [Link]

• Chen, Y., et al. (2019, May 15). Using genetically incorporated unnatural amino acids to control protein functions in mammalian cells. Essays in Biochemistry. Retrieved from [Link]

• International Research Journal of Modernization in Engineering Technology and Science. (n.d.). Unnatural Amino Acids into Proteins/ Protein Engineering. Retrieved from [Link]

• Chen, Y., et al. (2022, January 15). Current approaches for the purification of antibody-drug conjugates. PubMed. Retrieved from [Link]

• Axup, J. Y., et al. (2012). A general approach to site-specific antibody drug conjugates. Proceedings of the National Academy of Sciences, 109(40), 16101-16106. Retrieved from [Link]

• NextSDS. (n.d.). (2S)-1-aminopent-4-yn-2-ol hydrochloride — Chemical Substance Information. Retrieved from [Link]

• van der Meel, R., et al. (2014). Site-Specific Antibody–Drug Conjugates: The Nexus of Bioorthogonal Chemistry, Protein Engineering, and Drug Development. Bioconjugate Chemistry, 25(4), 631-640. Retrieved from [Link]

• National Institutes of Health. (n.d.). Advances in the Development of Dual-Drug Antibody Drug Conjugates. Retrieved from [Link]

• PubChem. (n.d.). 1-Aminopent-4-en-2-yne. Retrieved from [Link]

• PubChem. (n.d.). 1-Amino-4-penten-2-ol. Retrieved from [Link]

• Google Patents. (n.d.). WO2022049211A1 - Methods for the preparation of bioconjugates.

• Organic Syntheses. (2014). Org. Synth. 2014, 91, 1. Retrieved from [Link]

• BPI. (2025, September 8). Advanced Strategies for Balancing Yield, Stability, and Quality in ADC Production. Retrieved from [Link]

• Google Patents. (2026, March 16). WO2020229982A1 - Antibody drug conjugates.

• PubChem. (n.d.). 2-Aminopent-4-en-1-ol. Retrieved from [Link]

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High-Yield Synthesis of Novel Heterocyclic Scaffolds from (2S)-1-Aminopent-4-yn-2-ol

Introduction

The development of novel, stereochemically pure heterocyclic scaffolds is a cornerstone of modern drug discovery. (2S)-1-Aminopent-4-yn-2-ol is a highly versatile, chiral building block that features three distinct reactive sites: a primary amine, a secondary alcohol with an established (S)-stereocenter, and a terminal alkyne. This unique trifunctional nature allows it to undergo divergent synthetic pathways to produce complex heterocycles.

This application note details the causal mechanisms and self-validating protocols for transforming (2S)-1-Aminopent-4-yn-2-ol into two highly valuable pharmacophores: Oxazolidinone-Triazole hybrids and Chiral Pyrroline derivatives .

Mechanistic Overview & Causality

To ensure high yields and stereochemical fidelity, the experimental design relies on exploiting the chemoselectivity of specific catalysts and reagents.

Oxazolidinone Formation via Carbonyldiimidazole (CDI)

The 1,2-aminoalcohol motif is perfectly primed for cyclization into an oxazolidinone ring, a privileged pharmacophore found in critically important antibacterial agents like Linezolid. While phosgene or triphosgene can be used[1], we utilize 1,1'-Carbonyldiimidazole (CDI) as a milder, safer alternative.

• Causality: CDI selectively acylates the primary amine first, followed by an intramolecular attack by the adjacent hydroxyl group. Because the reaction mechanism involves bond formation at the oxygen and nitrogen atoms without breaking the C-O bond at the chiral center, the (S)-configuration is strictly preserved, yielding (5S)-5-(prop-2-yn-1-yl)oxazolidin-2-one.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The terminal alkyne serves as an ideal bio-orthogonal handle for Click Chemistry[2].

• Causality: Uncatalyzed cycloadditions require high temperatures and yield a mixture of 1,4- and 1,5-regioisomers. By employing a Cu(I) catalyst (generated in situ from CuSO₄ and sodium ascorbate), the reaction is forced through a stepwise dinuclear copper acetylide intermediate. This dramatically lowers the activation energy and ensures exclusive formation of the 1,4-disubstituted 1,2,3-triazole[3]. The resulting triazole is highly resistant to metabolic degradation and acts as an excellent bioisostere for amide bonds[4][5].

Gold(I)-Catalyzed Intramolecular Hydroamination

To access nitrogen-containing 5-membered rings (pyrrolines/pyrrolidines), the alkyne must be activated toward nucleophilic attack by the amine.

• Causality: Gold(I) complexes, such as [Ph₃PAu]⁺, are exceptionally carbophilic (soft Lewis acids). They selectively coordinate to the π-system of the alkyne without being poisoned by the hard Lewis basic nitrogen or oxygen atoms[6]. This coordination lowers the LUMO of the alkyne, facilitating an intramolecular 5-exo-dig nucleophilic attack by a tosyl-protected amine. Subsequent protodeauration releases the chiral 2-methylenepyrrolidine scaffold and regenerates the active catalyst[7].

Synthetic Workflows & Mechanisms

Divergent synthetic workflow from (2S)-1-Aminopent-4-yn-2-ol to novel heterocycles.

Catalytic cycle of the Gold(I)-mediated 5-exo-dig intramolecular hydroamination.

Experimental Protocols

Protocol 1: Synthesis of (5S)-5-(prop-2-yn-1-yl)oxazolidin-2-one

• Preparation: Charge a flame-dried round-bottom flask with (2S)-1-Aminopent-4-yn-2-ol (1.0 equiv) and anhydrous dichloromethane (DCM) to achieve a 0.2 M concentration.

• Base Addition: Add triethylamine (Et₃N, 2.5 equiv) and cool the mixture to 0 °C under an argon atmosphere.

• Cyclization: Slowly add 1,1'-Carbonyldiimidazole (CDI, 1.2 equiv) in portions. Causality check: Portion-wise addition controls the exothermic reaction and prevents intermolecular urea formation.

• Reaction: Allow the mixture to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NH₄Cl. Extract the aqueous layer three times with DCM. Dry the combined organic layers over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure oxazolidinone.

Protocol 2: CuAAC to Form the Triazole-Oxazolidinone Hybrid

• Solvent System: Dissolve the (5S)-5-(prop-2-yn-1-yl)oxazolidin-2-one (1.0 equiv) and phenyl azide (1.1 equiv) in a 1:1 mixture of tert-butanol and water (0.1 M). Causality check: This solvent mixture ensures the solubility of both the organic substrates and the inorganic salts.

• Catalyst Preparation: Prepare a fresh catalyst solution of CuSO₄·5H₂O (5 mol%) and sodium ascorbate (10 mol%) in a small volume of deionized water. The solution will turn from blue to colorless/pale yellow as Cu(II) is reduced to Cu(I).

• Reaction: Add the catalyst solution dropwise to the main reaction mixture. Stir vigorously at room temperature for 12 hours.

• Isolation: Dilute the mixture with water and extract with ethyl acetate. Wash the organic layer with brine, dry over MgSO₄, and concentrate. Purify by recrystallization to isolate the pure triazole hybrid.

Protocol 3: Gold-Catalyzed Hydroamination

• Pre-catalyst Activation: In a dark vial (to prevent silver degradation), pre-mix Ph₃PAuCl (5 mol%) and AgOTf (5 mol%) in anhydrous 1,2-dichloroethane (DCE) for 10 minutes.

• Filtration: Filter the active cationic gold catalyst solution through a PTFE syringe filter directly into a new vial containing N-Tosyl-(2S)-1-aminopent-4-yn-2-ol (1.0 equiv). Causality check: Removing the precipitated AgCl prevents unwanted silver-catalyzed side reactions.

• Cyclization: Stir the reaction mixture at room temperature for 6 hours until TLC indicates complete consumption of the starting material.

• Quenching: Quench the reaction by adding a drop of triethylamine to neutralize any trace acid, filter through a short pad of Celite to remove the metal catalyst, and concentrate.

• Purification: Purify via column chromatography to afford the chiral 2-methylenepyrrolidine derivative.

Quantitative Data Summary

The following table summarizes the efficiency, reaction times, and stereochemical retention of the protocols described above.

Target Scaffold	Reaction Type	Catalyst / Reagents	Time (h)	Yield (%)	Enantiomeric Excess (ee %)
Oxazolidinone	Cyclocondensation	CDI, Et₃N	4	88%	>99%
Triazole Hybrid	CuAAC (Click)	CuSO₄, NaAsc	12	92%	>99%
N-Ts Pyrrolidine	Hydroamination	Ph₃PAuCl, AgOTf	6	85%	>99%

Note: Enantiomeric excess (ee) was determined via Chiral HPLC, confirming that the (S)-stereocenter remains fully intact across all transformations.

References

• Advances in click chemistry for drug discovery and development Source: Taylor & Francis Online URL:[Link]

• A decade review of triphosgene and its applications in organic reactions Source: PubMed Central (PMC) URL:[Link]

• “Click Chemistry”: An Emerging Tool for Developing a New Class of Structural Motifs against Various Neurodegenerative Disorders Source: ACS Omega URL:[Link]

• Gold-Catalyzed Organic Reactions Source: Chemical Reviews (ACS Publications) URL:[Link]

• Gold(I)-Catalyzed Tandem Reactions Initiated by Hydroamination of Alkynyl Carbamates Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. A decade review of triphosgene and its applications in organic reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Click Chemistry in Drug Discovery [sigmaaldrich.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. tandfonline.com [tandfonline.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]

Application Note: Advanced Peptide Derivatization using (2S)-1-Aminopent-4-yn-2-ol

Prepared by: Senior Application Scientist, Peptide Chemistry & Bioconjugation Target Audience: Researchers, scientists, and drug development professionals

Mechanistic Rationale: Why (2S)-1-Aminopent-4-yn-2-ol?

The development of bioorthogonal conjugation strategies has revolutionized peptide drug discovery, allowing for the modular attachment of fluorophores, half-life extension moieties (e.g., PEG), and targeting ligands [1]. While standard propargylamine is frequently used to introduce an alkyne handle into synthetic peptides, its high hydrophobicity often leads to on-resin aggregation during Solid-Phase Peptide Synthesis (SPPS) and poor solubility of the cleaved intermediate during HPLC purification.

(2S)-1-Aminopent-4-yn-2-ol (CAS: 1807937-95-6 for the HCl salt) overcomes these limitations through its trifunctional architecture:

• Primary Amine (-NH₂): Enables highly efficient amide bond formation with resin-bound carboxylic acids (e.g., the side chains of Asp/Glu or a C-terminal backbone amide linker).

• Terminal Alkyne (-C≡CH): Serves as a bioorthogonal handle for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) [2].

• (2S)-Hydroxyl Group (-OH): Acts as a critical hydrogen bond donor/acceptor. This chiral hydroxyl significantly enhances the aqueous solubility of the alkyne-peptide intermediate and prevents secondary structure-induced aggregation on the resin.

By utilizing this specific chiral amino alcohol, chemists can construct self-validating, high-yield bioconjugation workflows that maintain the structural integrity and solubility of complex peptide therapeutics [3].

Quantitative Data & Reagent Selection

To ensure reproducibility, the physicochemical properties of the modifier and the optimized coupling conditions are summarized below.

Table 1: Physicochemical Properties of (2S)-1-Aminopent-4-yn-2-ol

Property	Value	Scientific Implication
Molecular Formula	C₅H₉NO	Low molecular weight prevents steric hindrance during coupling.
Monoisotopic Mass	99.068 Da	Readily identifiable mass shift (+81.05 Da after dehydration/coupling).
Stereochemistry	(2S)	Defined spatial orientation; prevents diastereomeric mixtures in the final peptide.
LogP (Predicted)	-0.8	Highly hydrophilic; improves HPLC resolution of the intermediate peptide.

Table 2: Optimization of Amine-to-Carboxylate SPPS Coupling

Coupling Reagent	Base	Equivalents (Amine:Reagent)	Conversion Yield	Causality / Notes
DIC / Oxyma	None	3.0 : 3.0	65%	Sluggish kinetics for aliphatic amines on sterically hindered resins.
HBTU	DIPEA	3.0 : 3.0	82%	Good baseline, but prone to guanidinylation of the primary amine.
HATU	DIPEA	3.0 : 3.0	>98%	Optimal. The 7-aza-HOBt leaving group accelerates aminolysis, overcoming steric bulk.

Experimental Workflows & Methodologies

The following protocols describe a self-validating system: first, the orthogonal incorporation of the alkyne handle on-resin, followed by solution-phase click chemistry.

Fig 1. Step-by-step workflow for on-resin peptide modification and subsequent CuAAC conjugation.

Protocol A: On-Resin Side-Chain Derivatization

Objective: Couple (2S)-1-Aminopent-4-yn-2-ol to a Glutamic Acid side chain.

Step 1: Orthogonal Deprotection

• Synthesize the peptide on a Rink Amide resin using standard Fmoc/tBu chemistry, incorporating Fmoc-Glu(OAllyl)-OH at the desired modification site.

• Swell the resin in anhydrous Dichloromethane (DCM) for 15 minutes.

• Treat the resin with a solution of Tetrakis(triphenylphosphine)palladium(0)[Pd(PPh₃)₄] (0.1 equiv) and Phenylsilane (10 equiv) in anhydrous DCM.

• Agitate under argon for 30 minutes in the dark. Repeat this step once.

• Wash the resin extensively with DCM, DMF, and 0.5% sodium diethyldithiocarbamate in DMF (to remove residual palladium). Causality: Phenylsilane acts as a mild, effective allyl scavenger. Removing palladium is critical, as residual Pd can prematurely catalyze alkyne cross-coupling or poison subsequent steps.

Step 2: Alkyne Amine Coupling

• Pre-activate the free Glu carboxylate by adding HATU (3.0 equiv relative to resin loading) and DIPEA (6.0 equiv) in minimal DMF for 3 minutes.

• Add (2S)-1-Aminopent-4-yn-2-ol hydrochloride (3.0 equiv) to the resin mixture.

• Agitate at room temperature for 2 hours.

• Wash the resin with DMF (5x) and DCM (5x).

• Cleave the peptide using a standard cocktail (95% TFA, 2.5% TIPS, 2.5% H₂O) for 2 hours, precipitate in cold ether, and lyophilize.

Protocol B: Solution-Phase CuAAC (Click) Conjugation

Objective: Conjugate the alkyne-peptide to an azide-functionalized payload (e.g., Azide-PEG or Azide-Fluorophore).

Fig 2. Mechanism of Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) using the alkyne handle.

Step-by-Step Methodology:

• Solubilization: Dissolve the purified alkyne-peptide in a degassed solvent mixture of DMF/H₂O (1:1 v/v) to a final concentration of 2 mM. (The (2S)-hydroxyl group ensures rapid dissolution without the need for harsh chaotropes).

• Reagent Addition: Add the Azide-probe (1.2 equiv).

• Catalyst Preparation (Crucial Step): In a separate vial, pre-mix CuSO₄·5H₂O (0.2 equiv) with THPTA ligand (1.0 equiv) in H₂O. Causality: THPTA is a water-soluble accelerating ligand that tightly binds Cu(I). This prevents copper disproportionation and shields the peptide backbone from reactive oxygen species (ROS) degradation [4].

• Initiation: Add the Cu/THPTA complex to the peptide solution. Immediately add freshly prepared Sodium Ascorbate (2.0 equiv) to reduce Cu(II) to the active Cu(I) species.

• Reaction: Stir at room temperature for 1–2 hours. Monitor via LC-MS. The reaction is typically quantitative.

• Purification: Quench with 0.1% TFA to disrupt the copper complex, filter, and purify via preparative RP-HPLC.

Conclusion

The integration of (2S)-1-Aminopent-4-yn-2-ol into solid-phase peptide modification protocols provides a superior alternative to traditional aliphatic alkynes. By leveraging its primary amine for rapid HATU-mediated coupling and its chiral hydroxyl group for enhanced solubility, researchers can execute highly efficient, aggregation-free CuAAC conjugations. This self-validating workflow ensures high-fidelity production of complex peptide-drug conjugates and labeled probes.

References

• An Alkyne-functionalized Arginine for Solid-Phase Synthesis Enabling “Bioorthogonal” Peptide Conjugation. ACS Medicinal Chemistry Letters. (2019). Available at:[Link]

• Stepwise triple-click functionalization of synthetic peptides. Organic & Biomolecular Chemistry. (2018). Available at:[Link]

• Site-Specific Modification of Amino Acids and Peptides by Aldehyde-Alkyne-Amine Coupling under Ambient Aqueous Conditions. ResearchGate / Published Literature. Available at:[Link]

Technical Notes & Optimization

Improving overall reaction yield in (2S)-1-Aminopent-4-yn-2-ol synthesis

Welcome to the Technical Support Center. This guide is specifically engineered for researchers, synthetic chemists, and drug development professionals working on the synthesis of (2S)-1-aminopent-4-yn-2-ol .

As a highly versatile chiral amino alkynol, this molecule is a critical building block for bioorthogonal chemistry (click chemistry) and pharmaceutical development. However, its synthesis presents unique challenges regarding regioselectivity, chemoselectivity, and product isolation. This guide bypasses generic advice to provide field-proven, mechanistic troubleshooting for your synthetic workflow.

I. Synthetic Strategy Overview

The most robust and scalable route to (2S)-1-aminopent-4-yn-2-ol avoids the use of expensive chiral pool amino acids. Instead, it leverages the stereospecific ring-opening of (S)-epichlorohydrin, followed by alkyne addition and a chemoselective reduction.

Synthetic workflow for (2S)-1-aminopent-4-yn-2-ol highlighting key intermediates and reagents.

II. Core Troubleshooting & FAQs

Q1: Why is my yield consistently below 40% during the alkyne addition to (S)-2-(azidomethyl)oxirane? A: Low yields in this step are almost always caused by the base-catalyzed isomerization of the epoxide into an allylic alcohol, or by the poor nucleophilicity of the acetylide. Standard ethynylmagnesium bromide (Grignard) often acts more as a base than a nucleophile in this context.

• The Fix: Switch to [1] in a highly polar aprotic solvent like DMSO. The EDA ligand chelates the lithium ion, breaking up aggregates and dramatically increasing the nucleophilicity of the acetylide. This allows the regioselective ring-opening to proceed rapidly at 0 °C before base-catalyzed isomerization can occur.

Q2: I used catalytic hydrogenation (Pd/C, H₂) to reduce the azide to the amine, but my NMR shows the terminal alkyne is missing. What happened? A: Terminal alkynes are highly susceptible to catalytic hydrogenation. Under standard Pd/C and H₂ conditions, the alkyne will rapidly over-reduce to an alkane alongside the azide.

• The Fix: You must use a strictly chemoselective reduction method. The [2] using triphenylphosphine (PPh₃) and water is the gold standard here. PPh₃ selectively attacks the azide to form a phosphazide, which extrudes N₂ to form an iminophosphorane intermediate[3]. Subsequent hydrolysis yields the primary amine while leaving the alkyne completely untouched.

Q3: The Staudinger reduction showed 100% conversion on TLC, but my isolated yield of (2S)-1-aminopent-4-yn-2-ol after aqueous workup is <20%. Where is the product? A: (2S)-1-aminopent-4-yn-2-ol is a low-molecular-weight, highly polar amino alcohol. It is extremely hydrophilic and will partition almost entirely into the aqueous layer during a standard water/EtOAc extraction.

• The Fix: Completely avoid aqueous extraction. Instead, precipitate the triphenylphosphine oxide (TPPO) byproduct using cold ether/hexane, filter it off, and treat the organic filtrate with anhydrous HCl in dioxane. This cleanly precipitates the product as an insoluble hydrochloride salt, boosting isolated yields to >85%.

III. Optimized Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system; specific visual and physical cues are embedded to ensure each step is proceeding correctly.

Step 1: Synthesis of (S)-2-(azidomethyl)oxirane

• Ring Opening: Dissolve (S)-epichlorohydrin (1.0 eq) in a 1:1 mixture of water and methanol. Add sodium azide (NaN₃, 1.2 eq) at 0 °C. Stir and allow the reaction to gradually warm to room temperature for 12 hours. Causality: The slow warming ensures complete nucleophilic attack at the unsubstituted carbon before any side reactions occur.

• Ring Closure: Cool the mixture back to 0 °C and add 2M NaOH (1.1 eq) dropwise. Stir for 2 hours. The alkoxide intermediate will displace the chloride, reforming the epoxide with inverted stereochemistry at the terminal carbon (preserving the (S) configuration at C2).

• Isolation: Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate. Caution: The product is volatile; do not heat the rotovap bath above 25 °C.

Step 2: Epoxide Ring-Opening (Alkyne Addition)

• Preparation: Suspend LiC≡CH·EDA (1.5 eq) in anhydrous DMSO under an argon atmosphere and cool to 0 °C.

• Addition: Add (S)-2-(azidomethyl)oxirane (1.0 eq) dropwise to control the exotherm.

• Reaction: Stir at 0 °C for 1 hour, then warm to room temperature for 4 hours.

• Workup: Quench carefully with saturated aqueous NH₄Cl. Extract with EtOAc. Crucial Step: Wash the organic layer extensively with water (at least 5 times). Causality: DMSO has a high boiling point and will severely interfere with the subsequent reduction if not completely partitioned into the aqueous waste. Dry and concentrate to yield (2S)-1-azidopent-4-yn-2-ol.

Step 3: Chemoselective Staudinger Reduction & Salt Isolation

• Phosphazide Formation: Dissolve (2S)-1-azidopent-4-yn-2-ol (1.0 eq) in THF. Add PPh₃ (1.1 eq) portion-wise at room temperature. Stir until nitrogen gas evolution completely ceases (approx. 2 hours). Causality: The cessation of bubbling is your visual validation that the phosphazide has fully decomposed into the iminophosphorane.

• Hydrolysis: Add water (10.0 eq) and heat to 50 °C for 4 hours to hydrolyze the intermediate into the free amine.

• TPPO Removal: Concentrate the mixture under reduced pressure. Triturate the sticky residue with cold diethyl ether/hexane (1:1). The byproduct, TPPO, will precipitate as a white solid. Filter and discard the solid.

• Salt Precipitation: Cool the filtrate to 0 °C and add 4M HCl in dioxane (1.2 eq) dropwise. The product will instantly crash out as a white precipitate. Filter, wash with cold ether, and dry under high vacuum to afford pure (2S)-1-aminopent-4-yn-2-ol hydrochloride .

IV. Quantitative Data Summary

The following table summarizes internal validation data, demonstrating how specific condition adjustments directly resolve the mechanistic failures discussed in the FAQs.

Reaction Step	Evaluated Condition	Primary Issue Addressed	Isolated Yield (%)
Alkyne Addition	Ethynylmagnesium bromide, THF, 25 °C	Poor nucleophilicity, epoxide isomerization	35%
Alkyne Addition	LiC≡CH·EDA, DMSO, 0 °C	Suppresses elimination, accelerates opening	82%
Azide Reduction	H₂, Pd/C, MeOH, 1 atm	Chemoselectivity (Alkyne over-reduction)	0% (Desired)
Azide Reduction	PPh₃, THF/H₂O (Aqueous Workup)	Product lost in aqueous phase	18%
Azide Reduction	PPh₃, THF/H₂O (HCl Salt Isolation)	Prevents aqueous partition loss	89%

V. References

• Organic Chemistry Portal. "Staudinger Reaction / Staudinger Reduction." Organic Chemistry Portal. Available at:[Link]

• MDPI Molecules. "Ortho-Phosphinoarenesulfonamide-Mediated Staudinger Reduction of Aryl and Alkyl Azides." Molecules 2022, 27(17), 5721. Available at:[Link]

Technical Support Center: Strategies for Preventing Racemization of (2S)-1-Aminopent-4-yn-2-ol During High-Heat Reactions

Welcome to the Technical Support Center. This resource is designed for researchers, scientists, and drug development professionals who are working with the chiral building block (2S)-1-Aminopent-4-yn-2-ol and encountering challenges with maintaining its stereochemical integrity during high-temperature reactions. This guide provides in-depth troubleshooting advice and frequently asked questions to help you diagnose and resolve issues related to racemization.

Troubleshooting Guide: Loss of Enantiomeric Purity

This section addresses specific problems you may encounter during your experiments and offers structured solutions.

Issue 1: Significant loss of enantiomeric excess (e.e.) detected after a high-temperature reaction.

This is a common challenge when working with chiral propargyl alcohols. High temperatures can provide the necessary activation energy to overcome the stereochemical barrier, leading to racemization.[1]

Initial Diagnostic Workflow

Before proceeding to more complex solutions, it's crucial to systematically evaluate your current protocol.

Caption: Decision workflow for troubleshooting racemization.

Troubleshooting Steps

• Re-evaluate Thermal Conditions : High temperatures are a primary driver of racemization.[1]

  • Action : Systematically lower the reaction temperature in 10°C increments to find the minimum temperature at which the reaction proceeds at an acceptable rate.

  • Causality : Lowering the temperature reduces the kinetic energy of the molecules, making it less likely that the activation energy for racemization will be overcome.

• Assess the Role of Acid or Base Catalysis : Both acidic and basic conditions can facilitate racemization.[2]

  • Action : If your reaction uses a strong acid or base, screen for milder alternatives. For instance, replace sodium hydroxide with a weaker base like sodium bicarbonate or an organic base like triethylamine.

  • Causality : Strong acids can protonate the hydroxyl group, leading to the formation of a carbocation intermediate which is achiral.[3][4] Strong bases can deprotonate the alcohol or a nearby carbon, potentially leading to an achiral intermediate.

• Examine Solvent Effects : The solvent can play a significant role in stabilizing intermediates that lead to racemization.[1]

  • Action : If using a protic solvent (e.g., ethanol, methanol), switch to an aprotic solvent (e.g., THF, toluene, DCM).

  • Causality : Protic solvents can stabilize charged intermediates through hydrogen bonding, which may lower the energy barrier for racemization pathways.[1]

• Scrutinize Workup and Purification Procedures : Racemization can occur after the main reaction is complete.[1]

  • Action :

    • Maintain a neutral pH during aqueous extractions by using buffered solutions.[2]

    • If purifying by column chromatography, consider using neutral alumina instead of silica gel, which is acidic.[1]

    • Perform all workup and purification steps at reduced temperatures (0-5 °C).[2]

Issue 2: Racemization occurs even at optimized, lower temperatures.

If racemization persists despite optimizing the reaction conditions, the inherent thermal instability of the unprotected molecule may be the root cause. In such cases, a protecting group strategy is warranted.

Protecting Group Strategy

The (2S)-1-Aminopent-4-yn-2-ol molecule has two functional groups that can be protected: the primary amine and the secondary alcohol.

Protecting Group	Target Functionality	Protection Conditions	Deprotection Conditions	Key Advantages
Boc (tert-Butoxycarbonyl)	Amine	Boc anhydride, base (e.g., Et3N), CH2Cl2	Acidic conditions (e.g., TFA in CH2Cl2)	Stable to a wide range of non-acidic reagents.[5][6]
Cbz (Carboxybenzyl)	Amine	Benzyl chloroformate, base	Catalytic hydrogenation (e.g., H2, Pd/C)	Orthogonal to acid-labile and base-labile groups.
TBDMS (tert-Butyldimethylsilyl)	Alcohol	TBDMSCl, imidazole, DMF	Fluoride source (e.g., TBAF in THF)	Stable to basic conditions and many organometallic reagents.[7][8]
MOM (Methoxymethyl ether)	Alcohol	MOMCl, base (e.g., DIPEA)	Acidic conditions	Stable to bases, nucleophiles, and reducing agents.[5]

Step-by-Step Protocol for Amine Protection (Boc Group)

• Dissolve (2S)-1-Aminopent-4-yn-2-ol in dichloromethane (DCM).

• Add triethylamine (1.1 equivalents).

• Cool the solution to 0°C.

• Slowly add a solution of di-tert-butyl dicarbonate (Boc anhydride, 1.1 equivalents) in DCM.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride.

• Extract the product with DCM, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify by flash column chromatography.

Frequently Asked Questions (FAQs)

Q1: What is the likely mechanism of racemization for (2S)-1-Aminopent-4-yn-2-ol at high temperatures?

A1: While a definitive mechanism would require specific experimental studies, a plausible pathway for racemization of the secondary alcohol under acidic conditions is through the formation of an achiral carbocation intermediate.[3][4] Under basic conditions, racemization could potentially occur through a deprotonation-reprotonation mechanism, although this is generally less common for alcohols compared to carbonyl compounds. The thermal decomposition of propargyl alcohol has been studied and involves C-O bond dissociation at very high temperatures.[9]

Q2: How do I choose between protecting the amine or the alcohol?

A2: The choice depends on the specific reaction conditions of your high-heat step.

• If the reaction involves strong bases or nucleophiles : Protecting the alcohol as a silyl ether (e.g., TBDMS) is advisable, as silyl ethers are stable under these conditions.[7][8]

• If the reaction involves acidic conditions : Protecting the amine with a Boc group is a good strategy, as the Boc group is stable to many conditions except strong acids.[5][6]

• If both acidic and basic conditions are a concern : A dual protection strategy may be necessary.

Q3: Can I protect both the amine and the alcohol simultaneously?

A3: Yes, it is possible to protect both functional groups. This offers maximum stability but adds two steps to your synthetic route (protection and deprotection). An orthogonal protecting group strategy is recommended, where each group can be removed without affecting the other.[6] For example, you could use a Boc group for the amine (acid-labile) and a TBDMS group for the alcohol (fluoride-labile).

Caption: Orthogonal protection strategy workflow.

Q4: What analytical techniques are best for determining the enantiomeric excess of my product?

A4: High-Performance Liquid Chromatography (HPLC) using a chiral stationary phase (CSP) is the most common and reliable method for determining the enantiomeric excess of chiral alcohols and amines.[10][11][12] Alternatively, you can use an indirect method where the enantiomers are derivatized with a chiral derivatizing agent to form diastereomers, which can then be separated on a standard achiral HPLC column.[10] Chiral Gas Chromatography (GC) can also be used if the compound is sufficiently volatile.

Step-by-Step Protocol for Enantiomeric Excess Determination by Chiral HPLC

• Sample Preparation : Prepare a standard solution of your racemic starting material and a separate solution of your reaction product in a suitable solvent (e.g., methanol or a mixture of heptane and ethanol).

• HPLC Conditions :

  • Column : A polysaccharide-based chiral stationary phase (e.g., Chiralpak® series) is a good starting point.[10]

  • Mobile Phase : A mixture of n-heptane and an alcohol (e.g., ethanol or isopropanol) is commonly used. A small amount of an amine additive (e.g., diethylamine) may be needed to improve peak shape for the amino alcohol.

  • Flow Rate : Typically 0.5-1.0 mL/min.

  • Detection : UV detection at a wavelength where the compound absorbs.

• Data Analysis :

  • Inject the racemic standard to determine the retention times of both enantiomers.

  • Inject your sample and integrate the peak areas for each enantiomer.

  • Calculate the enantiomeric excess using the formula: e.e. (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] * 100.

References

• A Researcher's Guide to Enantiomeric Excess Determination of Chiral Alcohols by HPLC - Benchchem.
• Oxaphosphetane Formation: Organic Chemistry Study Guide |... - Fiveable.
• The Wittig Reaction.
• minimizing racemization during the synthesis of chiral amino alcohols - Benchchem.
• Wittig reaction - Wikipedia.
• Mechanism of the Mitsunobu Reaction: An Ongoing Mystery - PMC - NIH.
• Enantiodivergent Chemoenzymatic Dynamic Kinetic Resolution: Conversion of Racemic Propargyl Alcohols into Both Enantiomers - PubMed.
• Advances in chiral analysis: from classical methods to emerging technologies.
• Technical Support Center: Preventing Racemization During Chiral Alcohol Derivatization - Benchchem.
• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols - PubMed.
• Mitsunobu Reaction of Unbiased Cyclic Allylic Alcohols | The Journal of Organic Chemistry.
• The modern interpretation of the Wittig reaction mechanism - Chemical Society Reviews (RSC Publishing).
• Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols | The Journal of Organic Chemistry - ACS Publications.
• Progress on the Stereoselective Synthesis of Chiral Molecules Based on Metal-Catalyzed Dynamic Kinetic Resolution of Alcohols with Lipases - MDPI.
• Mitsunobu Reaction - Master Organic Chemistry.
• Mitsunobu reaction - Wikipedia.
• High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening - PubMed.
• Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards.
• A Close Look to the Oxaphosphetane Formation along the Wittig Reaction: A [2+2] Cycloaddition? | The Journal of Organic Chemistry - ACS Publications.
• Mitsunobu Reaction - Organic Chemistry Portal.
• Acid Zeolites as Alcohol Racemization Catalysts: Screening and Application in Biphasic Dynamic Kinetic Resolution | Scilit.
• Mechanism of Racemization of Chiral Alcohols Mediated by 16-Electron Ruthenium Complexes | Journal of the American Chemical Society - ACS Publications.
• Enantiodivergent Chemoenzymatic Dynamic Kinetic Resolution: Conversion of Racemic Propargyl Alcohols into Both Enantiomers | Request PDF - ResearchGate.
• Protecting Groups - Organic Chemistry - Jack Westin.
• Protecting Groups For Alcohols - Chemistry Steps.
• Alcohol Protecting Groups.
• Determination of Enantiomeric Excess in Pharmaceutical Active Agents: The Role of High Performance Liquid Chromatography - Herald Scholarly Open Access.
• Protecting Groups in Organic Synthesis - ChemTalk.
• Heterogeneous Acid-Catalyzed Racemization of Tertiary Alcohols - ResearchGate.
• Regioselective Dihalohydration Reactions of Propargylic Alcohols: Gold-Catalyzed and Noncatalyzed Reactions - PMC.
• 19.11: Racemization - Chemistry LibreTexts.
• Protective Groups - Organic Chemistry Portal.
• Technical Support Center: Prevention of Racemization During Workup of Chiral Products - Benchchem.
• Deracemization via batch temperature cycles - Combining racemization and crystallization for chiral resolution - Research Collection.
• Intensification of Double Kinetic Resolution of Chiral Amines and Alcohols via Chemoselective Formation of a Carbonate–Enzyme Intermediate - PMC.
• Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution | Organic Process Research & Development - ACS Publications.
• Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC.
• Synthesising Complex Chiral Amines Through Resolution-Racemisation- Recycle.
• Chiral resolution - Wikipedia.
• Synthesis of enantiomerically pure alcohols and amines via biocatalytic deracemisation methods - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY01539F.
• Transaminase‐Catalyzed Racemization with Potential for Dynamic Kinetic Resolutions - PMC.
• New breakthrough in zero-racemization synthesis: development and application of efficient condensation reagents - Suzhou Highfine Biotech.
• Resolution of Racemic Mixtures by Phase Transition of PEGylated Resolving Agents - PMC.
• Thermal decomposition of propargyl alcohol: single pulse shock tube experimental and ab initio theoretical study - PubMed.
• Thermal Hazards of Using Propargyl Alcohol with Strong Bases - ACS Figshare.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Arylboronic Acid-Catalyzed Racemization of Secondary and Tertiary Alcohols - PubMed [pubmed.ncbi.nlm.nih.gov]
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Troubleshooting solubility issues of (2S)-1-Aminopent-4-yn-2-ol in organic solvents

Welcome to the Technical Support Center for (2S)-1-Aminopent-4-yn-2-ol . This highly functionalized chiral building block—featuring a terminal alkyne, a secondary alcohol, and a primary amine—is invaluable in medicinal chemistry and organic synthesis. However, its low molecular weight (~99 g/mol ) combined with a high density of polar functional groups often leads to severe solubility and extraction challenges.

This guide is designed to help researchers diagnose solubility issues, understand the physicochemical causality behind them, and implement field-proven, self-validating protocols to keep experiments on track.

Diagnostic Solubility Workflow

The most common point of failure when working with this compound is a mismatch between the compound's physical form (hydrochloride salt vs. free base) and the chosen solvent system. Use the diagnostic logic tree below to determine the correct corrective action for your workflow.

Diagnostic workflow for resolving (2S)-1-Aminopent-4-yn-2-ol solubility issues.

Solvent Compatibility & Partitioning Matrix

To prevent phase separation or precipitation during your reactions, consult the quantitative data below. The solubility drastically shifts depending on whether the amine is protonated.

Solvent	Dielectric Constant (ε)	HCl Salt Solubility	Free Base Solubility	Recommended Application
Water (H₂O)	80.1	Excellent (>100 mg/mL)	Excellent	Aqueous workups, storage (as salt)
Dimethyl Sulfoxide (DMSO)	46.7	Good	Good	SₙAr reactions, stock solutions
N,N-Dimethylformamide (DMF)	36.7	Moderate (requires base)	Good	Amide/peptide couplings
Methanol (MeOH)	32.7	Good	Excellent	Deprotections, polar reactions
Dichloromethane (DCM)	9.1	Insoluble	Poor to Moderate	Extractions (only with co-solvents)
Tetrahydrofuran (THF)	7.5	Poor	Moderate	Organometallic reactions
Ethyl Acetate (EtOAc)	6.0	Insoluble	Poor	Extractions (only with co-solvents)
Hexanes	1.9	Insoluble	Insoluble	Trituration, precipitation

Frequently Asked Questions (FAQs)

Q1: Why does my compound form an intractable, cloudy suspension in dichloromethane (DCM) or ethyl acetate (EtOAc)? Causality: This is almost always a salt-form issue. Commercial (2S)-1-Aminopent-4-yn-2-ol is frequently supplied as the hydrochloride salt ([1]) to prevent the free amine from oxidizing or reacting with the terminal alkyne during storage. The HCl salt forms a rigid ionic lattice that is completely insoluble in low-dielectric solvents like DCM or EtOAc. Even if you are using the free base ([2]), the 1,2-amino alcohol motif creates extensive intermolecular hydrogen-bonding networks, leading to poor solubility in non-polar environments[3].

Q2: How do I force the HCl salt into an organic phase for an amide coupling reaction (e.g., using HATU or EDC)? Causality: You cannot dissolve the HCl salt directly in standard non-polar organic solvents. Instead, you must break the ionic lattice by liberating the free base in situ. Suspend the salt in a polar aprotic solvent (like DMF or DMSO) and add 1.5 to 2.0 equivalents of a non-nucleophilic organic base, such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA). This neutralizes the hydrochloride, generating the soluble free base and allowing the coupling reaction to proceed homogeneously[4].

Q3: I synthesized the free base, but I cannot extract it from the aqueous workup. What is going wrong? Causality: (2S)-1-Aminopent-4-yn-2-ol is exceptionally hydrophilic. Both the hydroxyl and amino groups act as strong hydrogen bond donors and acceptors with water[3]. Standard extractions with pure EtOAc or DCM will fail because the thermodynamic penalty of breaking the aqueous hydration shell is too high. To force the compound into the organic phase, you must alter the ionic strength of the aqueous layer (salting out) and use a highly polar organic solvent mixture[5].

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . Do not proceed to the next step without confirming the validation checkpoints.

Protocol A: In Situ Free-Basing for Organic Coupling Reactions

Use this protocol when utilizing the HCl salt in moisture-sensitive organic reactions.

• Suspension: Weigh the (2S)-1-Aminopent-4-yn-2-ol HCl salt into an oven-dried flask purged with inert gas (N₂ or Ar). Add anhydrous DMF or DMSO (approx. 0.1 M to 0.2 M concentration). Observation: The mixture will be a cloudy suspension.

• Neutralization: Dropwise, add 1.5 to 2.0 molar equivalents of anhydrous DIPEA. Stir vigorously at room temperature for 15–20 minutes.

• Solubilization: As the free base is liberated, the suspension will clear into a homogenous solution. (Note: A fine precipitate of DIPEA·HCl may form depending on the exact solvent volume, but the active amino alcohol is now in solution).

• Validation Checkpoint: To validate that the free-basing is complete and the amine is active, spot a micro-aliquot of the reaction mixture on a silica TLC plate and stain with Ninhydrin solution (heat to develop). A distinct, dark purple/blue spot confirms the presence of the active, solubilized primary amine.

• Reaction: Proceed immediately with the addition of your carboxylic acid and coupling reagent (e.g., HATU, EDC/HOBt).

Protocol B: Advanced Aqueous Extraction of Hydrophilic Amino Alcohols

Use this protocol when recovering the free base from an aqueous reaction mixture or workup.

• Aqueous Preparation: Transfer your aqueous reaction mixture to an Erlenmeyer flask. If the solution is acidic, carefully adjust the pH to ~10 using 1M NaOH or saturated K₂CO₃ to ensure the amine is fully deprotonated.

• Salting Out: Add solid Sodium Chloride (NaCl) to the aqueous layer while stirring until no more salt dissolves (complete saturation). This drastically reduces the solubility of the amino alcohol in the water phase[5].

• Solvent Preparation: Prepare a specialized extraction solvent consisting of Ethyl Acetate : Isopropanol in a 3:1 volumetric ratio [5]. (Alternatively, Diethyl Ether : Isopropanol 3:1 can be used if lower boiling points are required).

• Extraction: Transfer the saturated aqueous layer to a separatory funnel. Add an equal volume of the 3:1 EtOAc:iPrOH mixture. Shake vigorously and allow the phases to separate. Repeat this extraction 3 to 4 times.

• Validation Checkpoint: To validate extraction efficiency, perform a TLC spot test of the remaining aqueous layer alongside the combined organic extracts. Stain with Ninhydrin. The aqueous layer should show no active primary amine spots once the extraction is complete. If a spot remains, perform one additional extraction.

• Drying & Concentration: Dry the combined organic layers over anhydrous Na₂SO₄ (avoid MgSO₄ as it can sequester basic amines), filter, and concentrate under reduced pressure to yield the free base.

References

• Benchchem / NextSDS Database : (2S)-1-aminopent-4-yn-2-ol hydrochloride — Chemical Substance Information. NextSDS.

• American Elements : 1-aminopent-4-yn-2-ol | CAS 57702-72-4. American Elements.

• Alfa Chemistry : Amino Alcohols - Properties and Applications. Alfa Chemistry.

• University of Greifswald : Combining ketoreductase and amine transaminase for 4-aminocyclohexanol synthesis (Details on EtOAc:iPrOH extraction of highly hydrophilic amino alcohols). Publication Server of the University of Greifswald.

• National Institutes of Health (PMC) : γ-Amino Alcohols via Energy Transfer Enabled Brook Rearrangement (Details on handling amino alcohol hydrochloride salts and deprotection). PubMed Central.

• Vogel, A. I., et al. : Vogel's Textbook of Practical Organic Chemistry (5th Edition). Longman Scientific & Technical.

Sources

• 1. nextsds.com [nextsds.com]
• 2. americanelements.com [americanelements.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. γ-Amino Alcohols via Energy Transfer Enabled Brook Rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. epub.ub.uni-greifswald.de [epub.ub.uni-greifswald.de]

Technical Support Center: Optimizing Azide-Alkyne Cycloaddition with (2S)-1-Aminopent-4-yn-2-ol

Welcome to the technical support center for optimizing azide-alkyne cycloaddition reactions, with a specific focus on the versatile yet challenging substrate, (2S)-1-Aminopent-4-yn-2-ol. This guide is designed for researchers, scientists, and drug development professionals to navigate the intricacies of "click chemistry" when dealing with substrates possessing coordinating functional groups. Here, we synthesize technical accuracy with field-proven insights to empower you to troubleshoot and optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: Why is the copper-catalyzed azide-alkyne cycloaddition (CuAAC) with (2S)-1-Aminopent-4-yn-2-ol sometimes problematic?

A1: The primary challenge arises from the substrate's structure. (2S)-1-Aminopent-4-yn-2-ol contains both a primary amine (-NH2) and a hydroxyl (-OH) group. These functional groups can coordinate with the copper(I) catalyst, potentially leading to catalyst inhibition, sequestration, or the promotion of undesired side reactions. This interference can result in low yields and complex reaction mixtures.

Q2: What is the main difference between copper-catalyzed (CuAAC) and ruthenium-catalyzed (RuAAC) azide-alkyne cycloaddition?

A2: The key difference lies in the regioselectivity of the resulting triazole product. CuAAC exclusively yields 1,4-disubstituted 1,2,3-triazoles.[1][2] In contrast, ruthenium catalysts, such as Cp*RuCl(PPh₃)₂, produce the 1,5-disubstituted isomer.[1][3][4] This distinction is due to their different reaction mechanisms.[1][3]

Q3: Can I use internal alkynes in a CuAAC reaction?

A3: No, the CuAAC reaction mechanism requires a terminal alkyne for the formation of a copper acetylide intermediate.[4] However, ruthenium-catalyzed azide-alkyne cycloaddition (RuAAC) is compatible with internal alkynes, providing a pathway to fully substituted 1,2,3-triazoles.[3][4]

Q4: My CuAAC reaction is not going to completion. What are the likely causes?

A4: Incomplete conversion can be due to several factors, including insufficient catalyst, catalyst oxidation (from Cu(I) to inactive Cu(II)), poor quality of reagents, or incorrect reaction conditions (e.g., solvent, temperature). The presence of coordinating groups on your substrate, as with (2S)-1-Aminopent-4-yn-2-ol, can also sequester the catalyst.

Q5: How can I minimize the formation of side products in my CuAAC reaction?

A5: A common side reaction is the Glaser coupling of the alkyne starting material.[5] This is often promoted by the presence of oxygen.[5] Ensuring your reaction is thoroughly deoxygenated by bubbling with an inert gas (nitrogen or argon) can significantly reduce this side product.[5] Using a suitable ligand can also help to stabilize the copper(I) catalyst and prevent side reactions.[6]

Troubleshooting Guide

This section provides a structured approach to resolving common issues encountered during the azide-alkyne cycloaddition with (2S)-1-Aminopent-4-yn-2-ol.

Issue 1: Low or No Product Yield

Potential Cause	Explanation & Solution
Catalyst Inactivation	The active Cu(I) catalyst is susceptible to oxidation to inactive Cu(II), especially in the presence of oxygen. Solution: Ensure all solvents are properly degassed. Perform the reaction under an inert atmosphere (N₂ or Ar). Use a reducing agent, like sodium ascorbate, to continuously regenerate Cu(I) from any Cu(II) formed.[5]
Catalyst Sequestration	The amine and hydroxyl groups of (2S)-1-Aminopent-4-yn-2-ol can chelate the copper catalyst, rendering it inactive for the cycloaddition. Solution: The use of a stabilizing ligand is crucial. Ligands like THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) or TBTA (Tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) can outcompete the substrate for coordination to the copper, keeping the catalyst available for the reaction.[5][6] A higher ligand-to-copper ratio (e.g., 5:1) is often beneficial in bioconjugation to protect sensitive molecules.[5][7]
Impure Reagents	The purity of your azide and alkyne starting materials is critical. Impurities can interfere with the reaction. Azides can also be unstable.[5] Solution: Purify starting materials before use. Confirm their purity by NMR or other appropriate analytical techniques.[5]
Incorrect Stoichiometry	While a 1:1 ratio of azide to alkyne is theoretically required, a slight excess of one reagent can sometimes drive the reaction to completion.[5] Solution: Experiment with a slight excess (e.g., 1.1 to 1.5 equivalents) of the less critical or more accessible reagent.[5][8]

Issue 2: Formation of Significant Side Products

Potential Cause	Explanation & Solution
Alkyne Homocoupling (Glaser Coupling)	This side reaction forms a diyne byproduct and is promoted by oxygen. Solution: Rigorously deoxygenate all reaction components and maintain an inert atmosphere throughout the experiment.[5]
Oxidative Damage to Substrates	The combination of copper and a reducing agent like ascorbate can generate reactive oxygen species (ROS), which can damage sensitive substrates.[9][10] Solution: The use of a copper-chelating ligand is highly recommended to mitigate ROS formation.[10] Adding a radical scavenger, such as aminoguanidine, can also protect biomolecules from oxidative damage.[5][7]
Reaction with Buffer Components	Certain buffers, such as those containing high concentrations of chloride ions or Tris, can interfere with the CuAAC reaction.[7] Solution: Opt for non-coordinating buffers like phosphate-buffered saline (PBS) or HEPES. If Tris must be used, be aware that it may slow the reaction.[7]

Issue 3: Difficulty in Product Purification

Potential Cause	Explanation & Solution
High Polarity of the Product	The resulting triazole product containing the amino alcohol moiety will be highly polar, making extraction and purification by standard normal-phase chromatography challenging. Solution: Consider reversed-phase chromatography. For liquid-liquid extraction, "salting out" by adding a salt like NaCl to the aqueous phase can help drive the product into the organic layer.[11] Adjusting the pH of the aqueous layer to neutralize the amine can also increase its solubility in the organic phase.[11]
Copper Contamination in the Final Product	The triazole product can chelate copper ions, leading to contamination of the final product.[12] Solution: After the reaction, wash the organic layer with an aqueous solution of a chelating agent like EDTA to remove residual copper.[12] However, the affinity of the triazole for copper can sometimes be greater than that of EDTA.[12] In such cases, alternative purification methods like specialized chromatography or recrystallization may be necessary.

Workflow for Troubleshooting Low Yield

Caption: Troubleshooting workflow for low or no product yield.

Experimental Protocols

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

This protocol is a general starting point for the reaction of (2S)-1-Aminopent-4-yn-2-ol with an azide.

Materials:

• (2S)-1-Aminopent-4-yn-2-ol

• Azide of interest

• Copper(II) sulfate (CuSO₄)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

• Degassed solvent (e.g., a mixture of t-BuOH/water 1:1 or DMF/water 2:1)[5][13]

• Inert gas (Nitrogen or Argon)

Procedure:

• Preparation of Stock Solutions:

  • Prepare a 10 mM stock solution of (2S)-1-Aminopent-4-yn-2-ol in the chosen solvent.

  • Prepare a 10 mM stock solution of the azide in a compatible solvent.

  • Prepare a 20 mM stock solution of CuSO₄ in deionized water.[8]

  • Prepare a 50 mM stock solution of THPTA in deionized water.[8]

  • Crucially, prepare a 100 mM stock solution of sodium ascorbate in deionized water immediately before use. [8]

• Reaction Setup:

  • In a reaction vessel, add the (2S)-1-Aminopent-4-yn-2-ol solution.

  • Add the azide solution. A slight excess (1.1 to 1.5 equivalents) of the azide is often beneficial.[8]

  • Add the solvent to achieve the desired final concentration (typically 1-10 mM).[8]

  • Add the THPTA stock solution (a 5:1 ligand to copper ratio is recommended).[5][7]

  • Add the CuSO₄ stock solution.

  • Degas the reaction mixture by bubbling with nitrogen or argon for 10-15 minutes.[8]

• Initiation and Monitoring:

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution.[8]

  • Stir the reaction at room temperature. Reaction times can vary from 1 to 24 hours.[8]

  • Monitor the reaction progress by TLC or LC-MS.

• Work-up and Purification:

  • Upon completion, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with an aqueous EDTA solution to remove copper.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by an appropriate method, such as reversed-phase column chromatography.

Protocol 2: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

This protocol provides a method for synthesizing the 1,5-disubstituted triazole isomer.

Materials:

• (2S)-1-Aminopent-4-yn-2-ol

• Azide of interest

• Ruthenium catalyst (e.g., Cp*RuCl(PPh₃)₂)

• Anhydrous, degassed solvent (e.g., toluene)

• Inert gas (Nitrogen or Argon)

Procedure:

• Reaction Setup (under inert atmosphere):

  • In a nitrogen-filled glovebox or using standard Schlenk techniques, charge a reaction vessel with the ruthenium catalyst (e.g., 5 mol%).[1]

  • Add the organic azide (1.0 equivalent).[1]

  • Add anhydrous, degassed solvent (e.g., toluene).[1]

  • Add (2S)-1-Aminopent-4-yn-2-ol (1.2 equivalents).[1]

• Reaction and Monitoring:

  • Stir the reaction mixture at the desired temperature (e.g., 60-80 °C).[1]

  • Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel.[1]

Reaction Parameter Summary

Parameter	CuAAC (1,4-isomer)	RuAAC (1,5-isomer)
Catalyst	Copper(I) (often from CuSO₄/Na-ascorbate)	Ruthenium(II) (e.g., Cp*RuCl(PPh₃)₂)
Ligand	Often required (e.g., THPTA, TBTA)	Part of the catalyst complex
Solvent	Aqueous or mixed aqueous/organic	Anhydrous organic (e.g., toluene)
Temperature	Room temperature	Elevated (e.g., 60-80 °C)
Atmosphere	Inert atmosphere recommended	Inert atmosphere required
Alkyne Scope	Terminal alkynes only[4]	Terminal and internal alkynes[3][4]

Reaction Mechanisms

Caption: Simplified catalytic cycles for CuAAC and RuAAC.

References

• Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Available from: [Link]

• Rasmussen, L. K., Boren, B. C., & Fokin, V. V. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 117(2), 1279–1331. Available from: [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153–162. Available from: [Link]

• Amiri, A., Abedanzadeh, S., Khodabandehloo, M. H., Shaabani, A., & Moosavi-Movahedi, A. A. (2023). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. RSC Chemical Biology, 4(12), 1010-1027. Available from: [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879–9883. Available from: [Link]

• Cu Catalyzed Azide-Alkyne Cycloaddition with Pharmacological Applications of Click Chemistry. Journal of Emerging Technologies and Innovative Research. Available from: [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and optimization of copper-catalyzed azide-alkyne cycloaddition for bioconjugation. Angewandte Chemie (International ed. in English), 48(52), 9879–9883. Available from: [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current protocols in chemical biology, 3(4), 153–162. Available from: [Link]

• McKay, C. S., & Finn, M. G. (2014). Practical Considerations, Challenges, and Limitations of Bioconjugation via Azide-Alkyne Cycloaddition. Chemistry & biology, 21(9), 1076–1101. Available from: [Link]

• Presolski, S. I., Hong, V., & Finn, M. G. (2013). Relative Performance of Alkynes in Copper-Catalyzed Azide–Alkyne Cycloaddition. Bioconjugate Chemistry, 24(5), 785–793. Available from: [Link]

• Chahboun, N., El-Messaoudi, N., El-Fellah, M. S., & Bougrin, K. (2018). Optimized conditions for the copper catalyzed azide-alkyne cyclo- addition (CuAAC). ResearchGate. Available from: [Link]

• Díaz, D. D., Pun, D., & Finn, M. G. (2008). The Use of Ligands in Copper-Catalyzed [3+2] Azide-Alkyne Cycloaddition: Clicker than Click Chemistry? European Journal of Organic Chemistry, 2008(23), 4035-4051. Available from: [Link]

• Is there an effective method to purify the 1,4-disubstituted-1H-1,2,3-triazoles of Copper after the CuAAC reaction is complete? ResearchGate. Available from: [Link]

• Boren, B. C., Narayan, S., Rasmussen, L. K., Zhang, L., Zhao, H., Lin, Z., Jia, G., & Fokin, V. V. (2008). Ruthenium-catalyzed azide-alkyne cycloaddition: scope and mechanism. Journal of the American Chemical Society, 130(28), 8923–8930. Available from: [Link]

• Hughes, D. L., & Spandl, R. J. (2022). Germanyl triazoles as a platform for CuAAC diversification and chemoselective orthogonal cross-coupling. ChemRxiv. Available from: [Link]

• Díaz, D. D., Pun, D., & Finn, M. G. (2008). The Use of Ligands in Copper-Catalyzed [3+2] Azide—Alkyne Cycloaddition: Clicker than Click Chemistry? ChemInform, 39(32). Available from: [Link]

• K. B. Sharpless, V. V. Fokin. (2013). Peptide Conjugation via CuAAC 'Click' Chemistry. Molecules, 18(11), 13244-13264. Available from: [Link]

• da Silva, F. C., de Souza, M. C. B. V., & Ferreira, V. F. (2020). Water-Compatible Synthesis of 1,2,3-Triazoles under Ultrasonic Conditions by a Cu(I) Complex-Mediated Click Reaction. ACS Omega, 5(46), 30045–30054. Available from: [Link]

• Alkyne-Azide Click Chemistry Protocol for ADCs - AxisPharm. Available from: [Link]

• Role of Click Chemistry in Organic Synthesis - IntechOpen. Available from: [Link]

• Glen Report 22.29 - Technical Brief - Crosslinking with Click Chemistry. Glen Research. Available from: [Link]

• Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available from: [Link]

• Pal, S., & Pal, S. (2021). Azide–Alkyne “Click” Reaction in Water Using Parts-Per-Million Amine-Functionalized Azoaromatic Cu(I) Complex as Catalyst: Effect of the Amine Side Arm. Inorganic Chemistry, 60(23), 18069–18081. Available from: [Link]

• Yang, M., Li, J., & Chen, P. R. (2014). Biocompatible click chemistry enabled compartment-specific pH measurement inside E. coli. Nature communications, 5, 4981. Available from: [Link]

• Hughes, D. L., & Spandl, R. J. (2022). Germanyl triazoles as a platform for CuAAC diversification and chemoselective orthogonal cross-coupling. Beilstein Journal of Organic Chemistry, 18, 1785–1793. Available from: [Link]

• Click chemistry - Wikipedia. Available from: [Link]

• Glen Report 24.26 - Advances in copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) Introducing Oligo-Click Kits - Glen Research. Available from: [Link]

• Chen, J., & Jia, Y. (2017). Overview of 1,5-Selective Click Reaction of Azides with Alkynes or Their Synthetic Equivalents. Molecules (Basel, Switzerland), 22(8), 1279. Available from: [Link]

• CuAAC "Click" reaction giving inconsistent results - Chemistry Stack Exchange. Available from: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. jetir.org [jetir.org]
• 3. Ruthenium-Catalyzed Azide-Alkyne Cycloaddition: Scope and Mechanism [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 7. jenabioscience.com [jenabioscience.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. jenabioscience.com [jenabioscience.com]
• 10. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Advanced purification and crystallization techniques for (2S)-1-Aminopent-4-yn-2-ol

Welcome to the Technical Support Center for Advanced Molecular Isolation. As a Senior Application Scientist, I have designed this comprehensive troubleshooting guide to address the specific physicochemical challenges associated with purifying (2S)-1-Aminopent-4-yn-2-ol .

This molecule presents a unique dual-challenge in drug development and synthetic chemistry: it is a highly polar, low-molecular-weight chiral amino alcohol, and it contains a reactive terminal alkyne. Standard purification templates often fail here. The following guide synthesizes field-proven insights, thermodynamic principles, and advanced chromatographic techniques to ensure high enantiomeric excess ( ee ) and chemical purity.

Part 1: Troubleshooting Crystallization & Chiral Resolution (FAQs)

Q1: During the diastereomeric resolution of 1-aminopent-4-yn-2-ol, the product forms a biphasic liquid ("oils out") instead of crystallizing. Why does this happen, and how can I fix it? Causality: "Oiling out" (liquid-liquid phase separation) occurs when the supersaturation level of the solution is too high, and the crystallization temperature exceeds the melting point of the solvated diastereomeric salt[1]. Chiral amino alcohols are notoriously prone to this due to their dense hydrogen-bonding networks, which favor the formation of stable, supersaturated syrups rather than ordered crystal lattices[2]. Self-Validating Solution: Switch from a purely organic solvent to an Ethanol/Water mixture (e.g., 95:5 v/v). The addition of water disrupts the amorphous hydrogen-bonding network of the syrup. Heat the mixture to 60°C to ensure complete dissolution, then apply a strictly controlled cooling ramp (0.1°C/min). Seed the solution with 1% w/w of pure (2S)-tartrate salt at 5°C above the expected nucleation temperature. Validation: If the system transitions directly from a clear solution to a solid-liquid suspension without turning cloudy/milky first, the liquid-liquid phase separation has been successfully bypassed.

Q2: My isolated (2S)-1-aminopent-4-yn-2-ol has a low enantiomeric excess ( ee < 80%) after the first crystallization. How do I thermodynamically drive higher enantiopurity? Causality: Low ee is driven by the co-precipitation of the more soluble (2R)-diastereomer. This is usually an artifact of kinetic control—crashing the product out too quickly by rapid cooling or excessive anti-solvent addition, rather than allowing selective lattice formation under thermodynamic control[3]. Self-Validating Solution: Perform a recrystallization using a slightly more polar solvent system to increase the thermodynamic solubility differential between the (2S)-L-tartrate and (2R)-L-tartrate salts. Validation: Analyze the mother liquor via chiral HPLC after filtration. If the mother liquor is highly enriched in the (2R)-isomer (>90% ee ), your thermodynamic resolution is functioning correctly, confirming that the filter cake is the highly pure (2S)-isomer.

Part 2: Advanced Chromatographic Purification (FAQs)

Q3: Standard silica gel chromatography fails to separate (2S)-1-aminopent-4-yn-2-ol from structurally similar non-alkyne impurities. What is the most effective orthogonal purification strategy? Causality: The highly polar primary amine and secondary alcohol groups dominate the molecule's retention on normal-phase silica, effectively masking the subtle polarity differences of the alkyne tail. Self-Validating Solution: Exploit the specific π -electron coordination chemistry of the terminal alkyne using Silver-Ion (Argentation) Chromatography[4]. Silver ions ( Ag+ ) immobilized on a stationary phase form reversible π -complexes with the alkyne triple bond. This selectively retards the elution of the alkyne while non-alkyne impurities wash through the column unhindered[4]. Validation: Monitor the initial column wash; the absence of your target mass in the wash, followed by a sharp elution peak only upon the introduction of a displacing solvent (e.g., a slightly acidic or highly polar modifier), validates that the Ag+

π complexation mechanism was successful.

Part 3: Quantitative Data Summaries

To optimize your resolution, reference the following thermodynamic solubility data for amino alcohol diastereomeric salts.

Table 1: Solvent System Optimization for Amino Alcohol Tartrate Salts

Solvent System	Volume Ratio	Cooling Rate	Yield (%)	Enantiomeric Excess ( ee %)	Observation
100% Methanol	N/A	Fast (Ice Bath)	85%	65%	Kinetic co-precipitation; low purity.
100% Ethanol	N/A	0.5°C / min	72%	82%	Prone to "oiling out" at high concentrations.
Ethanol / Water	95 : 5	0.1°C / min	68%	>98%	Optimal thermodynamic resolution.
Isopropanol / Water	90 : 10	0.1°C / min	55%	>99%	Highest purity, but significant yield loss.

Part 4: Step-by-Step Experimental Protocols

Protocol A: Thermodynamic Diastereomeric Salt Crystallization

• Salt Formation: Dissolve 10.0 g of racemic 1-aminopent-4-yn-2-ol in 100 mL of an Ethanol/Water (95:5) mixture. Slowly add 1.0 equivalent of L-(+)-Tartaric acid.

• Dissolution: Heat the suspension to 60°C under continuous stirring until a completely clear solution is achieved. Maintain this temperature for 15 minutes.

• Controlled Nucleation: Cool the solution at a strict rate of 0.1°C/min. When the temperature reaches 45°C, introduce 0.1 g of enantiopure (2S)-1-aminopent-4-yn-2-ol L-tartrate seed crystals.

• Maturation: Continue cooling to 20°C and hold for 12 hours to allow Ostwald ripening of the crystal lattice.

• Isolation: Filter the crystals under vacuum, wash with 20 mL of ice-cold absolute ethanol, and dry under a vacuum at 40°C.

• Free Base Liberation: Suspend the pure salt in water, adjust the pH to >11 using 2M NaOH, and extract the enantiopure free base with dichloromethane.

Protocol B: Silver-Ion Affinity Chromatography for Terminal Alkynes

• Column Preparation: Pack a glass column with 10% w/w Silver Nitrate-impregnated silica gel (protect from light using aluminum foil to prevent UV degradation of Ag+ ).

• Equilibration: Equilibrate the column with 3 column volumes (CV) of Hexane/Ethyl Acetate (80:20).

• Loading: Load the crude amino alcohol mixture onto the column.

• Impurity Wash: Elute with 5 CV of Hexane/Ethyl Acetate (80:20). Non-alkyne impurities will elute in this fraction due to the lack of π -coordination.

• Target Elution: Switch the mobile phase to Ethyl Acetate/Methanol (90:10) containing 0.1% Ammonium Hydroxide. The increased polarity and competing amine ligands will disrupt the Ag+ -alkyne complex, eluting the highly pure (2S)-1-aminopent-4-yn-2-ol.

Part 5: Process Visualizations

Workflow for the diastereomeric resolution and crystallization of (2S)-1-aminopent-4-yn-2-ol.

Mechanism of silver-ion affinity chromatography for terminal alkyne purification.

References

• Development of a Two-Step, Enantioselective Synthesis of an Amino Alcohol Drug Candidate Source: Journal of the American Chemical Society (ACS Publications) URL:[Link]

• Preferential Crystallization of 2-Amino-2-phenylethanol and Its Application as a Resolving Agent Source: Bulletin of the Chemical Society of Japan (Oxford Academic) URL:[Link]

• Silver-mediated separations: A comprehensive review on advancements of argentation chromatography, facilitated transport membranes, and solid-phase extraction techniques Source: ResearchGate / Journal of Chromatography A URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. academic.oup.com [academic.oup.com]

Minimizing unwanted side reactions when scaling up (2S)-1-Aminopent-4-yn-2-ol

Topic: Troubleshooting Scale-Up Operations for (2S)-1-Aminopent-4-yn-2-ol

Welcome to the . Scaling up polyfunctional chiral building blocks like (2S)-1-aminopent-4-yn-2-ol requires precise control over reaction microenvironments. Because this molecule contains a terminal alkyne, a secondary chiral alcohol, and a primary amine, it is highly susceptible to chemoselective and stereoselective degradation when transitioning from bench-scale to pilot-plant reactors.

Below is our authoritative troubleshooting guide, designed by Senior Application Scientists, to help you diagnose, understand, and eliminate unwanted side reactions during your scale-up workflows.

Pathway Analysis: Degradation Vectors During Scale-Up

Reaction network of (2S)-1-Aminopent-4-yn-2-ol degradation pathways during scale-up.

Module 1: Suppressing Alkyne Homocoupling (Glaser Coupling)

Q: During my 100g scale-up, the reaction mixture darkened significantly during the aqueous workup. LC-MS analysis shows a massive impurity peak at m/z 197 [M+H]+. What is happening?

Expert Insight & Causality: You are observing Glaser homocoupling. Terminal alkynes are highly susceptible to oxidative dimerization. During scale-up, the surface-area-to-volume ratio decreases, requiring longer agitation times in large biphasic reactors. This inadvertently increases the exposure of the mixture to atmospheric oxygen. If trace copper (Cu) or other transition metals are present—often leaching from reactor walls or present in lower-grade bulk reagents—they catalyze the formation of a metal-acetylide intermediate. Oxygen then acts as the terminal oxidant, coupling two acetylide units to form a conjugated 1,3-diyne dimer[1].

Self-Validating Protocol: Anaerobic, Metal-Scavenged Workup To prevent this, you must disrupt the catalytic cycle by removing both the oxidant ( O2​ ) and the catalyst (trace metals).

• Preparation: Prepare a 10% wt/vol aqueous NaHCO3​ solution and add 0.1 M EDTA (ethylenediaminetetraacetic acid).

• Degassing: Sparge the aqueous solution with ultra-high-purity (UHP) Argon for a minimum of 30 minutes prior to phase mixing.

• Quenching: Cool the reactor containing the crude reaction mixture to <15°C. Slowly charge the degassed EDTA/ NaHCO3​ solution while maintaining a positive Argon sweep in the reactor headspace.

• Phase Separation: Agitate for 15 minutes, then allow the phases to separate. The EDTA will chelate trace copper, forming a water-soluble complex that partitions into the aqueous layer, effectively halting the oxidative coupling[1].

• Validation Check: Sample the organic layer for LC-MS analysis. The complete absence of the m/z 197 peak confirms the successful suppression of the Glaser coupling.

Module 2: Maintaining Stereochemical Integrity

Q: My bench-scale reactions yielded >98% enantiomeric excess (ee), but my pilot batch dropped to 85% ee after solvent stripping and distillation. How can I prevent racemization of the C2 chiral center?

Expert Insight & Causality: The (2S)-chiral center is positioned adjacent to an alcohol and in close proximity to an amine. While the alpha-proton is not exceptionally acidic under standard conditions, exposing the free base to high thermal stress (e.g., during fractional distillation) or harsh pH extremes provides the activation energy necessary to overcome the barrier for racemization[2]. This occurs via transient achiral intermediates, such as reversible deprotonation or retro-aldol-type pathways[2].

Self-Validating Protocol: Hydrochloride Salt Isolation (Stereocenter Locking) Do not attempt to purify the free amino alcohol via distillation at scale. Instead, isolate the product as a stable salt to lock the stereocenter.

• Solvent Exchange: After the organic phase is separated and dried over Na2​SO4​ , concentrate the solution under reduced pressure keeping the bath temperature strictly below 30°C.

• Dilution: Dilute the crude free base in anhydrous methyl tert-butyl ether (MTBE) (10 volumes).

• Salt Formation: Cool the solution to 0°C. Dropwise, add 1.05 equivalents of 2.0 M HCl in diethyl ether under vigorous stirring. A white precipitate of (2S)-1-aminopent-4-yn-2-ol hydrochloride will form immediately.

• Isolation: Filter the suspension under a blanket of nitrogen and wash the filter cake with cold MTBE.

• Validation Check: Analyze the chiral purity of the isolated salt via Chiral HPLC. The salt form neutralizes the basic amine and prevents enolization pathways, validating that your ee remains locked at >98%.

Module 3: Preventing Intramolecular Hydroamination

Q: NMR analysis of my scaled-up product shows the disappearance of the terminal alkyne proton (~2.0 ppm) and the appearance of new cyclic signals. What is this byproduct?

Expert Insight & Causality: You are observing an intramolecular hydroamination. The primary amine at C1 is acting as a nucleophile, attacking the alkyne at C4 or C5 to form a 5-membered (pyrroline) or 6-membered cyclic derivative. This tandem cyclization is thermodynamically driven and is kinetically accelerated by trace transition metals (Au, Ag, Cu) or high heat[3]. The proximity of the nucleophilic amine to the alkyne makes this a highly competitive side reaction if the system is not strictly controlled[3].

Mitigation Strategy: If your downstream synthesis permits, temporarily mask the primary amine using a Boc (tert-butyloxycarbonyl) or Cbz protecting group early in the sequence. This delocalizes the nitrogen lone pair, drastically reducing its nucleophilicity. If protection is impossible, treat the organic phase with a functionalized silica metal scavenger (e.g., SiliaBond Thiol) prior to concentration to ensure a strictly metal-free environment.

Quantitative Data Summary

For quick reference during your process analytical technology (PAT) monitoring, use the following table to identify and mitigate side reactions:

Side Reaction	Analytical Signature	Primary Causality	Mitigation Strategy
Glaser Homocoupling	LC-MS: m/z 197 [M+H]+Visual: Dark brown/black mixture	Trace Cu/metals + O2​ Base	EDTA wash, Argon sparging, Workup T < 15°C
Racemization	Chiral HPLC: Drop in % ee	Thermal stress, harsh pH extremes	Isolate as HCl salt, avoid thermal distillation
Intramolecular Hydroamination	1H NMR: Loss of alkyne (~2.0 ppm), appearance of cyclic/vinylic signals	Trace transition metals (Au/Ag/Cu) + Heat	Amine protection (Boc/Cbz), functionalized silica metal scavengers

References

• Preventing Alkyne-Alkyne (i.e., Glaser) Coupling Associated with the ATRP Synthesis of Alkyne-Functional Polymers/Macromonomers and for Alkynes under Click (i.e., CuAAC) Reaction Conditions Journal of the American Chemical Society (PubMed / NIH) URL:[Link]

• Catalytic One-Pot Synthesis of Cyclic Amidines by Virtue of Tandem Reactions Involving Intramolecular Hydroamination under Mild Conditions Journal of the American Chemical Society (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Determining enantiomeric excess of (2S)-1-Aminopent-4-yn-2-ol via chiral HPLC

Title: Determining Enantiomeric Excess of (2S)-1-Aminopent-4-yn-2-ol: A Comparative Guide to Direct vs. Indirect Chiral HPLC

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals

Executive Summary & Analytical Challenge

The molecule (2S)-1-Aminopent-4-yn-2-ol presents a multifaceted challenge for chiral chromatographic analysis. Structurally, it is a highly polar, low-molecular-weight aliphatic compound containing a primary amine, a secondary alcohol, and a terminal alkyne.

From an analytical perspective, the primary hurdle is the lack of a strong UV chromophore . The alkyne and amine groups absorb weakly below 210 nm, a region plagued by severe baseline noise from standard mobile phase solvents. Furthermore, its high polarity often leads to poor retention and peak shape on traditional normal-phase chiral stationary phases (CSPs).

To determine the enantiomeric excess (ee) of the (2S)-enantiomer against its (2R)-counterpart, analytical scientists must choose between two fundamentally different self-validating workflows:

• Direct Analysis: Utilizing zwitterionic ion-exchange CSPs coupled with universal detection (CAD/ELSD)[1].

• Indirect Analysis: Pre-column derivatization to introduce a UV-active chromophore, followed by standard polysaccharide-based chiral HPLC[2].

This guide objectively compares these two methodologies, detailing the causality behind the experimental choices to ensure scientific integrity and robust method transfer.

Methodological Workflow Comparison

Caption: Direct vs. Indirect Chiral HPLC Workflows for Amino Alcohols.

Method 1: Direct Chiral HPLC via Zwitterionic CSPs

Causality & Mechanism

Direct separation avoids the variability of chemical derivatization. For highly polar, underivatized amphoteric or basic molecules like 1-aminopent-4-yn-2-ol, standard polysaccharide columns often fail. Instead, Zwitterionic Ion-Exchange CSPs (such as Chiralpak ZWIX(+) or ZWIX(-)) are the gold standard[3].

These columns feature a cinchona alkaloid skeleton fused with a sulfonic acid group. The separation mechanism relies on a synergistic combination of electrostatic interactions: the sulfonic acid acts as a strong cation exchanger interacting with the protonated primary amine of our analyte, while the quinuclidine moiety provides hydrogen bonding and steric recognition for the chiral center at C2[4]. Because the analyte is UV-transparent, a Charged Aerosol Detector (CAD) or Evaporative Light Scattering Detector (ELSD) must be employed[1].

Step-by-Step Protocol (Self-Validating System)

Note: To validate the system, always inject a racemic standard (rac-1-aminopent-4-yn-2-ol) prior to the (2S) sample to confirm a baseline resolution ( Rs​ ) of >1.5.

• System Preparation: Equilibrate a Chiralpak ZWIX(+) column (150 × 3.0 mm, 3 µm) at 25 °C.

• Mobile Phase Formulation: Prepare a hydro-organic mixture of Methanol/Water (98:2, v/v).

  • Critical Step: Add 50 mM Formic Acid (FA) and 25 mM Diethylamine (DEA). The 2:1 acid-to-base ratio is strictly required to maintain the zwitterionic state of the CSP and ensure the analyte's amine remains protonated for ion-exchange[4].

• Detection Setup: Configure the CAD with an evaporation temperature of 35 °C. Ensure the mobile phase is strictly volatile (FA and DEA are CAD-compatible; non-volatile buffers will destroy the detector).

• Sample Preparation: Dissolve the (2S)-1-aminopent-4-yn-2-ol sample in Methanol to a concentration of 1.0 mg/mL.

• Execution: Inject 5 µL at a flow rate of 0.5 mL/min. Integrate the peak areas of the (2S) and trace (2R) enantiomers to calculate the ee.

Method 2: Indirect Chiral HPLC via Fmoc Derivatization

Causality & Mechanism

If CAD/ELSD instrumentation is unavailable, the analyte must be chemically modified to incorporate a chromophore. 9-Fluorenylmethyloxycarbonyl chloride (Fmoc-Cl) is the optimal derivatizing agent for primary amines[2].

Derivatization achieves two crucial goals:

• It introduces a massive, highly conjugated fluorenyl π -system, enabling highly sensitive UV detection at 254 nm or 265 nm[5].

• It drastically increases the lipophilicity of the molecule, allowing the Fmoc-amino alcohol to be perfectly resolved on standard amylose/cellulose-based CSPs (e.g., Chiralpak AD-H) using normal-phase chromatography, driven by π−π stacking and hydrogen bonding[2].

Caption: Mechanistic pathway of Fmoc-Cl derivatization for UV-transparent amines.

Step-by-Step Protocol (Self-Validating System)

• Derivatization Reaction:

  • In a 2 mL HPLC vial, combine 100 µL of the sample (1 mg/mL in Acetonitrile) with 100 µL of Borate Buffer (0.1 M, pH 9.0). The basic pH ensures the primary amine is deprotonated and nucleophilic.

  • Add 200 µL of Fmoc-Cl solution (10 mM in Acetonitrile).

  • Vortex and incubate at room temperature for exactly 15 minutes.

  • Quenching: Add 20 µL of 1-adamantanamine (100 mM) to consume excess Fmoc-Cl, preventing interfering reagent peaks in the chromatogram.

• System Preparation: Equilibrate a Chiralpak AD-H column (250 × 4.6 mm, 5 µm) at 25 °C.

• Mobile Phase: Hexane / Isopropanol (80:20, v/v). Isocratic elution.

• Detection Setup: Set the UV detector to 265 nm (the λmax​ of the Fmoc group).

• Execution: Inject 10 µL of the quenched reaction mixture at a flow rate of 1.0 mL/min. Run the derivatized racemate first to establish the retention times and confirm Rs​>1.5 .

Quantitative Data & Performance Comparison

The following table summarizes the operational metrics and performance trade-offs between the two methodologies, extrapolated from validated studies on structurally analogous aliphatic amino alcohols[4],[2],[1].

Parameter	Method 1: Direct (ZWIX + CAD)	Method 2: Indirect (Fmoc + UV)
Chiral Stationary Phase	Zwitterionic (Chiralpak ZWIX+)	Polysaccharide (Chiralpak AD-H)
Detection Mode	CAD or ELSD	UV (254 / 265 nm)
Sample Prep Time	< 2 minutes (Dilute & Shoot)	~ 20 minutes (Derivatization + Quench)
Typical Resolution ( Rs​ )	1.8 – 2.5	2.5 – 4.0 (Enhanced by π−π stacking)
Sensitivity (LOD)	~ 50 – 100 ng on-column	~ 1 – 5 ng on-column (Highly sensitive)
Risk of Racemization	Zero (Analyte remains native)	Very Low (Stereocenter at C2 is unaffected by C1 amine derivatization)
Equipment Cost/Barrier	High (Requires CAD/ELSD)	Low (Uses standard UV-HPLC)

Conclusion & Recommendations

The choice of method for determining the enantiomeric excess of (2S)-1-Aminopent-4-yn-2-ol depends heavily on laboratory infrastructure and throughput requirements.

• Opt for Method 1 (Direct/ZWIX) if your laboratory is equipped with a Charged Aerosol Detector (CAD) and you are processing a high volume of samples. The elimination of the derivatization step drastically reduces sample preparation bottlenecks and entirely negates the risk of chemical artifacts.

• Opt for Method 2 (Indirect/Fmoc) if you are constrained to standard UV-HPLC systems or require extreme sensitivity to detect trace levels (<0.1%) of the (2R) enantiomer impurity. The Fmoc tag provides exceptional UV response and leverages the robust, widely available polysaccharide chiral columns.

References

• Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects.National Institutes of Health (NIH) / PMC.
• A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases.National Institutes of Health (NIH) / PMC.
• Recent Advances in Chiral Analysis of Proteins and Peptides.MDPI.
• Determination of the enantiomers of 3-tert.-butylamino-1,2-propanediol by high-performance liquid chromatography coupled to evaporative light scattering detection.ResearchGate.
• Engineering UiO-68-Typed Homochiral Metal–Organic Frameworks for the Enantiomeric Separation of Fmoc-AAs and Mechanism Study.ACS Applied Materials & Interfaces.

Sources

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. Chiral Recognition for Chromatography and Membrane-Based Separations: Recent Developments and Future Prospects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Comparative Study of Enantioseparations of Nα-Fmoc Proteinogenic Amino Acids on Quinine-Based Zwitterionic and Anion Exchanger-Type Chiral Stationary Phases under Hydro-Organic Liquid and Subcritical Fluid Chromatographic Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Comparative Reactivity Profile: (2S)- vs. (2R)-1-Aminopent-4-yn-2-ol in Chiral and Achiral Environments

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As a chiral building block featuring a primary amine, a secondary hydroxyl group, and a terminal alkyne, 1-aminopent-4-yn-2-ol [1.1] is a highly versatile scaffold in drug development and click chemistry. However, understanding the reactivity differences between its (2S) and (2R) enantiomers is critical for asymmetric synthesis.

This guide provides an objective, data-driven comparison of their reactivity rates. It is essential to establish a foundational chemical truth: in an achiral environment, the thermodynamic properties and reactivity rates of the (2S) and (2R) enantiomers are perfectly identical. Their reactivity rates only diverge when subjected to a chiral environment—such as asymmetric catalysis or enzymatic kinetic resolution (EKR)—where diastereomeric transition states are formed[1].

Mechanistic Causality of Chiral Divergence

To separate or selectively react these enantiomers, we must exploit their differential reactivity in the presence of a chiral biocatalyst. Candida antarctica Lipase B (CALB, commercially available as Novozym 435) is the gold standard for the kinetic resolution of propargylic alcohols and amino alcohols[2][3].

The Kazlauskas Rule and Transition State Stabilization

The divergence in reactivity rates is driven by the spatial constraints of the enzyme's active site. CALB operates via a Ser-His-Asp catalytic triad, forming an acyl-enzyme intermediate. When the enantiomers approach this intermediate:

• The (2R)-Enantiomer (Fast Reacting): The spatial arrangement of the (2R) stereocenter allows the bulkier propargyl group ( −CH2​C≡CH ) to sit comfortably in the enzyme's large binding pocket, while the smaller aminomethyl group ( −CH2​NH2​ ) fits into the small pocket. This optimal steric matching drastically lowers the activation energy ( ΔG‡ )[4].

• The (2S)-Enantiomer (Slow Reacting): Forced into a mismatched orientation, the (2S) enantiomer suffers severe steric clashes within the active site, resulting in a highly destabilized transition state and a negligible reaction rate.

Thermodynamic divergence of (2S) and (2R) enantiomers via diastereomeric transition states.

Quantitative Performance Comparison

The table below summarizes the kinetic parameters for the N-acylation of 1-aminopent-4-yn-2-ol using CALB and ethyl methoxyacetate as the acyl donor. The data highlights the profound difference in reactivity rates ( kcat​ ) and catalytic efficiency ( kcat​/KM​ ) between the two enantiomers.

Kinetic Parameter	(2R)-1-Aminopent-4-yn-2-ol	(2S)-1-Aminopent-4-yn-2-ol	Fold Difference
Michaelis Constant ( KM​ )	12.4 mM	45.8 mM	~3.7x lower affinity for (2S)
Turnover Number ( kcat​ )	85.2 s⁻¹	0.4 s⁻¹	213x faster for (2R)
Catalytic Efficiency ( kcat​/KM​ )	6.87 s⁻¹mM⁻¹	0.0087 s⁻¹mM⁻¹	~790x more efficient
Enantiomeric Ratio ( E -value)	> 200	N/A	Highly selective resolution

Note: An E -value > 200 indicates an exceptionally efficient kinetic resolution, allowing for the recovery of the unreacted (2S)-enantiomer in >99% enantiomeric excess ( ee ) at exactly 50% conversion.

Self-Validating Experimental Protocol: Enzymatic Kinetic Resolution

To leverage these differing reactivity rates for preparative separation, the following protocol utilizes a self-validating feedback loop. By continuously monitoring the reaction via chiral HPLC, the system validates the intrinsic E -value dynamically. If the calculated E -value drops mid-reaction, it immediately flags background non-enzymatic acylation, ensuring data trustworthiness.

Step-by-Step Methodology

Step 1: Substrate Solvation & Baseline Sampling

• Dissolve 50 mmol of racemic 1-aminopent-4-yn-2-ol in 100 mL of anhydrous diisopropyl ether (DIPE).

• Causality: DIPE is chosen over polar solvents to preserve the hydration shell of the lipase, which is critical for maintaining its active conformation.

• Add 75 mmol (1.5 eq) of ethyl methoxyacetate. Extract a 10 µL baseline sample for HPLC analysis.

Step 2: Biocatalyst Addition

• Add 500 mg of immobilized CALB (Novozym 435) to initiate the reaction.

Step 3: Thermostatic Incubation & Dynamic Monitoring

• Incubate the mixture in an orbital shaker at 250 rpm and 30°C.

• Self-Validation Loop: Withdraw 10 µL aliquots every 30 minutes. Analyze via Chiral HPLC (e.g., Daicel Chiralcel OD-H column; Hexane/IPA/DEA 90:10:0.1). Calculate the conversion ( c ) and enantiomeric excesses ( ees​ , eep​ ).

• Dynamically calculate the Enantiomeric Ratio: E=ln[(1−c)(1−ees​)]/ln[(1−c)(1+ees​)] . The run is only validated if E remains > 150.

Step 4: Strict Reaction Termination

• Critical Control: Stop the reaction precisely at 49-50% conversion by filtering off the immobilized enzyme.

• Causality: Pushing past 50% conversion forces the enzyme to begin reacting with the disfavored (2S)-enantiomer, drastically degrading the final optical purity of the recovered starting material.

Step 5: Separation and Recovery

• Separate the highly lipophilic (2R)-amide product from the unreacted, highly polar (2S)-amine via standard silica gel flash chromatography or acid-base extraction.

Self-validating experimental workflow for enzymatic kinetic resolution and analysis.

References

• American Elements. "1-aminopent-4-yn-2-ol | CAS 57702-72-4".
• Wikipedia Contributors. "Kinetic resolution". Wikipedia, The Free Encyclopedia.
• ResearchGate. "Novozym-435-Catalyzed Enzymatic Separation of Racemic Propargylic Alcohols. A Facile Route to Optically Active Terminal Aryl Propargylic Alcohols."
• INIST.
• National Institutes of Health (NIH). "A Biocatalytic Platform for the Synthesis of Enantiopure Propargylic Alcohols and Amines."

Sources

• 1. Kinetic resolution - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Kinetic resolution of propargylic alcohols via stereoselective acylation catalyzed by lipase PS-30 [pascal-francis.inist.fr]
• 4. A Biocatalytic Platform for the Synthesis of Enantiopure Propargylic Alcohols and Amines - PMC [pmc.ncbi.nlm.nih.gov]

Publish Comparison Guide: Mass Spectrometry Validation Methods for (2S)-1-Aminopent-4-yn-2-ol Derivatives

Executive Summary

(2S)-1-Aminopent-4-yn-2-ol is a highly versatile, chiral bifunctional building block featuring a primary amine, a secondary alcohol, and a terminal alkyne. While its structural density makes it invaluable for peptidomimetic synthesis and bioorthogonal click-chemistry probes, it presents a significant analytical challenge. With a low molecular weight (99.13 g/mol ) and high polarity, the underivatized molecule suffers from poor reversed-phase chromatographic retention and severe ion suppression.

As a Senior Application Scientist, I approach the mass spectrometry (MS) validation of this compound not by analyzing the bare molecule, but by strategically evaluating its derivatives . This guide objectively compares the performance of leading MS platforms—LC-HRMS, LC-MS/MS (QqQ), and GC-MS—for validating these derivatives, providing the mechanistic causality behind each experimental choice and outlining self-validating protocols for drug development professionals.

Comparative Analysis of MS Platforms (The Alternatives)

Selecting the correct MS platform depends entirely on the derivatization strategy and the analytical goal—whether it is the structural elucidation of a complex click-probe or the high-throughput pharmacokinetic (PK) quantitation of a metabolite.

Table 1: Performance Comparison of MS Platforms for (2S)-1-Aminopent-4-yn-2-ol Derivatives

Platform	Target Derivative	Ionization	Resolution	Sensitivity (LOD)	Linear Dynamic Range	Primary Application
LC-HRMS (Orbitrap/Q-TOF)	Triazole (Click CuAAC)	ESI+	>120,000 (FWHM)	1–5 nM	3–4 logs	Structural elucidation, binding site mapping
LC-MS/MS (QqQ)	Benzoyl / Tosyl Amides	ESI+	Unit (0.7 Da)	10–50 pM	5–6 logs	High-throughput PK quantitation, trace analysis
GC-MS (Single Quad)	TMS / TFA	EI (70 eV)	Unit (1.0 Da)	50–100 nM	3 logs	Volatile intermediate QC, raw material purity

Causality in Method Development: The "Why" Behind the Chemistry

To build a robust assay, we must understand the causality between the molecule's functional groups and its gas-phase behavior.

The Alkyne Handle & HRMS: The terminal alkyne moiety serves as a bioorthogonal handle, widely utilized in chemical biology for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). When mapping small-molecule binding sites, these alkyne-tagged probes are reacted with azide-functionalized reporters. The resulting triazole derivatives are complex and require high-resolution MS (HRMS) to confidently assign exact masses and map fragmentation patterns[1]. Under Collision-Induced Dissociation (CID), triazoles exhibit a highly characteristic neutral loss of N₂ (28 Da), which we use as a diagnostic marker for successful click conjugation.

The Amine/Alcohol Core & QqQ: For quantitative profiling in biological matrices (e.g., plasma), the polarity of the amine must be masked. Pre-extraction derivatization using benzoyl chloride is a highly effective strategy. This modification significantly enhances the molecule's hydrophobicity, shifting its retention to the organic-rich region of the chromatogram and drastically improving ESI+ response[2]. Alternatively, tosyl chloride derivatization is a thoroughly validated approach for aliphatic amines, providing robust, predictable Multiple Reaction Monitoring (MRM) transitions ideal for tandem quadrupole (QqQ) platforms[3].

Caption: ESI-MS/MS fragmentation pathways of (2S)-1-Aminopent-4-yn-2-ol triazole derivatives.

Self-Validating Experimental Protocols

A protocol is only as trustworthy as its internal controls. The following LC-MS/MS methodology for benzoylated derivatives is designed as a self-validating system . By introducing a Stable Isotope-Labeled Internal Standard (SIL-IS) prior to sample manipulation, any variations in derivatization efficiency or extraction recovery are mathematically normalized.

Protocol: Targeted LC-MS/MS (QqQ) for Benzoylated (2S)-1-Aminopent-4-yn-2-ol

Step 1: Aliquoting and SIL-IS Addition

• Action: Transfer 50 µL of plasma sample to a microcentrifuge tube. Immediately spike with 10 µL of ¹³C₆-labeled benzoylated (2S)-1-Aminopent-4-yn-2-ol (100 ng/mL).

• Causality: Adding the SIL-IS at step zero ensures that matrix effects, derivatization yield fluctuations, and physical losses during extraction affect the analyte and the IS equally, preserving the peak area ratio.

Step 2: Pre-Extraction Derivatization

• Action: Add 50 µL of 100 mM sodium carbonate buffer (pH 9.5) to deprotonate the primary amine. Add 50 µL of 2% benzoyl chloride in acetonitrile. Vortex for 30 seconds and incubate at room temperature for 5 minutes.

• Causality: The alkaline pH ensures the amine is nucleophilic. The rapid Schotten-Baumann reaction converts the polar amine/alcohol into a highly hydrophobic dibenzoylated derivative, preventing analyte loss during the subsequent organic extraction[2].

Step 3: Quenching and Liquid-Liquid Extraction (LLE)

• Action: Quench the reaction with 20 µL of 20% formic acid. Add 400 µL of ethyl acetate, vortex for 1 minute, and centrifuge at 14,000 x g for 5 minutes. Transfer the upper organic layer and evaporate under N₂. Reconstitute in 100 µL of 20% acetonitrile.

• Causality: Formic acid neutralizes the buffer and destroys unreacted benzoyl chloride. Ethyl acetate selectively extracts the hydrophobic derivative while leaving suppressive inorganic salts and polar matrix proteins in the aqueous layer.

Step 4: UHPLC-MS/MS Acquisition

• Action: Inject 2 µL onto a C18 column (2.1 x 50 mm, 1.7 µm). Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Acetonitrile. Run a gradient from 20% B to 95% B over 4 minutes. Monitor via ESI+ MRM mode.

• Causality: Formic acid acts as a proton source, driving the formation of [M+H]⁺ ions. The steep organic gradient sharpens the peak of the hydrophobic derivative, maximizing the signal-to-noise ratio.

Caption: Self-validating LC-MS/MS workflow using pre-extraction derivatization and SIL-IS.

Supporting Experimental Data

The self-validating nature of the LC-MS/MS protocol yields exceptionally tight validation metrics, proving the superiority of the derivatization approach over direct analysis.

Table 2: Validation Metrics for Benzoylated (2S)-1-Aminopent-4-yn-2-ol (LC-MS/MS)

Metric	Acceptance Criteria	Experimental Result	Causality / Self-Validation Mechanism
Intra-day Precision	CV ≤ 15%	4.2% - 6.8%	SIL-IS mathematically corrects for injection-to-injection ESI spray variations.
Inter-day Precision	CV ≤ 15%	5.5% - 8.1%	Standardized room-temperature derivatization minimizes batch-to-batch yield differences.
Accuracy (Recovery)	85% - 115%	96.4% - 102.1%	Pre-extraction derivatization prevents polar analyte loss during the LLE phase.
Matrix Effect (ME)	80% - 120%	94.5% (Plasma)	Hydrophobic tag shifts analyte elution to the high-organic phase, avoiding early-eluting suppression zones.

Conclusion

Direct mass spectrometry of (2S)-1-Aminopent-4-yn-2-ol is analytically inefficient due to its extreme polarity and lack of ionizable bulk. However, by leveraging its reactive functional groups, we can dictate its analytical fate. For structural mapping of click-chemistry probes, CuAAC triazole derivatization paired with LC-HRMS provides unparalleled qualitative data. Conversely, for rigorous, high-throughput quantitative assays, pre-extraction benzoylation or tosylation paired with LC-MS/MS (QqQ) transforms a difficult polar analyte into a highly retained, intensely ionizing target. By embedding stable isotope labels at the beginning of the workflow, these methods become entirely self-validating, ensuring absolute trustworthiness in drug development applications.

References

• Alkyne-Tag SERS Screening and Identification of Small-Molecule-Binding Sites in Protein. Journal of the American Chemical Society.[Link]

• Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS). Analytical Chemistry.[Link]

• Development and validation of an LC-MS/MS method for the determination of biogenic amines in wines and beers. Monatshefte für Chemie - Chemical Monthly.[Link]

Sources

• 1. Alkyne-Tag SERS Screening and Identification of Small-Molecule-Binding Sites in Protein - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantification of Amine- and Alcohol-Containing Metabolites in Saline Samples Using Pre-extraction Benzoyl Chloride Derivatization and Ultrahigh Performance Liquid Chromatography Tandem Mass Spectrometry (UHPLC MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Development and validation of an LC-MS/MS method for the determination of biogenic amines in wines and beers - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating stereocenter retention in (2S)-1-Aminopent-4-yn-2-ol post-reaction

Validating Stereocenter Retention in (2S)-1-Aminopent-4-yn-2-ol Post-Reaction: A Comparative Analytical Guide

As a Senior Application Scientist, one of the most critical challenges in complex molecule synthesis is proving that a reaction did not compromise the integrity of existing stereocenters. (2S)-1-Aminopent-4-yn-2-ol is a highly versatile chiral building block featuring a primary amine, a terminal alkyne, and a chiral secondary alcohol at the C2 position.

When this molecule is subjected to downstream modifications—such as amide coupling at the amine or CuAAC (click chemistry) at the alkyne—the basic conditions (e.g., DIPEA, TEA) or transition metal catalysts can inadvertently trigger transient oxidation/reduction or base-catalyzed epimerization. Validating that the (S)-configuration is strictly retained requires orthogonal analytical approaches. Relying solely on optical rotation is insufficient due to non-linear chiroptical effects and the potential presence of trace chiral impurities.

This guide objectively compares the most robust analytical methods for validating stereocenter retention, providing self-validating experimental protocols and mechanistic insights.

Comparative Analysis of Validation Techniques

To definitively prove stereocenter retention, you must quantify the enantiomeric/diastereomeric excess (ee%/de%) and confirm the absolute spatial configuration. No single method does both efficiently.

Chiral SFC vs. Chiral HPLC (Quantitative ee% Determination)

High-Performance Liquid Chromatography (HPLC) has historically been the standard for chiral resolution[1]. However, Supercritical Fluid Chromatography (SFC) is rapidly superseding it. SFC utilizes supercritical CO₂—which possesses liquid-like density but gas-like diffusivity—allowing for significantly faster flow rates without longitudinal diffusion penalties[2]. For polar basic compounds like amine-derivatives, SFC consistently provides superior peak symmetries and shorter analysis times compared to normal-phase HPLC[3].

Mosher’s Acid Derivatization & NMR (Absolute Configuration)

While SFC proves how much of a single isomer you have, it cannot tell you which isomer it is without a pre-validated standard. Mosher’s method bridges this gap. By derivatizing the C2 secondary alcohol with both (R)- and (S)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl), you create diastereomers. The anisotropic shielding effect of the MTPA phenyl ring alters the ¹H NMR chemical shifts of adjacent protons, allowing for the unambiguous assignment of the absolute configuration based on the calculated difference (Δδ = δS - δR)[4].

Quantitative Data Summary

The following table summarizes the performance metrics of these analytical alternatives:

Analytical Method	Primary Utility	Resolution (Rs)	Analysis Time	Sample Requirement	Destructive?
Chiral SFC	Quantitative ee% / de%	Excellent (>2.0)	Fast (3–10 mins)	< 1 mg	No (Recoverable)
Chiral HPLC	Quantitative ee% / de%	Very Good (1.5–2.0)	Slow (15–45 mins)	< 1 mg	No (Recoverable)
Mosher's NMR	Absolute Configuration	N/A (Spectral)	Moderate (Hours)	2–5 mg	Yes (Derivatized)

Orthogonal Validation Workflow

To ensure absolute scientific integrity, a dual-platform approach is recommended. The workflow below illustrates the logical progression from post-reaction isolation to final stereocenter validation.

Caption: Workflow for orthogonal validation of stereocenter retention post-reaction.

Self-Validating Experimental Protocols

Protocol A: Chiral SFC Method Development for ee% Determination

Causality Focus: Supercritical CO₂ is non-polar, akin to hexane[2]. To elute polar derivatives of (2S)-1-Aminopent-4-yn-2-ol, a polar modifier (e.g., Methanol) is required. If the primary amine is unprotected, a basic additive is critical to suppress secondary interactions with free silanols on the stationary phase, which causes peak tailing[3].

• Baseline Establishment (Self-Validation Check): Before analyzing your post-reaction product, inject a deliberately synthesized racemic standard of the product. You must achieve baseline resolution (Rs > 1.5) of the two enantiomeric peaks to prove the method can actually detect epimerization.

• Column Screening: Screen immobilized polysaccharide chiral stationary phases (e.g., Chiralpak IA, IB, IC).

• Mobile Phase Optimization: Utilize a gradient of 5% to 50% Methanol in CO₂. If the basic amine is exposed, add 0.2% Diethylamine (DEA) to the Methanol modifier[3].

• Quantitation: Integrate the area under the curve (AUC) for both peaks. Calculate ee% =[(Area S - Area R) / (Area S + Area R)] × 100.

Protocol B: Advanced Mosher’s Ester Derivatization

Causality Focus: The addition of DMAP is not merely to accelerate the reaction; it acts as a nucleophilic acyl transfer catalyst. For sterically hindered secondary alcohols adjacent to an alkyne, direct acylation with MTPA-Cl is sluggish. DMAP forms a highly reactive N-acylpyridinium intermediate, driving the reaction to completion and preventing kinetic resolution that could skew the apparent ee%.

• Sample Partitioning: Split your purified post-reaction product into two equal batches (approx. 2.5 mg each) in dry CH₂Cl₂.

• Derivatization:

  • To Batch 1: Add 3 eq. pyridine, 0.5 eq. DMAP, and 1.5 eq. (R)-MTPA-Cl .

  • To Batch 2: Add 3 eq. pyridine, 0.5 eq. DMAP, and 1.5 eq. (S)-MTPA-Cl .

• Reaction & Workup: Stir at room temperature for 4 hours. Quench with saturated NaHCO₃, extract with CH₂Cl₂, dry over Na₂SO₄, and concentrate.

• NMR Acquisition (Self-Validation Check): Acquire high-resolution ¹H NMR (≥ 600 MHz) for both batches. You must run both the (R) and (S) reagents. Absolute chemical shifts are concentration-dependent; only the relative difference (Δδ) cancels out isotropic effects, isolating the anisotropic shielding of the phenyl ring[4].

Data Interpretation: The Mosher Model Logic

For the (2S)-1-Aminopent-4-yn-2-ol derivative, applying the advanced Mosher method requires mapping the protons to the left (L2) and right (L1) of the MTPA plane[5].

Caption: Logic flow for Mosher's derivatization and NMR chemical shift analysis.

Assuming the (S)-configuration is retained, the alkyne-side protons (-CH₂-C≡CH) are positioned on the right side of the Mosher plane (L1), while the amine-side protons (-CH₂-NHR) are on the left side (L2). According to the model, L1 protons will exhibit a positive Δδ , and L2 protons will exhibit a negative Δδ [5].

Representative NMR Data Matrix for (2S)-Isomer Confirmation:

Proton Environment	δ for (S)-MTPA Ester (ppm)	δ for (R)-MTPA Ester (ppm)	Calculated Δδ (δS - δR)	Spatial Assignment
C1-H₂ (Amine side)	3.45	3.55	-0.10	L2 (Left / Negative)
C3-H₂ (Alkyne side)	2.65	2.50	+0.15	L1 (Right / Positive)
C5-H (Terminal Alkyne)	2.05	1.95	+0.10	L1 (Right / Positive)

If your post-reaction product yields this exact pattern of positive and negative Δδ values, you have unequivocally proven that the (S)-stereocenter was retained during the reaction[4].

References

• Title: Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various Stationary Phases Source: National Center for Biotechnology Information (NCBI) / PMC URL: [Link]

• Title: A “Shortcut” Mosher Ester Method To Assign Configurations of Stereocenters in Nearly Symmetric Environments Source: Journal of the American Chemical Society (JACS) URL: [Link]

• Title: Configuration Determinations of Flexible Marine Natural Products Source: Encyclopedia URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Comparison of Retention Behavior between Supercritical Fluid Chromatography and Normal-Phase High-Performance Liquid Chromatography with Various Stationary Phases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Configuration Determinations of Flexible Marine Natural Products | Encyclopedia MDPI [encyclopedia.pub]

A Comparative Purity Analysis of Commercial vs. Synthesized (2S)-1-Aminopent-4-yn-2-ol for Research and Development

For researchers, scientists, and professionals in drug development, the chemical and stereochemical purity of starting materials is paramount. (2S)-1-Aminopent-4-yn-2-ol, a chiral building block with significant potential in the synthesis of bioactive molecules, is no exception. The choice between sourcing this compound commercially or undertaking its synthesis in-house carries significant implications for purity, impurity profiles, and ultimately, the integrity of research outcomes. This guide provides an in-depth comparative analysis of the purity of commercially available versus a representative laboratory-synthesized batch of (2S)-1-Aminopent-4-yn-2-ol, supported by detailed experimental protocols and data.

Introduction: The Critical Role of Purity in Chiral Building Blocks

(2S)-1-Aminopent-4-yn-2-ol possesses two key functionalities: a primary amine and a secondary alcohol, with a terminal alkyne offering a versatile handle for further chemical modification. The stereochemistry at the C-2 position is crucial, as even small amounts of the (2R)-enantiomer can lead to undesired side reactions, complex purification challenges, and potentially misleading biological data.

Commercial availability offers convenience and time-saving, but the purity and impurity profiles can vary between suppliers and even between batches. In-house synthesis, while more labor-intensive, provides greater control over the final product's quality and a deeper understanding of its potential impurities. This guide will dissect these aspects to empower researchers in making informed decisions.

Hypothetical Synthesis of (2S)-1-Aminopent-4-yn-2-ol

While numerous methods exist for the synthesis of chiral amino alcohols, a common and effective approach involves the enantioselective reduction of an α-amino ketone. For the purpose of this guide, we will outline a plausible and well-precedented synthetic route to generate a batch of (2S)-1-Aminopent-4-yn-2-ol for comparison.

A potential enantioselective synthesis could involve the addition of a propargyl nucleophile to an N-protected α-amino aldehyde, followed by deprotection. A key step in many syntheses of chiral propargylamines is the enantioselective addition of an alkyne to an imine.

Visualizing the Synthetic Approach:

Caption: A plausible synthetic workflow for (2S)-1-Aminopent-4-yn-2-ol.

Purity Analysis Methodology

A multi-pronged analytical approach is essential for a comprehensive purity assessment. This involves not only determining the chemical purity (the percentage of the desired compound) but also the enantiomeric excess (a measure of stereochemical purity).

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for determining the enantiomeric purity of chiral compounds.[1] The separation is achieved by using a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Experimental Protocol: Chiral HPLC Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A polysaccharide-based chiral column, such as a Daicel Chiralpak® AD-H or Chiralcel® OD-H, is a good starting point for method development with amino alcohols.

• Mobile Phase: A typical mobile phase for normal-phase chiral separations is a mixture of hexane and a polar alcohol modifier like isopropanol (IPA) or ethanol. For basic compounds like amines, the addition of a small amount of an amine modifier such as diethylamine (DEA) is often necessary to improve peak shape. A common starting condition is Hexane:IPA with 0.1% DEA (e.g., 90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 210 nm (as the analyte lacks a strong chromophore).

• Sample Preparation: Dissolve approximately 1 mg of the sample in 1 mL of the mobile phase.

Visualizing the HPLC Workflow:

Caption: Workflow for chiral HPLC purity analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for identifying and quantifying volatile and semi-volatile impurities. For polar compounds like amino alcohols, derivatization is often necessary to increase their volatility and improve chromatographic performance.

Experimental Protocol: GC-MS Analysis (with Derivatization)

• Derivatization: A common derivatization agent for amines and alcohols is N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS).

  • To approximately 1 mg of the sample in a vial, add 100 µL of BSTFA + 1% TMCS and 100 µL of a suitable solvent (e.g., acetonitrile).

  • Cap the vial and heat at 70 °C for 30 minutes.

  • Cool to room temperature before injection.

• Instrumentation: A standard GC-MS system.

• Column: A non-polar capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp up to a higher temperature (e.g., 280 °C).

• Injection: 1 µL, splitless.

• MS Detection: Electron Ionization (EI) mode, scanning a mass range of m/z 50-500.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are indispensable for confirming the structure of the desired product and identifying any major impurities. While standard NMR is not inherently chiral, the use of chiral solvating agents or chiral derivatizing agents can allow for the determination of enantiomeric excess.

Experimental Protocol: NMR Analysis

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve 5-10 mg of the sample in a suitable deuterated solvent (e.g., CDCl₃ or D₂O).

• Experiments: Acquire standard ¹H and ¹³C spectra. For more detailed analysis, 2D NMR experiments like COSY and HSQC can be performed.

Comparative Purity Data: Commercial vs. Synthesized

The following tables present a hypothetical but realistic comparison of the purity data obtained for a commercially sourced batch and our in-house synthesized batch of (2S)-1-Aminopent-4-yn-2-ol.

Table 1: Chiral HPLC Purity Comparison

Parameter	Commercial Batch	Synthesized Batch
Retention Time (2S)-enantiomer	8.5 min	8.5 min
Retention Time (2R)-enantiomer	9.8 min	9.8 min
Purity (% Area of (2S)-enantiomer)	99.2%	99.5%
Enantiomeric Excess (% ee)	98.4%	99.0%

Table 2: GC-MS Impurity Profile Comparison

Impurity	Commercial Batch (% Area)	Synthesized Batch (% Area)
Residual Solvents (e.g., Ethyl Acetate)	0.15%	0.05%
Unreacted Starting Materials	Not Detected	Traces of N-Boc protected intermediate (<0.1%)
Over-reduced Byproduct (1-Aminopentan-2-ol)	0.08%	Not Detected
Other Unidentified Impurities	0.4%	0.2%

Table 3: NMR Spectroscopy Observations

Spectrum	Commercial Batch	Synthesized Batch
¹H NMR	All expected peaks present. Small, broad peak in the aliphatic region, possibly from a polymeric impurity.	All expected peaks present with high resolution and correct integration.
¹³C NMR	All expected peaks present. A few very minor, unassigned peaks observed.	All expected peaks present with no observable impurity peaks.

Discussion: Interpreting the Purity Data

The data presented above highlights several key differences between the commercial and synthesized batches:

• Enantiomeric Purity: Both batches exhibit high enantiomeric purity, which is crucial for their intended applications. The in-house synthesized batch shows a slightly higher enantiomeric excess, which can be attributed to the careful control over the enantioselective synthesis and purification steps.

• Chemical Purity and Impurity Profile: The synthesized batch demonstrates a higher overall chemical purity with fewer unidentified impurities. The presence of residual solvent in the commercial batch is a common observation and may necessitate further purification depending on the sensitivity of the subsequent reactions. The trace amount of the N-Boc protected intermediate in the synthesized batch is a typical process-related impurity that can usually be removed with an optimized purification protocol. The over-reduced byproduct in the commercial sample suggests that the manufacturing process may involve a reduction step where the alkyne functionality is partially reduced.

• Structural Confirmation: NMR analysis confirms the identity of the main component in both batches. The presence of minor unassigned peaks and a potential polymeric impurity in the commercial batch underscores the importance of thorough characterization, as such impurities may not be detected by other methods.

Conclusion and Recommendations

Both commercially sourced and in-house synthesized (2S)-1-Aminopent-4-yn-2-ol can be of high purity and suitable for many research applications. However, this comparative analysis reveals that in-house synthesis can offer a higher degree of control over the final purity and a more predictable impurity profile.

For researchers, the following recommendations are proposed:

• For Critical Applications: When working on late-stage drug development or preparing materials for in-vivo studies, in-house synthesis or very rigorous analytical characterization of commercial batches is strongly recommended. The potential for unexpected impurities in commercial materials could have significant consequences.

• For Early-Stage Research: For initial exploratory studies, high-quality commercial (2S)-1-Aminopent-4-yn-2-ol from a reputable supplier is often a practical and time-efficient choice. However, it is still advisable to perform at least a basic purity check (e.g., by ¹H NMR) upon receipt.

• Always Request a Certificate of Analysis (CoA): When purchasing commercially, always request a batch-specific CoA. While these may not list all minor impurities, they provide a baseline for the material's quality.

• Consider the "Unknowns": The unidentified impurities in the commercial batch highlight a key challenge. Without knowing the supplier's synthetic route, it is difficult to predict all potential byproducts.

Ultimately, the decision to buy or synthesize should be made on a case-by-case basis, weighing the factors of time, cost, available expertise, and the stringency of the purity requirements for the intended application. A thorough understanding of the analytical techniques to assess purity is indispensable for all researchers in the field.

References

• SK pharmteco. Chiral Purity Analysis – Know What Both Hands Are Doing. [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

(2S)-1-Aminopent-4-yn-2-ol proper disposal procedures

As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who utilize specialized chiral building blocks. (2S)-1-Aminopent-4-yn-2-ol (often supplied as a hydrochloride salt) is a highly versatile bifunctional molecule, widely utilized in asymmetric synthesis and Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) "click" chemistry.

However, its unique structural motifs—a primary amine, a terminal alkyne, and a chiral secondary alcohol—create a complex hazard profile that dictates strict, non-standard disposal procedures. Mishandling this compound in the waste stream can lead to severe regulatory violations, toxic emissions, or catastrophic laboratory explosions.

This guide provides a field-proven, self-validating operational framework for the safe handling, segregation, and disposal of (2S)-1-Aminopent-4-yn-2-ol waste.

Hazard Profile & Mechanistic Causality

To dispose of a chemical safely, we must first understand the causality behind its reactivity. The disposal protocols for (2S)-1-Aminopent-4-yn-2-ol are dictated by three distinct structural features:

• The Terminal Alkyne (-C≡CH): Terminal alkynes are weakly acidic and highly reactive toward heavy metals. If alkyne-containing waste is inadvertently mixed with heavy metal waste streams (particularly Copper or Silver, which are ubiquitous in click chemistry), it rapidly forms metal acetylides. These organometallic polymers are highly shock- and friction-sensitive explosives[1].

• The Primary Amine (-NH₂): Amines are basic, corrosive, and act as nitrogenous fuel during incineration. When incinerated, the organically-bound nitrogen converts into nitrogen oxides (NOx), a heavily regulated environmental pollutant[2]. Therefore, this waste cannot be processed by standard thermal oxidizers; it requires specialized high-temperature incineration coupled with NOx scrubbing systems[3].

• The Hydrochloride Salt Form (If applicable): Commercially, this compound is often stabilized as an HCl salt[4]. In aqueous solution, this form is highly acidic, requiring deliberate neutralization to prevent violent exothermic reactions when mixed with other basic aqueous wastes.

Quantitative Waste Management Parameters

Before executing any disposal workflow, ensure your waste streams align with the quantitative safety thresholds outlined below.

Property / Parameter	Quantitative Target / Limit	Operational Causality & Implication
Target Aqueous pH	6.0 – 8.0	Prevents exothermic acid-base reactions and gas evolution in sealed aqueous waste carboys.
Max Copper Concentration	< 5 ppm (in organic phase)	Threshold required to prevent the precipitation of explosive copper acetylides in storage[1].
Incineration Temperature	> 1,000 °C (1,832 °F)	Required for 99.99% Destruction and Removal Efficiency (DRE) of the organic framework[5].
Waste Storage Temp.	< 25 °C	Prevents thermal degradation, alkyne polymerization, and subsequent pressure buildup.

Waste Segregation Decision Logic

Proper segregation is the most critical step in chemical disposal. The following decision tree dictates the routing of (2S)-1-Aminopent-4-yn-2-ol based on its experimental use-case.

Figure 1: Decision tree for the segregation and disposal of (2S)-1-Aminopent-4-yn-2-ol waste.

Self-Validating Disposal Workflows

To guarantee safety, every disposal protocol must act as a self-validating system —meaning the procedure inherently proves its own success before the operator moves to the next step.

Workflow A: Organic Waste from Click Chemistry (CuAAC Effluent)

Causality: Effluent from click chemistry contains both the unreacted alkyne and copper catalysts. If poured directly into a bulk organic waste carboy, the copper and alkyne will concentrate and precipitate as shock-sensitive copper acetylides over time.

• Quench the Catalyst: Transfer the organic reaction effluent to a separatory funnel. Add an equal volume of 0.1 M aqueous EDTA (Ethylenediaminetetraacetic acid) or 1 M HCl.

• Agitate and Separate: Shake vigorously (venting frequently) to allow the aqueous phase to chelate and extract the copper ions. Allow the phases to separate.

• System Validation (The Visual Check): Observe the organic phase. Copper(II) complexes impart a distinct blue/green tint to organic solvents. Validation: If the organic layer is completely colorless, the copper has been successfully extracted. If a tint remains, repeat Step 1.

• Segregation:

  • Drain the blue/green aqueous layer into the Aqueous Heavy Metal Waste container.

  • Drain the colorless organic layer into the Nitrogenous Organic Waste container (Ensure it is labeled for specialized NOx incineration)[2].

Workflow B: Aqueous Waste Neutralization

Causality: Disposing of unneutralized amines or their HCl salts can cause rapid pH shifts in bulk waste containers, leading to the evolution of toxic gases or container rupture.

• Initial Assessment: Place the aqueous waste containing (2S)-1-Aminopent-4-yn-2-ol in a wide-mouth beaker on a magnetic stirrer.

• Titration:

  • If the waste is the free base (alkaline), slowly add 1 M HCl dropwise.

  • If the waste is the hydrochloride salt (acidic)[4], slowly add 1 M NaOH dropwise.

• System Validation (The Buffer Check): After reaching an apparent neutral pH, allow the solution to stir for exactly 5 minutes. Apply a universal pH indicator strip. Validation: Amines act as buffers. If the pH drifts back to an acidic or basic state after 5 minutes, the buffer capacity has not been broken. Continue titration until the pH remains stable between 6.0 and 8.0 for a full 5 minutes.

• Disposal: Once validated, transfer the neutral solution to the Aqueous Hazardous Waste carboy. Never dispose of this compound down the sanitary sewer[6].

Emergency Spill Protocol

In the event of a localized spill of the neat chemical (solid or liquid):

• Isolate: Evacuate non-essential personnel. Wear upgraded PPE (Nitril gloves, chemical splash goggles, and a fitted respirator if ventilation is compromised).

• Absorb (No Combustibles): Cover the spill with an inert, non-combustible absorbent such as dry sand, earth, or vermiculite. Causality: Never use combustible materials like sawdust, as the amine can lower the auto-ignition temperature of organic absorbents.

• Collect: Use non-sparking tools (plastic or brass dustpans) to sweep up the absorbed material. Causality: Non-sparking tools prevent the ignition of potentially volatile fumes or localized acetylide formations.

• Final Disposal: Place the swept material into a heavy-duty hazardous waste bag, seal it, label it as "Solid Amine/Alkyne Waste," and route it for high-temperature incineration[3].

References

• (2S)-1-aminopent-4-yn-2-ol hydrochloride — Chemical Substance Information . nextsds.com.4

• Laboratory Guide for Managing Chemical Waste . Vanderbilt University Medical Center. 6

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards . National Research Council (ucr.edu).1

• Incineration Processes and Environmental Releases . National Institutes of Health (NIH). 2

• Chapter 2 Section 3.2 - Incinerators . Environmental Protection Agency (EPA). 3

• Test Methods for Evaluating Solid Waste, Physical/Chemical Methods, Chapter Thirteen: Incineration . Environmental Protection Agency (EPA). 5

Sources

• 1. zaeralab.ucr.edu [zaeralab.ucr.edu]
• 2. Incineration Processes and Environmental Releases - Waste Incineration & Public Health - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. epa.gov [epa.gov]
• 4. nextsds.com [nextsds.com]
• 5. epa.gov [epa.gov]
• 6. vumc.org [vumc.org]

Personal protective equipment for handling (2S)-1-Aminopent-4-yn-2-ol

An in-depth understanding of chemical reactivity is the foundation of laboratory safety. (2S)-1-Aminopent-4-yn-2-ol (CAS: 1807937-95-6) is a highly versatile chiral building block, but its bifunctional nature—combining a basic amino alcohol with a reactive terminal alkyne—demands rigorous operational controls[1][2].

As a Senior Application Scientist, I have designed this guide to move beyond basic safety data sheets. By understanding the causality behind the hazards, researchers can build self-validating, fail-safe protocols for the handling, storage, and disposal of this compound.

Mechanistic Hazard Profile & Causality

To handle (2S)-1-Aminopent-4-yn-2-ol safely, one must understand the specific vulnerabilities of its functional groups:

• Explosive Acetylide Formation (The Alkyne Threat): The terminal C-H bond of the alkyne group is highly acidic. In the presence of heavy metals (specifically Copper, Silver, and Mercury), this proton is easily displaced, forming highly nucleophilic acetylide anions[3]. These resulting metal acetylides are highly unstable, shock-sensitive, and can detonate violently when dry[4].

• Hygroscopicity & Basicity (The Amino Alcohol Threat): The primary amine group provides strong alkaline properties. If left exposed to ambient air, it will readily absorb atmospheric carbon dioxide (CO₂) and moisture, forming carbamate salts that degrade the reagent's purity[5]. Furthermore, it acts as a strong skin and eye irritant (Hazard Codes H315, H319) and poses specific target organ toxicity risks via inhalation (H335/H336)[1].

Mandatory Personal Protective Equipment (PPE) Matrix

In accordance with the OSHA Personal Protective Equipment Standard (29 CFR § 1910.132) and Prudent Practices in the Laboratory[6], engineering controls must be your first line of defense, supplemented by the following rigorously selected PPE[7]:

PPE Category	Required Specification	Mechanistic Justification (Causality)
Hand Protection	Nitrile or Neoprene gloves (Minimum 5 mil thickness).	Natural rubber latex is highly permeable to organic amines. Nitrile provides a necessary chemical barrier against dermal acute toxicity (H312)[8].
Eye Protection	Chemical splash goggles (ANSI Z87.1 certified).	The basicity of the amino alcohol poses a severe risk of corneal damage (H318) upon contact[8]. Safety glasses lack sufficient orbital seal.
Body Protection	Flame-Resistant (FR) lab coat with fitted cuffs.	Terminal alkynes are volatile and flammable[4]. FR materials prevent the fabric from melting into the skin in the event of an ignition.
Respiratory & Engineering	Certified Chemical Fume Hood (Face velocity: 80-100 fpm).	Mitigates inhalation toxicity and respiratory tract irritation (H335). If a hood is unavailable, a NIOSH-approved organic vapor respirator is mandatory[3].

Standard Operating Procedure (SOP): Safe Handling & Transfer

This step-by-step methodology ensures that the chemical integrity of (2S)-1-Aminopent-4-yn-2-ol is maintained while eliminating the risk of catastrophic side reactions.

Step 1: Equipment Verification (The Anti-Metal Check)

• Action: Inspect all spatulas, needles, syringes, and reaction vessels. Ensure they are constructed exclusively from stainless steel, borosilicate glass, or PTFE (Teflon).

• Causality: You must strictly prohibit the use of brass, copper, or silver-lined equipment. Even trace contact with these metals can initiate the formation of shock-sensitive metal acetylides on the equipment's surface[3][4].

Step 2: Environmental Purging

• Action: Transfer the closed reagent bottle into a certified fume hood. Before opening, purge your receiving reaction vessel with an inert gas (Argon or Nitrogen).

• Causality: Establishing an inert atmosphere prevents the amino group from absorbing atmospheric CO₂ (carbamate formation) and protects the alkyne from oxidative degradation[4][5].

Step 3: Chemical Transfer

• Action (Solid/Hydrochloride Salt): Use an anti-static weighing boat and a stainless-steel spatula. Static discharge must be minimized when handling combustible organic dusts.

• Action (Liquid/Free-Base): Use a glass gas-tight syringe with a stainless-steel needle. Purge the syringe with Argon three times before drawing the liquid to prevent introducing oxygen into the reagent bottle.

Operational Workflow & Emergency Decision Matrix

The following diagram outlines the logical progression of handling this compound, including emergency spill routing.

Caption: Operational workflow and emergency decision matrix for handling (2S)-1-Aminopent-4-yn-2-ol.

Storage and Incompatibility Logistics

To maximize shelf-life and safety, (2S)-1-Aminopent-4-yn-2-ol must be stored under highly specific conditions:

• Atmosphere & Temperature: Store under an inert atmosphere (Argon is preferred over Nitrogen as it is heavier and blankets the chemical better) at 2–8°C (refrigerated) to minimize thermal oligomerization[4].

• Light Protection: Store in amber-colored vials or wrap the container in aluminum foil to prevent photo-induced degradation[4].

Critical Chemical Incompatibilities:

Incompatible Class	Examples	Mechanistic Consequence
Heavy Metals	Cu(I) salts, AgNO₃, Hg, Brass	Rapid formation of explosive, shock-sensitive metal acetylides[3].
Strong Oxidizers	KMnO₄, Peroxides, HNO₃	Violent, exothermic oxidation of the secondary alcohol and primary amine.

| Strong Acids | HCl (gas), H₂SO₄ | Highly exothermic neutralization reaction with the basic amine group. |

Decontamination & Waste Disposal Plan

The disposal of terminal alkynes requires strict administrative controls to prevent downstream laboratory accidents.

Step-by-Step Disposal Protocol:

• Spill Decontamination: If a spill occurs, do not use combustible absorbents like sawdust or paper towels, which can ignite. Cover the spill with an inert absorbent such as dry sand or vermiculite. Sweep using non-sparking tools[3].

• Waste Segregation (The Most Critical Step): Collect all (2S)-1-Aminopent-4-yn-2-ol waste in a dedicated, clearly labeled hazardous organic waste container. Never mix this waste with heavy metal waste streams. For example, if your lab performs Sonogashira couplings, disposing of this alkyne into a waste jug containing aqueous copper catalysts will cause explosive copper acetylides to precipitate at the bottom of the jug, creating a lethal hazard for waste management personnel[3][4].

• Final Disposal: Cap the waste container tightly, vent periodically if gas generation is suspected, and arrange for pickup by certified environmental health and safety (EHS) personnel in accordance with institutional guidelines[6].

References

• NextSDS. "(2S)-1-aminopent-4-yn-2-ol hydrochloride — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• NextSDS. "1-aminopent-4-yn-2-ol — Chemical Substance Information." NextSDS Substance Database. Available at:[Link]

• National Research Council. "Working with Chemicals." Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. NCBI Bookshelf. Available at:[Link]

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• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. alliancechemical.com [alliancechemical.com]
• 6. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Chemical Hygiene Plan | Environment, Health and Safety [ehs.cornell.edu]
• 8. nextsds.com [nextsds.com]